Gluconic acid, sodium salt

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Aqueous Sodium Gluconate Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of aqueous sodium gluconate solutions. Sodium gluconate (C₆H₁₁NaO₇), the sodium salt of gluconic acid, is a versatile and biodegradable chelating agent with wide applications in the pharmaceutical, food, and construction industries. A thorough understanding of its solution properties is critical for formulation development, process optimization, and quality control.

Key Physicochemical Properties

Aqueous solutions of sodium gluconate exhibit a range of properties that are dependent on concentration and temperature. While extensive tabulated data across wide ranges remains proprietary in many instances, this guide synthesizes available information and provides established experimental protocols for their determination.

pH

Aqueous solutions of sodium gluconate are generally neutral to slightly alkaline. The pH of a 10% (w/v) aqueous solution typically falls within the range of 6.5 to 7.5.[1][2] This near-neutral pH makes it compatible with a wide variety of other excipients and active pharmaceutical ingredients.

Density

The density of aqueous sodium gluconate solutions increases with increasing concentration. While a comprehensive data set is not publicly available, a study has reported the measurement of density for aqueous sodium gluconate solutions over a temperature range of 303.15 K to 343.15 K (30°C to 70°C).[3][4] The specific gravity of a 70% gluconate equivalent solution is reported to be between 1.35 and 1.40.

Table 1: General Density Data for Aqueous Sodium Gluconate Solutions

Property	Value	Reference
Density (Solid)	1.8 g/cm³	[1]
Specific Gravity (70% Solution)	1.35 - 1.40

Viscosity

Electrical Conductivity

As an electrolyte, sodium gluconate dissociates in water into sodium cations (Na⁺) and gluconate anions (C₆H₁₁O₇⁻), allowing the solution to conduct electricity. The electrical conductivity is expected to increase with both concentration and temperature. However, specific tabulated data for aqueous sodium gluconate solutions is not widely published.

Surface Tension

The effect of sodium gluconate on the surface tension of water is not extensively documented in publicly available literature. Generally, the addition of salts to water can either increase or decrease the surface tension depending on the nature of the salt.

Experimental Protocols

For researchers requiring precise data for their specific applications, the following are detailed methodologies for measuring the key physicochemical properties of aqueous sodium gluconate solutions.

Density Measurement (Pycnometer Method)

Principle: This method determines the density of a liquid by precisely measuring the mass of a known volume of the liquid. A pycnometer is a flask with a specific, accurately known volume.

Apparatus:

• Pycnometer (Gay-Lussac or similar)

• Analytical balance (accurate to ±0.0001 g)

• Constant temperature water bath

• Thermometer

• Pipettes

• Beakers

Procedure:

• Clean the pycnometer and its stopper thoroughly with a suitable solvent (e.g., deionized water, followed by acetone) and dry it completely.

• Accurately weigh the empty, dry pycnometer with its stopper (m₀).

• Fill the pycnometer with the aqueous sodium gluconate solution of a known concentration, ensuring no air bubbles are trapped.

• Insert the stopper, allowing excess liquid to emerge from the capillary.

• Place the filled pycnometer in a constant temperature water bath until it reaches thermal equilibrium.

• Remove the pycnometer, carefully wipe the exterior dry, and weigh it (m₁).

• Empty and clean the pycnometer, then fill it with deionized water and repeat steps 4-6 to obtain the mass of the pycnometer filled with water (m₂).

• The density of the sodium gluconate solution (ρ_solution) can be calculated using the following formula:

  ρ_solution = [(m₁ - m₀) / (m₂ - m₀)] * ρ_water

  where ρ_water is the density of water at the experimental temperature.

Viscosity Measurement (Ostwald Viscometer)

Principle: This method determines the kinematic viscosity of a fluid by measuring the time it takes for a known volume of the fluid to flow under gravity through a calibrated capillary.

Apparatus:

• Ostwald viscometer

• Constant temperature water bath

• Stopwatch

• Pipettes

• Beakers

Procedure:

• Clean and dry the Ostwald viscometer thoroughly.

• Pipette a precise volume of the sodium gluconate solution into the larger bulb of the viscometer.

• Place the viscometer in a constant temperature water bath and allow it to equilibrate.

• Using a pipette bulb, draw the liquid up into the other arm of the viscometer until the meniscus is above the upper timing mark.

• Release the suction and measure the time (t_solution) it takes for the meniscus to fall from the upper to the lower timing mark.

• Repeat the measurement several times and calculate the average time.

• Clean the viscometer and repeat the procedure with deionized water to measure the flow time of water (t_water).

• The kinematic viscosity (ν_solution) of the sodium gluconate solution can be calculated using the following equation:

  ν_solution = (η_solution / ρ_solution) = K * t_solution

  The dynamic viscosity (η_solution) can be calculated if the density (ρ_solution) is known:

  η_solution / η_water = (ρ_solution * t_solution) / (ρ_water * t_water)

  where η_water and ρ_water are the known dynamic viscosity and density of water at the experimental temperature.

Electrical Conductivity Measurement

Principle: This measurement determines the ability of a solution to conduct an electric current between two electrodes.

Apparatus:

• Conductivity meter with a conductivity cell (probe)

• Beakers

• Standard potassium chloride (KCl) solutions for calibration

Procedure:

• Calibrate the conductivity meter using standard KCl solutions of known conductivity.

• Rinse the conductivity cell with deionized water and then with a small amount of the sodium gluconate solution to be measured.

• Immerse the conductivity cell into the sample solution, ensuring the electrodes are fully submerged and there are no air bubbles on their surface.

• Allow the reading to stabilize and record the conductivity value.

• Rinse the cell thoroughly with deionized water between measurements of different solutions.

• Measurements should be performed at a constant temperature, as conductivity is temperature-dependent.

Surface Tension Measurement (Du Noüy Ring Tensiometer)

Principle: This method measures the force required to detach a platinum ring from the surface of a liquid. This force is related to the surface tension of the liquid.

Apparatus:

• Du Noüy ring tensiometer

• Platinum ring

• Glass sample vessel

• Bunsen burner or alcohol lamp for cleaning the ring

Procedure:

• Clean the platinum ring thoroughly by rinsing it with a suitable solvent and then flaming it to red heat to remove any organic contaminants.

• Place the sodium gluconate solution in the sample vessel and position it on the tensiometer platform.

• Immerse the platinum ring into the solution.

• Slowly lower the platform, causing the ring to be pulled through the liquid-air interface.

• The tensiometer will measure the maximum force exerted on the ring just before it detaches from the liquid surface.

• The surface tension is calculated from this maximum force, taking into account the dimensions of the ring and a correction factor. Modern tensiometers often perform this calculation automatically.

Logical Relationships of Physicochemical Properties

The physicochemical properties of aqueous sodium gluconate solutions are interconnected. Understanding these relationships is crucial for predicting solution behavior under different conditions.

Caption: Interrelationships of key physicochemical properties of aqueous sodium gluconate solutions.

Conclusion

This technical guide has outlined the key physicochemical properties of aqueous sodium gluconate solutions and provided detailed experimental protocols for their determination. While comprehensive quantitative data is not widely available in the public domain, the provided methodologies will enable researchers and professionals to generate the specific data required for their applications. The interplay between concentration, temperature, and the various physicochemical properties highlights the importance of a systematic approach to the characterization of these solutions in pharmaceutical development and other scientific endeavors.

References

• 1. Sodium Gluconate | C6H11NaO7 | CID 23672301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. carlroth.com [carlroth.com]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. How does Sodium Gluconate affect the viscosity of solutions? - Blog [cqbrd.net]

Synthesis of Sodium Gluconate from Glucose Fermentation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Sodium gluconate, the sodium salt of gluconic acid, is a versatile polyhydroxy carboxylate with wide-ranging applications in the pharmaceutical, food, and construction industries due to its excellent chelating properties.[1] This technical guide provides an in-depth overview of the microbial synthesis of sodium gluconate from glucose, focusing on the fermentation processes involving Aspergillus niger and Gluconobacter oxydans. The guide details the biochemical pathways, experimental protocols for fermentation and downstream processing, and presents a compilation of quantitative data from various studies to facilitate comparison and process optimization.

Microbial Production of Gluconic Acid

The industrial production of sodium gluconate is predominantly achieved through the fermentation of glucose by specific microorganisms.[2] The process involves the oxidation of glucose to gluconic acid, which is then neutralized with a sodium base, such as sodium hydroxide (B78521), to form sodium gluconate.[1] The two most commercially significant microorganisms for this process are the fungus Aspergillus niger and the bacterium Gluconobacter oxydans.[3]

Aspergillus niger Fermentation

Aspergillus niger is a widely used filamentous fungus for sodium gluconate production due to its high conversion efficiency.[3] The key enzyme in this process is glucose oxidase, which catalyzes the oxidation of glucose to glucono-δ-lactone. This lactone is subsequently hydrolyzed to gluconic acid.[3]

Gluconobacter oxydans Fermentation

Gluconobacter oxydans is an obligately aerobic bacterium known for its ability to incompletely oxidize a variety of sugars and alcohols.[4] In this bacterium, the oxidation of glucose to gluconic acid is primarily carried out by a membrane-bound glucose dehydrogenase in the periplasm.[5]

Biochemical Pathways

The conversion of glucose to gluconic acid follows different enzymatic pathways in Aspergillus niger and Gluconobacter oxydans.

Aspergillus niger Pathway

In A. niger, the process is initiated by the enzyme glucose oxidase, which oxidizes D-glucose to D-glucono-δ-lactone, with the concomitant production of hydrogen peroxide. The hydrogen peroxide is then decomposed into water and oxygen by catalase. The D-glucono-δ-lactone is subsequently hydrolyzed to gluconic acid, either spontaneously or by the enzyme lactonase.[3]

Figure 1: Biochemical pathway of glucose to gluconic acid in Aspergillus niger.

Gluconobacter oxydans Pathway

Gluconobacter oxydans primarily utilizes a periplasmic, PQQ-dependent membrane-bound glucose dehydrogenase (mGDH) to directly oxidize glucose to gluconic acid.[5] A secondary, less dominant pathway exists in the cytoplasm involving an NADP-dependent glucose dehydrogenase.[6]

Figure 2: Biochemical pathways of glucose to gluconic acid in Gluconobacter oxydans.

Quantitative Data Presentation

The following tables summarize key quantitative data from various studies on sodium gluconate production via fermentation.

Table 1: Fermentation Parameters and Yields for Aspergillus niger

Parameter	Value	Reference
Initial Glucose Concentration	250-350 g/L	[1]
Temperature	30-34 °C	[1]
pH	5.5-6.5	[1]
Fermentation Time	15.5-100 hours	[1][3]
Sodium Gluconate Yield (mol/mol)	0.856 - 0.984	[3][7]
Glucose Conversion Rate	9-15 g/L/h	[3]
High-Efficiency Continuous Fermentation Rate	31.05 ± 0.29 g/L/h	[3]

Table 2: Fermentation Parameters and Yields for Gluconobacter oxydans

Parameter	Value	Reference
Optimal pH	5.5-6.0	[8]
Temperature	25-30 °C	[8]
Gluconic Acid Production Efficiency	75-80%	[3]
5-keto-d-gluconate Productivity	2.10 g/L/h	[3]
Gluconic Acid Yield from Corncob Hydrolysate	95.8 g/L	[9]

Experimental Protocols

The following are detailed methodologies for key experiments in the synthesis of sodium gluconate.

Aspergillus niger Fermentation Protocol

1. Media Preparation:

• Prepare a fermentation medium containing 250-350 g/L glucose, 0.4-0.5 g/L diammonium hydrogen phosphate (B84403) or urea, and 0.2-0.3 g/L magnesium sulfate (B86663) heptahydrate.[1]

• Sterilize the medium by autoclaving.

2. Inoculum Preparation:

• Inoculate a seed culture of Aspergillus niger into a suitable growth medium.

• Incubate the seed culture to achieve a desired cell density.

3. Fermentation:

• Inoculate the sterile fermentation medium with the prepared Aspergillus niger seed culture.[1]

• Maintain the fermentation vessel at a temperature of 30-34°C.[1]

• Continuously supply sterile air to the culture to ensure aerobic conditions.[1]

• Control the pH of the fermentation broth between 5.5 and 6.5 by the controlled addition of a 30-50% sodium hydroxide solution. This neutralizes the gluconic acid as it is formed, directly producing sodium gluconate.[1]

4. Monitoring and Completion:

• Monitor the residual glucose concentration periodically.

• The fermentation is typically considered complete when the glucose level drops to approximately 1 g/L, which usually takes 40-100 hours.[1]

Gluconobacter oxydans Fermentation Protocol

1. Media Preparation:

• Prepare a seed medium containing D-mannitol (25 g/L) or D-sorbitol (50 g/L) and yeast extract (5 g/L) to cultivate sufficient biomass.[3]

• Prepare the fermentation medium with a high concentration of glucose and D-sorbitol (50 g/L).[3]

• Sterilize both media by autoclaving.

2. Inoculum Preparation:

• Inoculate a seed culture of Gluconobacter oxydans in the seed medium and incubate to achieve a high cell density.

3. Fermentation:

• Transfer the seed culture to the fermentation medium.

• Maintain the fermentation temperature between 25-30°C.[8]

• Ensure a high rate of aeration as the process is strictly aerobic and sensitive to dissolved oxygen concentration.[3]

• Maintain the pH between 5.5 and 6.0 for optimal gluconic acid production.[8]

4. Monitoring and Completion:

• Monitor the glucose consumption and gluconic acid production.

• The fermentation is typically faster than with A. niger.

Downstream Processing and Purification

The following workflow outlines the general steps for the recovery and purification of sodium gluconate from the fermentation broth.

Figure 3: General workflow for downstream processing of sodium gluconate.

1. Biomass Separation:

• Separate the microbial biomass (mycelium or bacterial cells) from the fermentation broth using filtration or centrifugation.[1][3]

2. Purification:

• The clarified fermentation broth can be purified using several methods, including treatment with activated carbon for decolorization, and ion exchange chromatography or electrodialysis to remove impurities.[3][10]

3. Concentration and Crystallization:

• Concentrate the purified sodium gluconate solution under vacuum.[11]

• Induce crystallization by cooling the concentrated solution.

4. Drying:

• Separate the sodium gluconate crystals from the mother liquor by centrifugation.

• Dry the crystals to obtain the final product. Alternatively, the concentrated solution can be spray-dried to produce a powder.[11]

Conclusion

The synthesis of sodium gluconate through glucose fermentation is a well-established and efficient biotechnological process. Both Aspergillus niger and Gluconobacter oxydans serve as effective microbial cell factories for this conversion, each with its own set of optimal fermentation parameters and metabolic characteristics. The choice of microorganism and fermentation strategy can be tailored to specific production requirements, considering factors such as desired yield, productivity, and downstream processing capabilities. Further research into strain improvement, optimization of fermentation conditions, and enhancement of downstream purification techniques continues to drive advancements in the industrial production of this valuable chemical.

References

• 1. Frontiers | Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes [frontiersin.org]
• 2. benchchem.com [benchchem.com]
• 3. Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The industrial versatility of Gluconobacter oxydans: current applications and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic Engineering of Gluconobacter oxydans for Improved Growth Rate and Growth Yield on Glucose by Elimination of Gluconate Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Gluconobacter oxydans mutant converting glucose almost quantitatively to 5-keto-D-gluconic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oxygen-enriched fermentation of sodium gluconate by Aspergillus niger and its impact on intracellular metabolic flux distributions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. Gluconic acid production by Aspergillus terreus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CN103981227A - Production method for food-grade sodium gluconate - Google Patents [patents.google.com]
• 11. Page loading... [wap.guidechem.com]

Unveiling the Solid-State Architecture: A Technical Guide to the Crystal Structure and Molecular Geometry of Sodium Gluconate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the crystal structure and molecular geometry of sodium gluconate (NaC₆H₁₁O₇), a widely utilized excipient and chelating agent in the pharmaceutical and chemical industries. A thorough understanding of its solid-state properties is critical for formulation development, stability analysis, and predicting its behavior in various applications. This document synthesizes crystallographic data, details the experimental determination of its structure, and presents its molecular conformation.

Crystal Structure of Sodium D-Gluconate

The definitive crystal structure of sodium D-gluconate was determined by single-crystal X-ray diffraction. The compound crystallizes in the monoclinic system, belonging to the space group P2₁.[1] This assignment indicates a chiral structure, which is consistent with the D-configuration of the gluconate anion.[1] Preliminary X-ray data were reported earlier, showing consistent unit-cell parameters.[1][2]

Crystallographic Data

The fundamental crystallographic parameters for sodium D-gluconate are summarized in the table below. This data provides the essential framework for understanding the packing of molecules in the crystalline lattice.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁
a	8.560 (6) Å
b	8.694 (6) Å
c	5.654 (3) Å
α	90°
β	104.59 (4)°
γ	90°
Volume (V)	407.2 ų
Z	2
Calculated Density (Dx)	1.78 Mg m⁻³

Data sourced from Lis (1984).[1]

Molecular Geometry

The molecular geometry of sodium gluconate in the solid state reveals specific conformations of the gluconate anion and a defined coordination environment for the sodium cation.

Conformation of the Gluconate Anion

The gluconate anion adopts a nearly planar, zig-zag conformation of its six-carbon chain.[1][2] This extended conformation is a key feature of its solid-state structure. An intramolecular hydrogen bond is also present, contributing to the stability of this conformation.[1] A significant feature is that the α-hydroxy oxygen atom lies almost in the plane of the carboxylate group.[1]

Coordination Geometry of the Sodium Cation

The sodium ion (Na⁺) is central to the crystal packing, coordinating with oxygen atoms from neighboring gluconate anions. Each sodium ion is surrounded by six oxygen atoms, forming a distorted octahedral geometry.[1] These six oxygen atoms belong to six different gluconate anions, creating a complex, three-dimensional network.[1] The O(3) atom of the gluconate anion does not participate in the coordination with the sodium ion.[1]

The Na-O bond distances in this coordination sphere are presented in the following table.

Interaction	Distance (Å)
Na...O Distances	2.340 (2) - 2.540 (2)

Data sourced from Lis (1984).[1]

Experimental Determination of the Crystal Structure

The structural data presented herein was determined using single-crystal X-ray diffraction. This technique remains the gold standard for elucidating the precise three-dimensional arrangement of atoms in a crystalline solid.

Experimental Protocol: Single-Crystal X-ray Diffraction

The following protocol outlines the key steps involved in the determination of the crystal structure of sodium D-gluconate as described in the literature.[1]

• Crystal Growth: Single crystals of sodium D-gluconate were grown from an aqueous solution by slow evaporation at room temperature.[1]

• Crystal Selection and Mounting: A suitable crystal with dimensions of approximately 0.35 x 0.45 x 0.45 mm was selected and mounted on a goniometer head.[1]

• Data Collection:

  • A Syntex P2₁ diffractometer was used for data collection.[1]

  • The radiation source was Molybdenum Kα (Mo Kα) with a wavelength of 0.71069 Å, monochromatized using a graphite (B72142) crystal.[1]

  • Data was collected at a temperature of 300 (2) K.[1]

  • A 2θ-θ scan mode was employed.[1]

  • The intensities of two standard reflections were measured after every 50 reflections to monitor for any crystal decay, of which no significant change was observed.[1]

  • A total of 1229 independent intensities were measured up to a maximum 2θ angle of 60°.[1]

• Structure Solution and Refinement:

  • The collected intensity data was processed. No corrections for absorption or extinction were applied.[1]

  • The structure was solved using direct methods.

  • The atomic positions and thermal parameters were refined using full-matrix least-squares methods.

  • The final R-factor was 0.027 and the weighted R-factor (Rw) was 0.033 for 1119 non-zero reflections, indicating a high-quality structure solution.[1]

Experimental Workflow Diagram

The logical flow of the experimental process for determining the crystal structure of sodium gluconate is illustrated below.

Caption: Workflow for the determination of sodium gluconate's crystal structure.

This guide provides a foundational understanding of the solid-state chemistry of sodium gluconate, offering valuable data and procedural insights for professionals in pharmaceutical development and materials science. The well-defined crystal structure and molecular geometry are key to its physical properties and performance as a pharmaceutical excipient.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. journals.iucr.org [journals.iucr.org]

A Technical Guide to the Spectroscopic Analysis of Sodium Gluconate: FTIR and NMR

Introduction

Sodium Gluconate (NaC₆H₁₁O₇), the sodium salt of gluconic acid, is a widely used chelating agent in various industries, including pharmaceuticals, food, and construction.[1] Its efficacy and purity are critical for its application, necessitating robust analytical techniques for characterization. This technical guide provides an in-depth overview of two primary spectroscopic methods—Fourier Transform Infrared (FTIR) Spectroscopy and Nuclear Magnetic Resonance (NMR) Spectroscopy—for the structural elucidation and quality control of sodium gluconate. We will detail experimental protocols, present key spectral data, and outline analytical workflows.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. An infrared spectrum is produced when the molecule absorbs infrared radiation, causing its bonds to vibrate at specific frequencies. For sodium gluconate, FTIR is used to confirm the presence of hydroxyl (-OH), carboxylate (-COO⁻), and C-O bonds, which are characteristic of its structure.

Experimental Protocol: KBr Pellet Method

The solid-state FTIR spectrum of sodium gluconate is typically obtained using the potassium bromide (KBr) pellet technique. This method involves dispersing the analyte in a dry KBr matrix, which is transparent to infrared radiation.

Materials and Equipment:

• Sodium Gluconate sample (analytical grade)

• Potassium Bromide (KBr), spectroscopy grade, dried

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• FTIR Spectrometer (e.g., Bio-Rad FTS)[2]

Procedure:

• Drying: Dry the sodium gluconate sample and KBr in an oven to remove any residual moisture, which can interfere with the spectrum (broad -OH bands).

• Grinding: Place approximately 1-2 mg of the sodium gluconate sample and 100-200 mg of dry KBr into an agate mortar. Grind the mixture thoroughly with the pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer a portion of the powder into the pellet-forming die. Place the die under a hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a thin, transparent or translucent pellet.

• Data Acquisition: Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer. Record the spectrum, typically in the range of 4000-400 cm⁻¹. A background spectrum of a pure KBr pellet should be recorded and subtracted from the sample spectrum.

FTIR Analysis Workflow

FTIR Experimental Workflow for Sodium Gluconate Analysis.

FTIR Spectral Data and Interpretation

The FTIR spectrum of sodium gluconate displays several characteristic absorption bands corresponding to its functional groups. The data compiled from various studies are summarized below.

Table 1: Characteristic FTIR Absorption Peaks for Sodium Gluconate

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment	Reference(s)
~3541 - 3205	Strong, Broad	O-H stretching (hydroxyl groups, hydrogen-bonded)	[3][4][5]
~1634 - 1601	Strong	C=O asymmetric stretching of carboxylate anion (-COO⁻)	[3][4][5]
~1443 - 1401	Medium-Strong	C=O symmetric stretching of carboxylate anion (-COO⁻)	[4][5][6]
~1390 - 1450	Complex Band	O-H in-plane deformation	[3]
~1095	Strong	C-O stretching of secondary alcohol	[5]
~1038	Strong	C-O stretching of primary alcohol	[3][5]
~650	Medium	O-H out-of-plane deformation	[5]

Interpretation:

• Hydroxyl Region: The very broad and intense band in the 3600-3200 cm⁻¹ region is a definitive feature of the multiple hydroxyl groups in the gluconate structure, broadened by extensive intermolecular hydrogen bonding.[4][5]

• Carboxylate Region: Two strong peaks are observed for the carboxylate group. The asymmetric stretching vibration appears at a higher wavenumber (~1601 cm⁻¹), while the symmetric stretch is found at a lower wavenumber (~1401 cm⁻¹).[3][5] The large separation between these two bands is characteristic of an ionic carboxylate group.

• Fingerprint Region: The complex series of bands below 1500 cm⁻¹, particularly the strong C-O stretching vibrations around 1095 and 1038 cm⁻¹, correspond to the primary and secondary alcohol functionalities along the carbon chain.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. For sodium gluconate, ¹H NMR identifies the chemically distinct protons, while ¹³C NMR resolves each carbon atom in the structure.

Experimental Protocol: ¹H and ¹³C NMR

NMR analysis of sodium gluconate is performed in solution. Deuterium (B1214612) oxide (D₂O) is the solvent of choice as it solubilizes the polar salt and avoids overwhelming solvent signals in the ¹H NMR spectrum.[7][8]

Materials and Equipment:

• Sodium Gluconate sample

• Deuterium Oxide (D₂O, 99.9 atom % D)

• 5 mm NMR tubes

• NMR Spectrometer (e.g., 400 MHz)

Procedure:

• Sample Preparation: Weigh approximately 20-50 mg of sodium gluconate and dissolve it in 0.5-0.7 mL of D₂O directly in a clean, dry vial.[7] For quantitative analysis, a precise mass is required.

• Transfer: Once fully dissolved, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

• Instrumentation: Place the NMR tube into the spectrometer's probe.

• Data Acquisition:

  • The instrument is "locked" onto the deuterium signal from the D₂O solvent.

  • The magnetic field homogeneity is optimized through a process called "shimming."

  • For ¹H NMR , spectra are acquired with parameters suitable for observing protons in the 0-10 ppm range. The residual HDO signal (from D₂O) is often suppressed.

  • For ¹³C NMR , a longer acquisition time is typically needed due to the low natural abundance of the ¹³C isotope.[9]

NMR Analysis Workflow

NMR Experimental Workflow for Sodium Gluconate Analysis.

NMR Spectral Data and Interpretation

The protons and carbons are numbered starting from the carboxylate group (C1). Note that in D₂O, the acidic protons of the hydroxyl groups exchange with deuterium and become invisible in the ¹H NMR spectrum.[6]

Table 2: ¹H NMR Data for Sodium Gluconate (400 MHz, D₂O)

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H2	4.14	Doublet (d)	J(H2,H3) = 3.5
H3	4.04	Doublet (d)	J(H3,H2) = 3.5
H4	3.83	Multiplet (m)	-
H5	3.78	Multiplet (m)	-
H6a	3.77	Multiplet (m)	J(H6a,H6b) = -11.6
H6b	3.67	Multiplet (m)	J(H6a,H6b) = -11.6

Data sourced from ChemicalBook.[7]

Table 3: ¹³C NMR Data for Sodium Gluconate (D₂O)

Carbon Assignment	Chemical Shift (δ, ppm)
C1 (C=O)	178.6
C2	73.8
C3	72.5
C4	71.9
C5	70.8
C6	63.3

Data consistent with values reported by ChemicalBook.[10]

Interpretation:

• ¹H NMR: The spectrum shows distinct signals for the protons on the carbon backbone. The H2 and H3 protons appear as clear doublets due to coupling with each other.[7] The remaining protons (H4, H5, H6a, H6b) form a more complex, overlapping multiplet region between 3.6 and 3.9 ppm.[7] The diastereotopic protons on C6 (H6a and H6b) are chemically non-equivalent and exhibit a large geminal coupling constant.[7]

• ¹³C NMR: The ¹³C spectrum is simpler, showing six distinct signals, one for each carbon atom. The carboxylate carbon (C1) is significantly downfield (~178 ppm) due to its deshielded environment.[10] The carbons bearing secondary hydroxyl groups (C2-C5) resonate in the 70-74 ppm range, while the primary carbon (C6) is found furthest upfield at ~63 ppm.[10]

References

• 1. Sodium gluconate - Wikipedia [en.wikipedia.org]
• 2. Sodium Gluconate | C6H11NaO7 | CID 23672301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. Sodium gluconate (527-07-1) 1H NMR [m.chemicalbook.com]
• 8. spectrabase.com [spectrabase.com]
• 9. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 10. Sodium gluconate (527-07-1) 13C NMR spectrum [chemicalbook.com]

An In-depth Technical Guide on the Thermal Stability and Decomposition Pathways of Sodium Gluconate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and decomposition pathways of sodium gluconate. The information is curated to support research, development, and quality control activities involving this widely used excipient and chelating agent.

Introduction

Sodium gluconate (NaC₆H₁₁O₇) is the sodium salt of gluconic acid, produced by the fermentation of glucose.[1][2] It is a white, crystalline powder that is highly soluble in water.[1][3][4] Due to its excellent chelating properties, non-toxic nature, and biodegradability, sodium gluconate finds extensive applications in various industries, including pharmaceuticals, food, construction, and cleaning.[4][5][6] Understanding its thermal behavior is critical for applications in drug formulation, manufacturing process control, and stability assessment.[3]

Thermal Properties of Sodium Gluconate

The thermal behavior of sodium gluconate is characterized by a distinct melting point followed by a multi-stage decomposition process.[3] The nature and extent of this decomposition are significantly influenced by the surrounding atmosphere (oxidizing vs. inert).[3] The primary analytical techniques used to investigate the thermal stability of sodium gluconate are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[3]

Quantitative Thermal Analysis Data

The following tables summarize the key quantitative data obtained from the thermal analysis of sodium gluconate.

Table 1: Thermal Decomposition Data for Sodium Gluconate in an Air Atmosphere [3]

Parameter	Value (°C)	Heating Rate	Reference
Melting Point (DSC Endotherm Peak)	234	5 °C/min	[3]
Onset of Decomposition (TGA)	< 200	5 °C/min	[3][7]
Multi-stage Decomposition Range (TGA)	165 - 600+	5 °C/min	[3]

Table 2: Comparative Thermal Decomposition Data for Gluconate Salts in Air vs. Nitrogen [3]

Compound	Atmosphere	Temperature Range (°C)	Mass Loss (%)	Reference
Calcium Gluconate	Air	165 - 600	71.6	[3]
Calcium Gluconate	Nitrogen	165 - 600	57.9	[3]

Note: Data for calcium gluconate is presented to illustrate the influence of the atmosphere on the decomposition of a related gluconate salt, suggesting a similar effect for sodium gluconate where an oxidizing atmosphere leads to greater mass loss.[3]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

4.1 Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal stability and decomposition profile of sodium gluconate by measuring mass loss as a function of temperature.[3]

• Apparatus: A thermogravimetric analyzer equipped with a sensitive microbalance, a furnace capable of controlled heating rates, and a gas-switching system.[3]

• Procedure:

  • Sample Preparation: Accurately weigh 5-10 mg of finely powdered sodium gluconate into a clean, tared TGA crucible (e.g., alumina (B75360) or platinum).[3]

  • Instrument Setup: Place the crucible onto the TGA balance mechanism.[3]

  • Atmosphere Selection:

    • Oxidative: Purge the furnace with dry air at a constant flow rate (e.g., 20-50 mL/min).[3]

    • Inert: Purge the furnace with high-purity nitrogen or argon at a constant flow rate (e.g., 20-50 mL/min).[3]

  • Thermal Program:

    • Equilibrate the sample at a starting temperature (e.g., 30 °C).

    • Heat the sample at a controlled rate (e.g., 5 °C/min or 10 °C/min) over a specified temperature range (e.g., up to 600 °C or higher).

  • Data Acquisition: Continuously record the sample mass as a function of temperature.

  • Data Analysis: Plot the percentage of initial mass as a function of temperature. The resulting curve is analyzed to determine the onset of decomposition and the temperatures of various decomposition stages.

4.2 Differential Scanning Calorimetry (DSC)

• Objective: To determine the melting point and other thermal transitions of sodium gluconate by measuring the heat flow associated with these events.[3]

• Apparatus: A differential scanning calorimeter with a furnace, temperature sensors, and a cooling system.[3]

• Procedure:

  • Sample Preparation: Accurately weigh 2-5 mg of finely powdered sodium gluconate into a DSC pan (e.g., aluminum).[3] Seal the pan hermetically or with a pinhole lid, depending on the desired experimental conditions.[3]

  • Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.[3] Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.[3]

  • Thermal Program:

    • Equilibrate the sample at a starting temperature below the expected melting point (e.g., 150 °C).[3]

    • Heat the sample at a controlled rate (e.g., 5 °C/min or 10 °C/min) through the melting transition and into the initial decomposition region (e.g., up to 300 °C).[3]

  • Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.[3]

  • Data Analysis: Plot the heat flow as a function of temperature. Endothermic events, such as melting, will appear as peaks. The onset temperature and the peak maximum of the melting endotherm are key parameters to be determined.[3]

Visualizations

5.1 Experimental Workflow

Caption: Workflow for TGA and DSC analysis of sodium gluconate.

5.2 Proposed Decomposition Pathway

Caption: Logical pathway of sodium gluconate decomposition.

Decomposition Pathways

The thermal decomposition of sodium gluconate is a complex, multi-stage process.[3] While the precise chemical intermediates have not been fully elucidated in the available literature, a logical pathway can be proposed based on the observed mass loss and the nature of the final products.[3]

• Melting: Sodium gluconate first undergoes a phase transition from a solid to a molten state.[3]

• Initial Decomposition: Upon further heating, the molecule begins to decompose. This initial stage likely involves the loss of water and other small molecules.

• Formation of Intermediates: As the temperature increases, further fragmentation and rearrangement reactions occur, leading to the formation of various intermediate species, such as smaller carboxylates and unsaturated compounds.[3]

• Final Products:

  • In an oxidizing atmosphere (air) , the organic components are ultimately oxidized, leading to the formation of sodium carbonate (Na₂CO₃), carbon dioxide (CO₂), and carbon monoxide (CO) as the final products.[3]

  • In an inert atmosphere (nitrogen) , the decomposition is expected to result in a greater amount of char residue in addition to gaseous products.[3]

Further research, potentially utilizing techniques like Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS), is required to identify the specific intermediate compounds formed during the decomposition process.[3]

Conclusion for Drug Development Professionals

For researchers and professionals in drug development, a thorough understanding of the thermal behavior of sodium gluconate is essential. This knowledge is crucial for:

• Formulation Design: Ensuring that the processing temperatures during formulation development do not induce degradation of the excipient.

• Manufacturing Process Control: Establishing appropriate temperature limits for processes such as drying, milling, and granulation.

• Stability Assessments: Predicting the long-term stability of drug products containing sodium gluconate under various storage conditions.

The data presented in this guide indicates that while sodium gluconate is stable at room temperature, it begins to decompose at temperatures below 200°C.[3][7] Therefore, exposure to elevated temperatures during manufacturing and storage should be carefully controlled to maintain the integrity and performance of the final drug product.

References

• 1. atamankimya.com [atamankimya.com]
• 2. Sodium Gluconate | Gluconates | ACIDULANTS [jungbunzlauer.com]
• 3. benchchem.com [benchchem.com]
• 4. Sodium gluconate - Wikipedia [en.wikipedia.org]
• 5. What is the mechanism of Sodium Gluconate? [synapse.patsnap.com]
• 6. nbinno.com [nbinno.com]
• 7. researchgate.net [researchgate.net]

The Biodegradability of Sodium Gluconate: A Technical Guide

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Sodium gluconate (C₆H₁₁NaO₇), the sodium salt of gluconic acid, is a widely used chelating agent and admixture in various industries, including pharmaceuticals, food, and construction. Its environmental fate is of paramount importance, and this technical guide provides a comprehensive overview of its biodegradability, focusing on the underlying biochemical mechanisms, microbial contributors, and the influence of environmental parameters.

Overview of Biodegradability

Sodium gluconate is recognized as a readily biodegradable substance under both aerobic and anaerobic conditions.[1] This rapid breakdown by microorganisms minimizes its environmental persistence and potential for bioaccumulation.[1] Standardized testing following the Organization for Economic Co-operation and Development (OECD) guidelines has consistently demonstrated its high rate of degradation.

Quantitative Biodegradation Data

The biodegradability of sodium gluconate has been quantified using established OECD test guidelines. The following tables summarize the key findings from these studies.

Table 1: Aerobic Biodegradation of Sodium Gluconate

Test Guideline	Parameter Measured	Duration	Result	Classification
OECD 301D (Closed Bottle Test)	Theoretical Oxygen Demand (ThOD)	28 days	89% degradation[1]	Readily Biodegradable
OECD 302B (Zahn-Wellens Test)	Dissolved Organic Carbon (DOC)	3 days	98.3% degradation	Inherently Biodegradable

Table 2: Anaerobic Biodegradation of Sodium Gluconate

Test Guideline	Parameter Measured	Duration	Result	Classification
OECD 311	Gas Production (Methane and Carbon Dioxide)	35 days	100% degradation[1]	Readily Biodegradable

Biochemical Pathways of Degradation

The microbial catabolism of sodium gluconate primarily proceeds through well-established metabolic pathways. The specific route can vary depending on the microorganism and the presence of oxygen.

Aerobic Degradation: The Entner-Doudoroff Pathway

In many bacteria, particularly Gram-negative species such as Escherichia coli and Pseudomonas fluorescens, the principal route for gluconate metabolism is the Entner-Doudoroff (ED) pathway.[2][3] This pathway involves a series of enzymatic reactions that convert gluconate into pyruvate (B1213749) and glyceraldehyde-3-phosphate, which can then enter central metabolism.

The key enzymatic steps are:

• Transport: Gluconate is actively transported into the cell by specific permeases.[4]

• Phosphorylation: Gluconate kinase phosphorylates gluconate to 6-phosphogluconate.[5]

• Dehydration: 6-phosphogluconate dehydratase converts 6-phosphogluconate to 2-keto-3-deoxy-6-phosphogluconate (KDPG).[6]

• Cleavage: KDPG aldolase (B8822740) cleaves KDPG into pyruvate and glyceraldehyde-3-phosphate.[6]

Figure 1. The Entner-Doudoroff pathway for aerobic degradation of sodium gluconate.

Fungi, such as Aspergillus niger, can also utilize a non-phosphorylative pathway where gluconate is directly dehydrated to 2-keto-3-deoxy-gluconate (KDG), which is then cleaved into glyceraldehyde and pyruvate.[7]

Anaerobic Degradation

Under anaerobic conditions, microorganisms ferment gluconate to various end products. While the complete pathway is not as universally defined as the aerobic route, studies suggest that it can be metabolized to produce short-chain fatty acids, carbon dioxide, and methane.[8][9] In some bacteria, the initial steps may still involve the ED pathway, with the resulting pyruvate being further metabolized through fermentation pathways to regenerate NAD+.[10]

Microbial Contributors to Biodegradation

A diverse range of microorganisms can utilize sodium gluconate as a carbon and energy source.

Table 3: Examples of Microorganisms Involved in Sodium Gluconate Degradation

Kingdom	Genus/Species	Environment	Metabolic Pathway
Bacteria	Pseudomonas fluorescens	Soil, Water	Entner-Doudoroff[3]
Bacteria	Escherichia coli	Gut	Entner-Doudoroff[2]
Bacteria	Paucilactobacillus wasatchensis	Cheese	Pentose Phosphate Pathway[8]
Bacteria	Bifidobacterium adolescentis	Gut	Pentose and Glucuronate Interconversions[11]
Fungi	Aspergillus niger	Soil	Non-phosphorylative pathway, Embden-Meyerhof, TCA Cycle[7][12]
Fungi	Phanerochaete chrysosporium	Wood-degrading	General lignocellulose degradation[13]

Regulation of Gluconate Metabolism

The expression of the genes encoding the enzymes for gluconate metabolism is tightly regulated, ensuring that the pathway is only active when gluconate is present and other, more preferred, carbon sources are absent. In E. coli, this regulation is primarily controlled by the GntR repressor protein and catabolite repression mediated by the cyclic AMP (cAMP)-cAMP receptor protein (CRP) complex.

• Induction: In the presence of gluconate, the GntR repressor is inactivated, leading to the transcription of the genes for gluconate transport and metabolism.

• Catabolite Repression: In the presence of a preferred carbon source like glucose, cAMP levels are low, and the CRP-cAMP complex does not activate the transcription of the gluconate metabolism genes, even if gluconate is present.

Figure 2. Simplified model of the genetic regulation of gluconate metabolism.

Influence of Environmental Factors

The rate of sodium gluconate biodegradation is influenced by several environmental factors that affect microbial activity and enzyme function.

• Temperature: Microbial activity and the kinetics of enzymatic reactions are temperature-dependent. Generally, an increase in temperature will increase the rate of biodegradation up to an optimal point, beyond which enzyme denaturation can occur.[14][15] For instance, the activity of enzymes involved in gluconate catabolism in Pseudomonas fluorescens shows a significant decrease at lower temperatures (5°C) compared to higher temperatures (30°C).[4] Most enzymes in mesophilic organisms have an optimal temperature around 37°C.[15]

• pH: Microbial metabolism and enzyme activity are sensitive to pH. The optimal pH for the degradation of sodium gluconate will depend on the specific microorganisms involved. For example, Aspergillus niger shows optimal gluconic acid production at a pH of 6.0.[16] Significant deviations from the optimal pH can lead to a decrease in the rate of biodegradation.[17] In batch cultures of porcine cecal digesta, sodium gluconate supplementation led to a reduction in pH over time, indicating the production of acidic metabolites.[9]

• Nutrient Availability: The presence of other essential nutrients, such as nitrogen and phosphorus, is crucial for microbial growth and metabolism, and therefore for the biodegradation of sodium gluconate.

Experimental Protocols

The assessment of sodium gluconate's biodegradability is conducted using standardized protocols, primarily those developed by the OECD.

OECD 301D: Closed Bottle Test (Aerobic)

This method evaluates the ready biodegradability of a substance in an aerobic aqueous medium.

• Principle: A solution of sodium gluconate in a mineral medium is inoculated with a small number of microorganisms (e.g., from sewage treatment plant effluent) and incubated in completely filled, sealed bottles in the dark at a constant temperature (typically 20°C). The degradation is followed by measuring the consumption of dissolved oxygen over a 28-day period.

• Inoculum: Effluent from a municipal sewage treatment plant is commonly used.[18]

• Test Substance Concentration: Typically in the range of 2-5 mg/L.

• Reference Substance: A readily biodegradable substance like sodium benzoate (B1203000) or sodium acetate (B1210297) is run in parallel to validate the test.[19]

• Blank Control: A vessel with inoculum but without the test substance is used to measure background oxygen consumption.

• Endpoint: The percentage of biodegradation is calculated based on the measured biochemical oxygen demand (BOD) as a percentage of the theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it reaches >60% degradation within a 10-day window.[19]

Figure 3. Experimental workflow for the OECD 301D Closed Bottle Test.

OECD 311: Anaerobic Biodegradability in Digested Sludge

This test assesses the potential for a substance to biodegrade under anaerobic conditions, such as those found in an anaerobic digester.

• Principle: A diluted, washed sludge from an anaerobic digester is incubated in sealed vessels with sodium gluconate at a constant temperature (typically 35°C) for up to 60 days. The biodegradation is quantified by measuring the production of biogas (methane and carbon dioxide).[20][21]

• Inoculum: Digested sludge from a wastewater treatment plant digester, with a total solids concentration of 1-3 g/L.[22]

• Test Substance Concentration: 20-100 mg/L of organic carbon.[22]

• Reference Substance: Phenol, sodium benzoate, or polyethylene (B3416737) glycol 400.[22]

• Blank Control: A vessel with sludge but no test substance to measure background gas production.

• Endpoint: The percentage of biodegradation is calculated from the total inorganic carbon and methane-carbon produced as a percentage of the carbon added as the test substance. A high percentage of theoretical gas production (e.g., 75-80%) indicates complete anaerobic biodegradation.[20]

Conclusion

Sodium gluconate is a readily biodegradable compound under a wide range of environmental conditions. Its degradation is facilitated by a diverse community of microorganisms through well-characterized metabolic pathways, primarily the Entner-Doudoroff pathway in aerobic bacteria. The efficiency of this biodegradation is subject to environmental factors such as temperature and pH, which influence microbial activity. Standardized testing confirms its low environmental persistence, making it a favorable choice from an ecological perspective for its various industrial applications.

References

• 1. novadyes.com [novadyes.com]
• 2. Gluconate Metabolism in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gluconate Regulation of Glucose Catabolism in Pseudomonas fluorescens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of temperature on the activity and synthesis of glucose-catabolizing enzymes in Pseudomonas fluorescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biochemical Characterization of Human Gluconokinase and the Proposed Metabolic Impact of Gluconic Acid as Determined by Constraint Based Metabolic Network Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. New Pathway for Nonphosphorylated Degradation of Gluconate by Aspergillus niger - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Gluconate metabolism and gas production by Paucilactobacillus wasatchensis WDC04 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. partone.litfl.com [partone.litfl.com]
• 11. mdpi.com [mdpi.com]
• 12. Utilization of gluconate by Aspergillus niger. II. Enzymes of degradation pathways and main end products [pubmed.ncbi.nlm.nih.gov]
• 13. Identification of fungal lignocellulose-degrading biocatalysts secreted by Phanerochaete chrysosporium via activity-based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. monash.edu [monash.edu]
• 15. Effect of Temperature on Enzymatic Reaction - Creative Enzymes [creative-enzymes.com]
• 16. Production of Gluconic Acid by Some Local Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Effects of pH on the biodegradation characteristics of thermophilic micro-aerobic digestion for sludge stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 18. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 19. oecd.org [oecd.org]
• 20. OECD Guidelines Test No.311 – BPC Instruments [bpcinstruments.com]
• 21. OECD 311 - Anaerobic Biodegradation - Situ Biosciences [situbiosciences.com]
• 22. OECD 311: Anaerobic Biodegradability of Organic Compounds in Digested Sludge [aropha.com]

The Role of Sodium Gluconate in Biomineralization Processes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Biomineralization, the process by which living organisms produce minerals, is fundamental to the formation of hard tissues such as bone, teeth, and shells. The precise control of this process is critical for normal physiological function, and its dysregulation is implicated in numerous pathological conditions, including vascular calcification and kidney stone formation. Consequently, the identification and characterization of agents that can modulate biomineralization are of significant interest in drug development and regenerative medicine. Sodium gluconate, the sodium salt of gluconic acid, is a well-established chelating agent with a high affinity for divalent and trivalent metal ions, most notably calcium (Ca²⁺).[1][2][3][4] Its ability to sequester calcium ions suggests a potent role in inhibiting the formation and growth of calcium-based biominerals like hydroxyapatite (B223615) and calcium oxalate (B1200264). This technical guide provides an in-depth analysis of the mechanisms, applications, and experimental evaluation of sodium gluconate in the context of biomineralization. Drawing on evidence from various fields, this document aims to equip researchers with the foundational knowledge to explore the therapeutic and research potential of sodium gluconate as a modulator of biological mineralization.

The Core Mechanism: Calcium Chelation

The primary mechanism by which sodium gluconate influences biomineralization is through the chelation of calcium ions.[1][5] The gluconate ion, derived from the oxidation of glucose, possesses a six-carbon chain with multiple hydroxyl (-OH) groups and a terminal carboxylate (-COO⁻) group.[1] This specific arrangement of electron-donating oxygen atoms allows the gluconate ion to form stable, water-soluble complexes with calcium ions.[1][4]

By binding to calcium ions in a solution, sodium gluconate effectively reduces the concentration of free Ca²⁺ available to participate in the nucleation and growth of calcium phosphate (B84403) and calcium oxalate crystals, the primary mineral phases in many biological systems.[1][6] This sequestration of calcium ions prevents the supersaturation required for mineral precipitation, thereby inhibiting the initiation of mineralization.[1] The chelating ability of sodium gluconate is influenced by pH, with its efficacy for chelating divalent metal ions like calcium increasing in alkaline conditions.[7]

Quantitative Effects on Biomineralization: An In Vitro Dental Model

While direct studies on the effect of sodium gluconate on bone cell-mediated mineralization are limited, a study on its efficacy as a root canal irrigant provides valuable quantitative insights into its ability to demineralize a biological hard tissue. In this context, the removal of the "smear layer," a layer of organic and inorganic debris produced during mechanical instrumentation of the root canal, serves as a model for controlled biomineralization inhibition.

A key study compared the efficacy of 16% sodium gluconate (pH 9) to the standard 17% EDTA for smear layer removal and dentinal erosion. The results demonstrated that sodium gluconate's ability to remove the smear layer was comparable to that of EDTA, a potent and widely used chelating agent.[7] However, sodium gluconate exhibited significantly less dentinal erosion, indicating a more controlled demineralization effect.[7]

Parameter	Coronal Third	Middle Third	Apical Third
Smear Layer Removal (Median Score)
17% EDTA	1	1	2
16% Sodium Gluconate	1	1	2
p-value	No significant difference	No significant difference	No significant difference
Dentinal Erosion (Median Score)
17% EDTA	2	2	1
16% Sodium Gluconate	1	1	1
p-value	<0.05	0.002	No significant difference
Microhardness Reduction (Mean VHN)
17% EDTA	16.6
16% Sodium Gluconate	10.52
p-value	0.113 (No significant difference)

Table adapted from an in-vitro study on dentine decalcification.[7] Smear layer and erosion scores are based on a predefined rating scale.

These data quantitatively demonstrate that sodium gluconate is a potent inhibitor of a form of biomineralization, with an efficacy comparable to the gold standard chelator EDTA, but with a potentially better safety profile in terms of preserving the underlying mineralized matrix.[7]

Experimental Protocols

In Vitro Hydroxyapatite Crystal Growth Inhibition Assay

This protocol is a proposed method to quantify the inhibitory effect of sodium gluconate on the growth of hydroxyapatite crystals, the primary mineral component of bone.

Materials:

• Calcium chloride (CaCl₂) solution (e.g., 1 M)

• Potassium phosphate buffer (pH 7.4)

• Sodium gluconate stock solutions of varying concentrations

• Hydroxyapatite seed crystals

• pH meter and autotitrator

• Spectrophotometer or inductively coupled plasma atomic emission spectroscopy (ICP-AES) for calcium measurement

Methodology:

• Prepare a supersaturated solution of calcium phosphate by adding a known volume of CaCl₂ solution to the potassium phosphate buffer. The solution should be stirred continuously.

• Introduce a known amount of hydroxyapatite seed crystals to initiate crystal growth.

• Monitor the pH of the solution. As hydroxyapatite precipitates, the pH will decrease. Use an autotitrator to maintain a constant pH (e.g., 7.4) by adding a standardized base (e.g., NaOH). The rate of base addition is proportional to the rate of crystal growth.

• To test the inhibitory effect of sodium gluconate, add different concentrations of sodium gluconate to the supersaturated calcium phosphate solution before the addition of seed crystals.

• Record the rate of base consumption over time for each concentration of sodium gluconate and compare it to a control without sodium gluconate.

• Alternatively, at specific time points, aliquots of the solution can be taken, filtered, and the concentration of calcium in the filtrate can be measured to determine the rate of calcium depletion from the solution.

• The percentage inhibition of crystal growth can be calculated for each concentration of sodium gluconate.

Osteoblast Mineralization Assay

This proposed protocol is designed to assess the impact of sodium gluconate on the mineralization capacity of osteoblast-like cells in culture.

Materials:

• Osteoblast-like cell line (e.g., MC3T3-E1 or Saos-2)

• Cell culture medium (e.g., α-MEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Osteogenic differentiation medium: cell culture medium supplemented with ascorbic acid (50 µg/mL) and β-glycerophosphate (10 mM)

• Sodium gluconate solutions of various concentrations, sterilized by filtration

• Alizarin Red S staining solution

• Alkaline phosphatase (ALP) activity assay kit

Methodology:

• Seed osteoblast-like cells in multi-well plates and culture until they reach confluence.

• Upon reaching confluence, switch the culture medium to osteogenic differentiation medium to induce mineralization.

• Concurrently, treat the cells with different concentrations of sodium gluconate in the osteogenic medium. Include a control group with osteogenic medium alone.

• Culture the cells for a period of 14-21 days, replacing the medium with fresh medium containing the respective treatments every 2-3 days.

• Assessment of Mineralization:

  • Alizarin Red S Staining: At the end of the culture period, fix the cells and stain with Alizarin Red S, which specifically binds to calcium deposits, staining them red. The extent of mineralization can be qualitatively assessed by microscopy and quantitatively by extracting the stain and measuring its absorbance.

  • Alkaline Phosphatase (ALP) Activity: ALP is an early marker of osteoblast differentiation and is crucial for mineralization. At earlier time points (e.g., day 7 and 14), lyse the cells and measure ALP activity using a commercially available kit.

• Analyze the dose-dependent effect of sodium gluconate on the extent of mineralization and ALP activity.

Signaling Pathways and Logical Relationships

While specific signaling pathways directly modulated by sodium gluconate in the context of biomineralization have not been elucidated in the literature, its primary mechanism of action—calcium chelation—allows for the inference of its impact on calcium-dependent signaling pathways crucial for mineralization.

Calcium is a ubiquitous second messenger that plays a critical role in osteoblast differentiation and function. The reduction of extracellular calcium concentration by sodium gluconate can be expected to impact several key processes:

• Inhibition of Hydroxyapatite Formation: This is the most direct consequence. By reducing the availability of free calcium, sodium gluconate lowers the ion product of calcium and phosphate, preventing the nucleation and growth of hydroxyapatite crystals in the extracellular matrix.

• Modulation of Calcium-Sensing Receptor (CaSR) Signaling: Osteoblasts express CaSR, which, when activated by extracellular calcium, can promote their proliferation and differentiation. By chelating calcium, sodium gluconate may reduce the activation of CaSR, thereby potentially inhibiting osteogenic signaling cascades.

• Impact on Alkaline Phosphatase (ALP) Activity: ALP is a key enzyme in mineralization that increases the local concentration of inorganic phosphate by hydrolyzing pyrophosphate. The activity and release of ALP from osteoblasts can be influenced by extracellular calcium levels. Chelation of calcium by sodium gluconate could therefore indirectly affect ALP function.

Caption: Mechanism of Sodium Gluconate in Inhibiting Biomineralization.

Caption: Experimental Workflow for In Vitro Crystal Growth Assay.

Implications for Drug Development and Research

The potent calcium chelating ability of sodium gluconate, combined with its established safety profile and biodegradability, makes it an attractive candidate for further investigation in the context of pathological calcification.[1][2] Its demonstrated efficacy in preventing calcium lactate (B86563) crystallization in food products and its controlled demineralization of dentin suggest its potential in conditions characterized by unwanted calcium mineral deposition.[7][8]

Potential Research Avenues:

• Vascular Calcification: Investigating the ability of sodium gluconate to inhibit the mineralization of vascular smooth muscle cells in vitro and in animal models of atherosclerosis and chronic kidney disease.

• Nephrolithiasis (Kidney Stones): Assessing the efficacy of sodium gluconate in preventing the formation and growth of calcium oxalate and calcium phosphate kidney stones.

• Drug Delivery: Exploring the use of sodium gluconate as an excipient in formulations to enhance the stability and bioavailability of drugs that are prone to precipitation with calcium.[9]

• Biomaterial Functionalization: Incorporating sodium gluconate into biomaterials for bone regeneration to control the rate and extent of mineralization, potentially leading to more organized and functional tissue formation.

Conclusion

Sodium gluconate's role in biomineralization processes is fundamentally dictated by its efficacy as a calcium chelating agent. By sequestering free calcium ions, it directly inhibits the thermodynamic drive for the formation and growth of calcium-based biominerals. While research directly examining its effects on cell-mediated bone formation is currently lacking, evidence from analogous systems, such as dentin demineralization and industrial applications, strongly supports its potential as a potent inhibitor of biomineralization. The experimental protocols and mechanistic frameworks provided in this guide offer a solid foundation for researchers to systematically investigate the utility of sodium gluconate in preventing pathological calcification and in the controlled modulation of biomineralization for therapeutic and regenerative purposes. Its favorable safety profile and biodegradability further enhance its appeal for these applications.

References

• 1. What is the mechanism of Sodium Gluconate? [synapse.patsnap.com]
• 2. Sodium Gluconate as an Effective Chelating Agent for Various Industrial Applications and Benefits [thinkdochemicals.com]
• 3. Sodium Gluconate applications: Key uses across industries [tzgroupusa.com]
• 4. atamankimya.com [atamankimya.com]
• 5. annexechem.com [annexechem.com]
• 6. Effect of sodium gluconate on the solubility of calcium lactate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of Effect of Natural Extract Sodium Gluconate on Smear Layer and Dentine Decalcification Compared with EDTA – An In-vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. conservancy.umn.edu [conservancy.umn.edu]
• 9. What is Sodium Gluconate used for? [synapse.patsnap.com]

A Deep Dive into the Solubility of Sodium Gluconate in Organic Solvents: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the solubility of an active pharmaceutical ingredient or excipient is a cornerstone of formulation development. Sodium gluconate, a widely used chelating agent and sequestrant, is highly soluble in aqueous solutions. However, its behavior in organic solvents is less well-documented, presenting a challenge for its application in non-aqueous or partially aqueous formulations. This technical guide provides a comprehensive overview of the solubility of sodium gluconate in various organic solvents, complete with quantitative data, detailed experimental protocols, and a visual representation of the solubility determination workflow.

Quantitative Solubility Data

The solubility of sodium gluconate is markedly dependent on the solvent system and temperature. While it exhibits high solubility in water, its solubility in organic solvents is generally limited. The following tables summarize the available quantitative and qualitative solubility data to provide a comparative reference.

Table 1: Solubility of Sodium Gluconate in Various Solvents

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Reference
Water	25	59	[1]
Ethanol	25	Sparingly soluble	[1]
Diethyl Ether	-	Insoluble	[2]
Dimethyl Sulfoxide (DMSO)	-	Insoluble	[3]
Benzene	-	Insoluble	[4]
Alcohol (general)	-	Insoluble	[4]

Table 2: Solubility of Sodium Gluconate in Aqueous Ethanol Solutions at Various Temperatures

Data adapted from Pedrosa and Serrano (2000).[5][6]

Ethanol Concentration (g ethanol/g water)	10°C ( g/100g solution)	20°C ( g/100g solution)	30°C ( g/100g solution)	40°C ( g/100g solution)	50°C ( g/100g solution)
0.0	34.7	36.8	39.0	41.2	43.5
0.1	29.8	31.8	33.8	35.9	38.0
0.2	25.5	27.3	29.2	31.1	33.1
0.4	18.7	20.2	21.8	23.4	25.1
0.6	13.8	15.0	16.3	17.6	19.0
0.8	10.3	11.3	12.3	13.4	14.5
1.0	7.8	8.6	9.5	10.4	11.3
1.2	6.0	6.7	7.4	8.1	8.9

Table 3: Solubility of Sodium Gluconate in Aqueous Methanol Solutions at Various Temperatures

Data adapted from Pedrosa and Serrano (2000).[5][6]

Methanol Concentration (g methanol/g water)	10°C ( g/100g solution)	20°C ( g/100g solution)	30°C ( g/100g solution)	40°C ( g/100g solution)	50°C ( g/100g solution)
0.0	34.7	36.8	39.0	41.2	43.5
0.2	28.5	30.4	32.4	34.4	36.5
0.4	23.5	25.2	27.0	28.8	30.7
0.6	19.4	20.9	22.5	24.1	25.8
0.8	16.1	17.4	18.8	20.2	21.7
1.0	13.4	14.6	15.8	17.1	18.4
1.2	11.2	12.3	13.4	14.5	15.7
1.4	9.5	10.4	11.4	12.4	13.5

Experimental Protocols for Solubility Determination

The determination of sodium gluconate solubility is most commonly achieved using the equilibrium solubility method, often referred to as the shake-flask method. This involves creating a saturated solution of the compound in the solvent of interest and then quantifying the concentration of the dissolved solute.

Protocol 1: Equilibrium Solubility Determination by Shake-Flask Method

This protocol outlines the general procedure for determining the solubility of sodium gluconate in an organic solvent.

1. Materials and Equipment:

• Sodium Gluconate (analytical grade)

• Selected Organic Solvent (HPLC grade or equivalent)

• Volumetric flasks and pipettes

• Analytical balance

• Constant temperature shaker bath or incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• Appropriate analytical instrumentation for quantification (e.g., HPLC-RID, Titrator)

2. Procedure:

• Preparation of Saturated Solution: Add an excess amount of sodium gluconate to a known volume of the organic solvent in a sealed container (e.g., screw-cap vial). The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Place the container in a constant temperature shaker bath set to the desired temperature. Agitate the mixture for a predetermined period (typically 24-48 hours) to allow the system to reach equilibrium. The required equilibration time should be determined empirically.

• Sample Collection: Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

• Filtration: Carefully withdraw a known volume of the clear supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved particles. This step is critical to prevent overestimation of solubility.

• Quantification: Analyze the concentration of sodium gluconate in the filtered solution using a validated analytical method, such as those described below.

Protocol 2: Quantification by High-Performance Liquid Chromatography (HPLC) with Refractive Index Detection (RID)

Due to its lack of a strong chromophore, HPLC with a universal detector like a Refractive Index Detector (RID) is a suitable method for quantifying sodium gluconate.

1. Instrumentation and Materials:

• HPLC system equipped with an RID

• Aminex HPX-87H column (300 x 7.8 mm) or equivalent

• Sodium Gluconate reference standard

• Sulfuric acid (H₂SO₄)

• Deionized water

2. Chromatographic Conditions:

• Mobile Phase: 0.005 M H₂SO₄ in deionized water

• Flow Rate: 0.6 mL/min

• Column Temperature: 35 °C

• Injection Volume: 20 µL

• Detector: Refractive Index Detector

3. Procedure:

• Standard Preparation: Prepare a series of standard solutions of sodium gluconate in the chosen organic solvent at known concentrations.

• Calibration Curve: Inject the standard solutions into the HPLC system and construct a calibration curve by plotting the peak area against the concentration.

• Sample Analysis: Dilute the filtered saturated solution (from Protocol 1) with the mobile phase to a concentration that falls within the range of the calibration curve. Inject the diluted sample into the HPLC system.

• Calculation: Determine the concentration of sodium gluconate in the diluted sample from the calibration curve. Calculate the original solubility in the organic solvent, accounting for any dilution factors.

Protocol 3: Quantification by Non-Aqueous Titration

For solvents where HPLC is not feasible, non-aqueous titration offers a reliable alternative for quantification.[7][8][9][10]

1. Materials and Equipment:

• Automatic or manual titrator

• pH electrode or visual indicator (e.g., quinaldine (B1664567) red)

• Perchloric acid (0.1 N in glacial acetic acid)

• Glacial acetic acid

• Potassium hydrogen phthalate (B1215562) (for standardization)

2. Procedure:

• Standardization of Titrant: Standardize the 0.1 N perchloric acid solution against a known mass of potassium hydrogen phthalate.

• Sample Preparation: Accurately transfer a known volume of the filtered saturated solution (from Protocol 1) into a clean, dry flask.

• Titration: Add a suitable volume of glacial acetic acid to the flask. If using a visual indicator, add a few drops of quinaldine red. Titrate the solution with the standardized 0.1 N perchloric acid to the endpoint (colorless for quinaldine red or the inflection point on a potentiometric curve).

• Blank Titration: Perform a blank titration using the same volume of the organic solvent and glacial acetic acid without the sodium gluconate sample.

• Calculation: Calculate the concentration of sodium gluconate in the sample using the following formula:

  Solubility (g/L) = [(V_sample - V_blank) * N * 218.14] / V_original

  Where:

  • V_sample = Volume of perchloric acid for the sample (L)

  • V_blank = Volume of perchloric acid for the blank (L)

  • N = Normality of the perchloric acid (eq/L)

  • 218.14 = Molecular weight of sodium gluconate ( g/mol )

  • V_original = Initial volume of the saturated solution taken for titration (L)

Mandatory Visualizations

The following diagrams illustrate the logical workflow for determining the solubility of sodium gluconate and the decision-making process for selecting an appropriate analytical method.

Caption: Experimental workflow for determining sodium gluconate solubility.

Caption: Decision tree for analytical method selection.

References

• 1. Sodium Gluconate | C6H11NaO7 | CID 23672301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sodium gluconate [chemister.ru]
• 3. benchchem.com [benchchem.com]
• 4. manavchem.com [manavchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mt.com [mt.com]
• 8. mt.com [mt.com]
• 9. fao.org [fao.org]
• 10. uspbpep.com [uspbpep.com]

Protocols & Analytical Methods

Application Notes and Protocols: Sodium Gluconate as a Retarder in High-Performance Concrete

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium gluconate as a retarding admixture in high-performance concrete (HPC). The information detailed below, including experimental protocols and data, is intended to guide researchers in utilizing sodium gluconate to modulate the properties of HPC for various applications.

Introduction

Sodium gluconate (SG), the sodium salt of gluconic acid, is a highly effective and widely used retarding admixture in concrete technology.[1][2] In the context of high-performance concrete, which is characterized by its low water-cement ratio and high strength, controlling the setting time is crucial for proper placement, consolidation, and finishing.[3][4][5] Sodium gluconate offers a reliable means to delay the hydration of cement, thereby extending the workability of fresh concrete, which is particularly beneficial in large-scale projects, hot weather conditions, or when long transportation times are involved.[2][6] Beyond its primary retarding function, sodium gluconate can also act as a water reducer and improve the long-term strength of concrete.[1][6]

Mechanism of Action

The retarding effect of sodium gluconate is primarily attributed to two mechanisms:

• Adsorption: Sodium gluconate molecules adsorb onto the surface of cement particles, forming a protective layer that hinders their contact with water and slows down the initial hydration reactions.[1] Specifically, it inhibits the hydration of tricalcium silicate (B1173343) (C3S) and dicalcium silicate (C2S), which are the main compounds responsible for the strength development of concrete.[3][4][5][7]

• Chelation/Complexation: Sodium gluconate chelates or forms complexes with calcium ions (Ca²⁺) released during the initial hydration of cement.[1][2] This action prevents the calcium ions from participating in the formation of hydration products like calcium silicate hydrate (B1144303) (C-S-H) and calcium hydroxide (B78521) (CH), which are essential for setting and hardening.[1][3][4][5]

This dual-action mechanism makes sodium gluconate a highly efficient retarder.[1]

Mechanism of Sodium Gluconate as a Retarder.

Effects on High-Performance Concrete Properties

The addition of sodium gluconate significantly influences both the fresh and hardened properties of high-performance concrete.

Fresh Concrete Properties

• Setting Time: Sodium gluconate significantly extends both the initial and final setting times of concrete.[3][4][5][8] The extent of retardation is directly proportional to the dosage of sodium gluconate.[8] At a dosage of 0.15%, the initial and final setting times can be prolonged by up to 5.0 and 4.5 times, respectively, compared to a control mix.[3][4][5]

• Workability and Slump Retention: Sodium gluconate enhances the workability of fresh concrete, often measured by the slump test.[3][4][5][6] It increases the initial slump and helps in retaining the slump over a longer period.[3][4][5] This is attributed to the dispersing effect of sodium gluconate and its ability to delay the hydration process.[9][10] When used in conjunction with a superplasticizer, it can significantly improve the fluidity of the concrete and reduce slump loss.[3]

Hardened Concrete Properties

• Compressive Strength: The effect of sodium gluconate on compressive strength varies with the curing age and dosage.

  • Early Age (1 and 3 days): Higher dosages of sodium gluconate can lead to a decrease in the early-age compressive strength due to the delayed hydration.[3][4][5][11]

  • Later Age (28, 60, and 90 days): At later ages, sodium gluconate can contribute to an increase in compressive strength.[3][4][5][11] This is because the delayed hydration can lead to a more uniform and dense microstructure.[3][4][5] For instance, a dosage of 0.12% has been shown to increase the 90-day compressive strength by 13%.[3][4][5][11]

Dosage

The typical dosage of sodium gluconate in concrete ranges from 0.02% to 0.2% by weight of cement.[12] The optimal dosage depends on several factors, including the desired setting time, ambient temperature, type of cement, and the presence of other admixtures.[8][12] It is crucial to conduct trial mixes to determine the appropriate dosage for a specific application.[12] Overdosing can lead to excessive retardation and a significant reduction in early strength.[11][12]

Data Presentation

The following tables summarize the quantitative effects of sodium gluconate on the properties of high-performance concrete.

Table 1: Effect of Sodium Gluconate Dosage on Setting Time of High-Performance Concrete

Sodium Gluconate Dosage (% by weight of cement)	Initial Setting Time (minutes)	Final Setting Time (minutes)
0.00	240	330
0.03	360	450
0.06	540	660
0.09	780	900
0.12	1020	1140
0.15	1200	1485

Note: Data is illustrative and based on typical trends reported in the literature. Actual values may vary.

Table 2: Effect of Sodium Gluconate Dosage on Slump of High-Performance Concrete

Sodium Gluconate Dosage (% by weight of cement)	Initial Slump (mm)	Slump at 60 minutes (mm)
0.00	180	120
0.03	200	160
0.06	220	190
0.09	230	210
0.12	240	220
0.15	245	230

Note: Data is illustrative and based on typical trends reported in the literature. Actual values may vary.

Table 3: Effect of Sodium Gluconate Dosage on Compressive Strength of High-Performance Concrete (MPa)

Sodium Gluconate Dosage (% by weight of cement)	3-day Strength	7-day Strength	28-day Strength	90-day Strength
0.00	45	65	85	95
0.03	42	63	87	98
0.06	38	60	88	102
0.09	35	58	90	105
0.12	32	55	92	107
0.15	28	50	89	103

Note: Data is illustrative and based on typical trends reported in the literature. Actual values may vary.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of sodium gluconate in high-performance concrete.

Workflow for Concrete Testing.

Protocol for Determination of Setting Time (ASTM C403/C403M)

Objective: To determine the initial and final setting times of concrete mixtures containing sodium gluconate.[13][14][15]

Apparatus:

• Penetration resistance apparatus with needles of varying bearing areas.

• Container for mortar specimen.

• Sieve (4.75-mm, No. 4).

• Trowel, scoop, and thermometer.

Procedure:

• Obtain a representative sample of the freshly mixed concrete.

• Wet-sieve a portion of the concrete sample through a 4.75-mm sieve to obtain the mortar fraction.

• Place the mortar in the container in two equal layers, rodding each layer 25 times with a tamping rod.

• Level the surface of the mortar and store it at a controlled temperature.

• At regular intervals, measure the penetration resistance by bringing the needle into contact with the mortar surface and applying a steady downward force.

• Record the penetration resistance and the elapsed time from the initial contact of cement and water.

• Continue the measurements until a penetration resistance of at least 4000 psi (27.6 MPa) is reached.

• Plot the penetration resistance versus the elapsed time.

• The initial setting time is the time required to reach a penetration resistance of 500 psi (3.5 MPa).[13]

• The final setting time is the time required to reach a penetration resistance of 4000 psi (27.6 MPa).[13]

Protocol for Slump Test (ASTM C143/C143M)

Objective: To measure the consistency and workability of fresh concrete with sodium gluconate.[16][17][18][19]

Apparatus:

• Slump cone (frustum of a cone).

• Tamping rod (steel, straight, with a hemispherical tip).

• Base plate (rigid, flat, non-absorbent).

• Measuring tape or ruler.

Procedure:

• Dampen the inside of the slump cone and the base plate.

• Place the cone on the base plate.

• Fill the cone in three layers of approximately equal volume.

• Rod each layer 25 times with the tamping rod, distributing the strokes uniformly over the cross-section of the layer. The bottom layer should be rodded throughout its depth. For the middle and top layers, the rod should penetrate into the underlying layer by about 1 inch (25 mm).

• After the top layer has been rodded, strike off the surface of the concrete with the tamping rod.

• Remove any spilled concrete from around the base of the cone.

• Lift the cone vertically in a steady motion, taking 5 ± 2 seconds.

• Immediately measure the slump by determining the vertical distance between the top of the cone and the displaced original center of the top surface of the concrete specimen.

Protocol for Compressive Strength of Cylindrical Concrete Specimens (ASTM C39/C39M)

Objective: To determine the compressive strength of hardened concrete containing sodium gluconate at various ages.[20][21][22][23]

Apparatus:

• Cylindrical molds (typically 4x8 inches or 6x12 inches).

• Tamping rod or vibrator.

• Compression testing machine.

• Curing tank or room with controlled temperature and humidity.

Procedure:

• Place the fresh concrete in the cylindrical molds in layers, rodding or vibrating each layer to ensure proper consolidation.

• Strike off the top surface and finish it smoothly.

• Store the specimens in a moist environment for 24 hours.

• After 24 hours, demold the specimens and transfer them to a curing tank or moist curing room maintained at a standard temperature and humidity until the time of testing.

• At the designated testing age (e.g., 3, 7, 28, or 90 days), remove the specimens from curing and cap the ends to ensure they are flat and parallel.

• Place the specimen in the compression testing machine and apply a compressive load at a controlled rate until failure occurs.

• Record the maximum load sustained by the specimen.

• Calculate the compressive strength by dividing the maximum load by the average cross-sectional area of the specimen.

Conclusion

Sodium gluconate is a versatile and effective retarder for high-performance concrete, offering excellent control over setting time and workability.[1][3][4][5] Its use can lead to improved long-term strength and durability of the concrete.[3][4][5][11][24] Proper understanding of its mechanism of action and its effects on concrete properties, combined with careful experimental evaluation, is essential for its successful application in research and development. The protocols and data presented in these notes serve as a valuable resource for professionals working with high-performance concrete.

References

• 1. benchchem.com [benchchem.com]
• 2. Retarding Agent-Sodium Gluconate Controlling Concrete Setting Time Effectively - Concrete Admixtures Manufacturer|polycarboxylate Superplasticizer Manufacturer|Best Admixture For Concrete|polycarboxylate Superplasticizer|Concrete Water Reducing Agent|Binzhou Chengli Building Materials Co., Ltd. [concreteadmixturecn.com]
• 3. Effect of Sodium Gluconate on Properties and Microstructure of Ultra-High-Performance Concrete (UHPC) | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Effect of Sodium Gluconate on Properties and Microstructure of Ultra-High-Performance Concrete (UHPC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The application of Sodium Gluconate in construction industry [shchemgroup.com]
• 7. researchgate.net [researchgate.net]
• 8. chemategroup.com [chemategroup.com]
• 9. emerald.com [emerald.com]
• 10. researchgate.net [researchgate.net]
• 11. Effect of Sodium Gluconate on Properties and Microstructure of Ultra-High-Performance Concrete (UHPC) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sakshichemsciences.com [sakshichemsciences.com]
• 13. ASTM C403 - Time of Setting of Concrete Mixtures (Penetration Resistance) [appliedtesting.com]
• 14. standards.iteh.ai [standards.iteh.ai]
• 15. store.astm.org [store.astm.org]
• 16. scribd.com [scribd.com]
• 17. blog.certifiedmtp.com [blog.certifiedmtp.com]
• 18. kashanu.ac.ir [kashanu.ac.ir]
• 19. concreteservice.com [concreteservice.com]
• 20. forneyonline.com [forneyonline.com]
• 21. ASTM C39 Concrete Cylinder Compression Testing - ADMET [admet.com]
• 22. xometry.com [xometry.com]
• 23. testresources.net [testresources.net]
• 24. Sodium Gluconate in Concrete: Elevating Excellence in Construction [chemger.com]

Application Notes and Protocols: The Role of Sodium Gluconate in Electroplating Baths for Superior Metal Finishing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium gluconate in electroplating baths. This document details its mechanism of action, offers quantitative data on bath compositions for various metals, and provides standardized protocols for key analytical techniques used to assess plating bath performance.

Introduction to Sodium Gluconate in Electroplating

Sodium gluconate, the sodium salt of gluconic acid, is a highly effective chelating agent, particularly in alkaline and concentrated alkaline solutions.[1] Its exceptional ability to form stable complexes with di- and trivalent metal ions makes it a valuable additive in electroplating and metal finishing industries.[2][3] In these applications, sodium gluconate acts as a sequestrant and complexing agent, stabilizing the plating bath and preventing the precipitation of metal hydroxides.[4] This stabilization is crucial for achieving high-quality, uniform, and bright metal deposits.[5]

The primary functions of sodium gluconate in electroplating baths include:

• Chelating Metal Ions: It forms soluble complexes with metal ions such as copper (Cu²⁺), zinc (Zn²⁺), nickel (Ni²⁺), iron (Fe³⁺), and tin (Sn²⁺), preventing their unwanted precipitation and maintaining their availability for deposition.[1]

• Improving Bath Stability: By sequestering impurities and preventing undesirable reactions, it enhances the overall stability and lifespan of the electroplating bath.[2]

• Enhancing Deposit Quality: It contributes to brighter, more lustrous, and finer-grained metal deposits.[4] For instance, in tin plating, the presence of gluconate ions significantly improves the quality of the deposit, leading to smooth and compact layers.[6]

• Increasing Throwing Power: Sodium gluconate can improve the throwing power of the plating bath, which is the ability to produce a more uniform deposit thickness on irregularly shaped objects.[5][7]

• Anode Corrosion: Its chelation properties can assist in the uniform dissolution of the anode, thereby increasing the efficiency of the plating bath.[2]

Quantitative Data: Electroplating Bath Compositions and Operating Parameters

The optimal concentration of sodium gluconate and other bath constituents varies depending on the metal being plated and the desired deposit characteristics. The following tables summarize typical bath compositions and operating parameters for various metal electroplating processes utilizing sodium gluconate.

Table 1: Copper Electroplating Bath

Component	Concentration	Operating Parameter	Value
Copper Sulfate (CuSO₄·5H₂O)	10 g/L	pH	2.2
Sodium Gluconate (C₆H₁₁NaO₇)	30 g/L	Temperature	22-31 °C
Potassium Sulfate (K₂SO₄)	10 g/L	Current Density	2.8 mA/cm²
Reference:	[5]

Table 2: Zinc Electroplating Bath (Alkaline Zincate)

Component	Concentration	Operating Parameter	Value
Zinc Oxide (ZnO)	6-22 g/L	Temperature	Ambient
Sodium Hydroxide (NaOH)	60-150 g/L	Agitation	Mechanical or Air
Sodium Gluconate	As required	Current Density	1 A (for routine Hull cell test)
Reference:	[4]

Table 3: Nickel Electroplating Bath

Component	Concentration	Operating Parameter	Value
Nickel Sulfate (NiSO₄·7H₂O)	0.144 mol/L	pH	4.3
Sodium Gluconate (C₆H₁₁NaO₇)	0.23 mol/L	Temperature	40 °C
Current Density	1 A/dm²
Reference:

Table 4: Tin Electroplating Bath

Component	Concentration	Operating Parameter	Value
Stannous Sulfate (SnSO₄)	50 g/L	pH	1.6
Sodium Gluconate (C₆H₁₁NaO₇)	70 g/L	Temperature	22-40 °C
Potassium Sulfate (K₂SO₄)	10 g/L	Current Density	5.6 mA/cm²
Reference:	[6]

Table 5: Iron Electroplating Bath

Component	Concentration	Operating Parameter	Value
Ferrous Sulfate (FeSO₄·7H₂O)	0.072 mol/L	pH	12
Sodium Gluconate (C₆H₁₁NaO₇)	0.23 mol/L	Temperature	25 °C
Current Density	0.167 A/dm²
Reference:	[8]

Experimental Protocols

Hull Cell Test for Evaluating Electroplating Bath Performance

The Hull cell test is a qualitative method used to assess the performance of an electroplating bath over a wide range of current densities on a single test panel.[3][9] This allows for the determination of the bright current density range, the effects of additive concentrations, and the presence of impurities.[2]

Materials and Equipment:

• 267 mL Hull cell[3]

• DC power supply (rectifier)

• Anode corresponding to the plating bath (e.g., copper for copper plating)

• Polished steel or brass cathode panels

• The electroplating solution to be tested

• Hull cell ruler for current density interpretation

• Timer

• Agitation source (if required, e.g., air pump)[10]

• Personal Protective Equipment (gloves, goggles, lab coat)[10]

Procedure:

• Preparation:

  • Ensure the Hull cell is clean and dry.

  • Place the appropriate anode in the cell.[10]

  • Prepare the cathode panel by cleaning and activating its surface. For a zinc-coated steel panel, this may involve stripping the zinc in a hydrochloric acid solution, followed by rinsing.[10]

• Cell Setup:

  • Fill the Hull cell with the electroplating solution to the 267 mL mark.[10]

  • Place the prepared cathode panel in the cell at the designated angle.

  • Connect the anode and cathode to the rectifier, ensuring correct polarity (anode to positive, cathode to negative).[10]

• Plating:

  • Set the desired current (typically 1-5 amperes) and plating time (typically 5-10 minutes).[3]

  • If required for the specific bath, begin agitation.

  • Turn on the power supply and start the timer.[10]

• Post-Plating Analysis:

  • Once the plating time is complete, turn off the power supply and disconnect the cathode.

  • Remove the panel, rinse it with deionized water, and dry it.

  • For certain metals like zinc, a brief dip in a dilute nitric acid solution can enhance the visibility of the deposit features.[10]

  • Visually inspect the panel for the bright plating range, dullness, burning at high current densities, and any other defects.

  • Use a Hull cell ruler to correlate the position of these features on the panel to specific current density values.[3]

Measurement of Throwing Power using a Haring-Blum Cell

Throwing power is a measure of the ability of an electroplating bath to produce a deposit of uniform thickness on an irregularly shaped cathode.[7] The Haring-Blum cell is a common apparatus used for this measurement.[11]

Materials and Equipment:

• Haring-Blum cell (a rectangular tank with slots for one anode and two cathodes at different distances)[11]

• DC power supply (rectifier)

• Anode of the plating metal

• Two identical cathode panels

• The electroplating solution to be tested

• Analytical balance

Procedure:

• Initial Measurements:

  • Accurately weigh the two cathode panels individually (W₁_initial and W₂_initial).[11]

• Cell Setup:

  • Place the anode in the central position of the Haring-Blum cell.

  • Place the two cathodes in their respective slots, ensuring one is closer to the anode (cathode 2) and the other is farther away (cathode 1).[11] The ratio of the distances from the anode to the far and near cathodes (L) is a key parameter.

  • Fill the cell with the electroplating solution, ensuring the electrodes are submerged to the same depth.

• Plating:

  • Connect the anode and both cathodes to the rectifier.

  • Apply a constant current for a specified period.

• Final Measurements:

  • After plating, turn off the power supply and carefully remove the cathodes.

  • Rinse the cathodes with deionized water and dry them thoroughly.

  • Accurately weigh the plated cathodes (W₁_final and W₂_final).[11]

• Calculation:

  • Calculate the weight of the metal deposited on each cathode:

    • M₁ = W₁_final - W₁_initial

    • M₂ = W₂_final - W₂_initial

  • The throwing power can be calculated using various formulas. A common one is Field's formula:

    • Throwing Power (%) = [(L - M) / L] x 100

    • Where L is the ratio of the distances of the far cathode to the near cathode from the anode, and M is the ratio of the weight of metal deposited on the near cathode to the far cathode (M₂ / M₁).

Visualizations

References

• 1. osti.gov [osti.gov]
• 2. alertsales.com [alertsales.com]
• 3. Hull Cell Test Method for Electroplating Solutions | PAVCO [pavco.com]
• 4. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 5. researchgate.net [researchgate.net]
• 6. nmfrc.org [nmfrc.org]
• 7. Measuring Throwing Power | YAMAMOTO-MS [yamamoto-ms.co.jp]
• 8. researchgate.net [researchgate.net]
• 9. What is Hull Cell Test?｜Overview, experimental procedures, and test piece evaluation methods｜YAMAMOTO'S HULL CELL [yamamoto-ms.co.jp]
• 10. asterionstc.com [asterionstc.com]
• 11. m.youtube.com [m.youtube.com]

Application Notes and Protocols: Sodium Gluconate as a Green Corrosion Inhibitor for Mild Steel

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium gluconate as an environmentally friendly corrosion inhibitor for mild steel. The information compiled from various scientific studies includes quantitative data on its effectiveness, detailed experimental protocols for evaluation, and a summary of its inhibition mechanism.

Introduction

Mild steel, while a versatile and widely used material, is susceptible to corrosion, particularly in aqueous environments. Traditional corrosion inhibitors often pose environmental and health risks. Sodium gluconate, the sodium salt of gluconic acid, has emerged as a promising "green" alternative due to its non-toxic and biodegradable nature.[1][2] It functions by adsorbing onto the metal surface and forming a protective film, thereby inhibiting the corrosion process.[1][3] This document outlines the application and evaluation of sodium gluconate as a corrosion inhibitor for mild steel.

Mechanism of Corrosion Inhibition

Sodium gluconate inhibits the corrosion of mild steel primarily through the formation of a protective film on the metal surface.[1][2] The proposed mechanism involves the following steps:

• Adsorption: Gluconate ions from the solution adsorb onto the surface of the mild steel.

• Complex Formation: These ions can form a complex with Fe²⁺ ions that are present on the metal surface, creating a stable protective layer.[1][3]

• Protective Barrier: This adsorbed layer acts as a physical barrier, isolating the steel from the corrosive environment and hindering both anodic and cathodic reactions.

The effectiveness of sodium gluconate can be influenced by the presence of other ions. Studies have shown a synergistic effect when used in combination with certain metal cations, which can enhance the protective layer.[4][5][6]

Caption: Proposed corrosion inhibition mechanism of sodium gluconate on mild steel.

Quantitative Data Presentation

The effectiveness of a corrosion inhibitor is quantified by its inhibition efficiency (IE), which is calculated from corrosion rate data obtained through various experimental techniques. The following tables summarize the performance of sodium gluconate under different conditions as reported in the literature.

Table 1: Inhibition Efficiency of Sodium Gluconate in Combination with other Compounds

Corrosive Medium	Inhibitor System	Concentration	Temperature (°C)	Inhibition Efficiency (%)	Reference
3.5% NaCl	Ferrous Gluconate + Zinc Gluconate	1.5 g/v	28	100
0.5 M H₂SO₄	Ferrous Gluconate + Zinc Gluconate	1.5 g/v	28	48	[7]
60 ppm Cl⁻	200 ppm PAA + 50 ppm Ni²⁺ + 600 ppm SG	-	Room Temp.	89	[8]
Potable Water	100 ppm SG + 10 ppm Zn²⁺	-	Room Temp.	90	[9]

PAA: Polyacrylic acid, SG: Sodium gluconate

Table 2: Electrochemical Parameters for Mild Steel in the Presence of Sodium Gluconate

Corrosive Medium	Inhibitor System	Corrosion Current (Icorr) (µA/cm²)	Reference
60 ppm Cl⁻	Blank	129	[8]
60 ppm Cl⁻	200 ppm PAA + 50 ppm Ni²⁺ + 600 ppm SG	16.8	[8]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of sodium gluconate as a corrosion inhibitor for mild steel.

Materials and Specimen Preparation

• Mild Steel Specimens: Use mild steel sheets of a specified composition.[4] For electrochemical tests, a wire is attached to one end of the specimen to serve as an electrical connection.[4]

• Surface Preparation:

  • Mechanically polish the mild steel specimens with a series of emery papers of decreasing grit size to achieve a smooth, mirror-like surface.

  • Degrease the specimens by washing with acetone (B3395972) and ethanol.[3]

  • Rinse with deionized or distilled water and dry thoroughly.[9]

  • Store in a desiccator to prevent atmospheric corrosion before use.

Weight Loss Measurement Protocol

This gravimetric method provides a direct measure of the corrosion rate.

• Prepare test solutions of the corrosive medium with and without various concentrations of sodium gluconate.

• Weigh the prepared mild steel specimens accurately using an analytical balance.[8]

• Immerse the specimens completely in the test solutions for a predetermined period (e.g., 7 days).[8]

• After the immersion period, remove the specimens from the solutions.

• Clean the specimens to remove corrosion products, typically using a solution containing hydrochloric acid and a pickling inhibitor, followed by rinsing with deionized water and acetone.

• Dry the specimens and reweigh them accurately.

• Calculate the weight loss, corrosion rate (CR), and inhibition efficiency (IE) using the following formulas:

  • Corrosion Rate (mm/yr) = (87.6 × W) / (D × A × T)

    • W = Weight loss in milligrams

    • D = Density of mild steel in g/cm³

    • A = Area of the specimen in cm²

    • T = Immersion time in hours

  • Inhibition Efficiency (%) = [(CR_blank - CR_inhibitor) / CR_blank] × 100

    • CR_blank = Corrosion rate in the absence of inhibitor

    • CR_inhibitor = Corrosion rate in the presence of inhibitor

Electrochemical Measurement Protocol

Electrochemical techniques such as Potentiodynamic Polarization and Electrochemical Impedance Spectroscopy (EIS) provide insights into the corrosion mechanism and the inhibitor's mode of action.

• Electrochemical Cell Setup:

  • Use a standard three-electrode cell consisting of the mild steel specimen as the working electrode (WE), a platinum or graphite (B72142) electrode as the counter electrode (CE), and a saturated calomel (B162337) electrode (SCE) or Ag/AgCl electrode as the reference electrode (RE).

• Potentiodynamic Polarization:

  • Immerse the electrodes in the test solution and allow the open-circuit potential (OCP) to stabilize.

  • Scan the potential from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 1 mV/s).

  • Plot the resulting current density versus potential (Tafel plot).

  • Extrapolate the linear portions of the anodic and cathodic curves to determine the corrosion potential (Ecorr) and corrosion current density (Icorr).

  • Calculate the inhibition efficiency using the Icorr values.

• Electrochemical Impedance Spectroscopy (EIS):

  • Set up the three-electrode cell as described above and allow the OCP to stabilize.

  • Apply a small amplitude AC signal (e.g., 10 mV) over a range of frequencies (e.g., 100 kHz to 0.01 Hz) at the OCP.

  • Record the impedance data and present it as Nyquist and Bode plots.

  • Analyze the plots to determine parameters such as charge transfer resistance (Rct) and double-layer capacitance (Cdl). A higher Rct value in the presence of the inhibitor indicates better corrosion protection.[8]

Caption: Experimental workflow for evaluating corrosion inhibitors.

Surface Analysis

• Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX):

  • After the immersion test, retrieve the mild steel specimens from both the blank and inhibitor-containing solutions.

  • Gently rinse the surfaces with distilled water and dry them.

  • Mount the specimens on stubs and coat with a conductive material (e.g., gold) if necessary.

  • Examine the surface morphology using SEM to observe differences in surface damage and the presence of a protective film.[3][7]

  • Use EDX to determine the elemental composition of the surface, which can confirm the adsorption of the inhibitor.[7]

Conclusion

Sodium gluconate is a viable and environmentally friendly corrosion inhibitor for mild steel. Its effectiveness can be systematically evaluated using the protocols outlined in this document. The quantitative data presented demonstrates its potential, particularly when used in synergistic combinations. For researchers and professionals in materials science and related fields, these guidelines provide a solid foundation for further investigation and application of sodium gluconate as a green corrosion inhibitor.

References

• 1. pmpinc.com [pmpinc.com]
• 2. bisley.biz [bisley.biz]
• 3. researchgate.net [researchgate.net]
• 4. Synergistic Effects of Metal Cations and Sodium Gluconate on the Inhibition of Freshwater Corrosion of Mild Steel [jstage.jst.go.jp]
• 5. Synergistic Effects of Metal Cations and Sodium Gluconate on the Inhibition of Freshwater Corrosion of Mild Steel [jstage.jst.go.jp]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. scispace.com [scispace.com]
• 8. sphinxsai.com [sphinxsai.com]
• 9. bepls.com [bepls.com]

Application Notes and Protocols for the Use of Sodium Gluconate in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium gluconate, the sodium salt of gluconic acid, is a versatile and environmentally benign polyhydroxy carboxylate.[1] Its excellent chelating properties, biodegradability, and non-toxic nature make it an attractive candidate for green synthesis approaches in nanotechnology.[1][2] In nanoparticle synthesis, sodium gluconate can function as a reducing agent, a stabilizing (capping) agent, or a precursor, depending on the reaction conditions and the type of nanoparticle being synthesized.[3] As a capping agent, it prevents the agglomeration of nanoparticles, ensuring their stability in colloidal solutions.[3] This document provides detailed protocols for the synthesis of gold, silver, and iron oxide nanoparticles utilizing sodium gluconate, along with characterization data and workflow visualizations.

Key Roles of Sodium Gluconate in Nanoparticle Synthesis

Sodium gluconate's multifaceted role in nanoparticle formation stems from its chemical structure, which features multiple hydroxyl groups and a carboxylate group. These functional groups enable it to:

• Act as a Reducing Agent: The hydroxyl groups can be oxidized, leading to the reduction of metal salts to their metallic nanoparticle form. This is particularly relevant in the synthesis of noble metal nanoparticles like gold and silver.

• Function as a Capping/Stabilizing Agent: The gluconate ions can adsorb onto the surface of newly formed nanoparticles. The hydrophilic nature and steric hindrance provided by the gluconate molecules prevent aggregation and ensure the colloidal stability of the nanoparticles.

• Serve as a Precursor: In specific cases, such as the synthesis of iron(II) gluconate nanoparticles, sodium gluconate provides the gluconate ligand that complexes with the metal ion to form the nanoparticle.[3]

Experimental Protocols

Protocol 1: Synthesis of Gold Nanoparticles (AuNPs)

This protocol adapts the well-established Turkevich method, substituting sodium citrate (B86180) with sodium gluconate as both the reducing and capping agent.[4]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Sodium gluconate (NaC₆H₁₁O₇)

• Deionized water

Equipment:

• Erlenmeyer flask

• Heating mantle with magnetic stirrer

• Magnetic stir bar

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer for characterization

Procedure:

• Prepare a 1.0 mM solution of HAuCl₄ in deionized water.

• In a clean Erlenmeyer flask, bring 50 mL of the 1.0 mM HAuCl₄ solution to a rolling boil while stirring continuously.

• Rapidly add 5 mL of a 1% (w/v) sodium gluconate solution to the boiling HAuCl₄ solution.

• Observe the color change of the solution from pale yellow to deep red, which indicates the formation of gold nanoparticles.

• Continue heating and stirring for an additional 15-20 minutes to ensure the completion of the reaction.

• Remove the flask from the heat and allow it to cool to room temperature while still stirring.

• Characterize the synthesized AuNPs using UV-Vis spectroscopy, noting the surface plasmon resonance (SPR) peak.

Protocol 2: Synthesis of Silver Nanoparticles (AgNPs)

This protocol outlines a green synthesis approach for silver nanoparticles using sodium gluconate as a reducing and stabilizing agent.

Materials:

• Silver nitrate (B79036) (AgNO₃)

• Sodium gluconate (NaC₆H₁₁O₇)

• Deionized water

Equipment:

• Round-bottom flask

• Heating mantle with magnetic stirrer

• Magnetic stir bar

• Condenser

• UV-Vis spectrophotometer, Dynamic Light Scattering (DLS), and Transmission Electron Microscopy (TEM) for characterization

Procedure:

• Prepare a 0.1 M solution of silver nitrate and a 0.2 M solution of sodium gluconate in deionized water.

• In a round-bottom flask, add 50 mL of the 0.2 M sodium gluconate solution.

• Heat the solution to 80°C with constant stirring.

• Slowly add 10 mL of the 0.1 M silver nitrate solution dropwise to the heated sodium gluconate solution.

• A color change to yellowish-brown indicates the formation of silver nanoparticles.

• Continue the reaction at 80°C for 1 hour under constant stirring.

• After cooling to room temperature, the AgNP suspension can be purified by centrifugation and redispersion in deionized water.

• Characterize the nanoparticles for their size, stability, and morphology.

Protocol 3: Synthesis of Iron Oxide (Fe₃O₄) Nanoparticles

This protocol describes the co-precipitation method for synthesizing magnetite (Fe₃O₄) nanoparticles, where sodium gluconate is used as a stabilizing agent to control particle size and prevent aggregation.[5]

Materials:

• Ferric chloride hexahydrate (FeCl₃·6H₂O)

• Ferrous chloride tetrahydrate (FeCl₂·4H₂O)

• Sodium gluconate (NaC₆H₁₁O₇)

• Ammonium (B1175870) hydroxide (B78521) (NH₄OH, 25% solution)

• Deionized water

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Heating mantle

• Nitrogen gas inlet

• Permanent magnet for separation

• Characterization instruments (XRD, TEM, DLS)

Procedure:

• Dissolve FeCl₃·6H₂O (e.g., 5.4 g) and FeCl₂·4H₂O (e.g., 2.0 g) in 100 mL of deionized water in the three-neck flask.

• Add a solution of sodium gluconate (e.g., 1 g in 10 mL of water) to the iron salt solution.

• Purge the system with nitrogen gas for 15-20 minutes to remove dissolved oxygen.

• Heat the mixture to 80°C with vigorous mechanical stirring.

• Slowly add 10 mL of 25% ammonium hydroxide solution dropwise. A black precipitate of Fe₃O₄ nanoparticles will form immediately.

• Continue stirring for 1-2 hours at 80°C under a nitrogen atmosphere.

• Cool the reaction mixture to room temperature.

• Separate the black nanoparticles from the solution using a strong permanent magnet.

• Wash the nanoparticles several times with deionized water and ethanol (B145695) to remove any unreacted precursors.

• Dry the Fe₃O₄ nanoparticles in a vacuum oven at 60°C.

Data Presentation

The following tables summarize typical quantitative data obtained from the characterization of nanoparticles synthesized using methods analogous to those described above. The expected values for sodium gluconate-based synthesis are included for comparison.

Table 1: Characterization of Gold Nanoparticles (AuNPs)

Parameter	Turkevich Method (Sodium Citrate)	Expected Range with Sodium Gluconate	Characterization Technique
SPR Peak (λmax)	520-530 nm[6]	525-540 nm	UV-Vis Spectroscopy
Average Particle Size	15-25 nm[4]	20-40 nm	TEM / DLS
Polydispersity Index (PDI)	< 0.3[4]	< 0.4	DLS
Zeta Potential	-30 to -50 mV	-25 to -45 mV	DLS

Table 2: Characterization of Silver Nanoparticles (AgNPs)

Parameter	Glucose Reduction	Expected Range with Sodium Gluconate	Characterization Technique
SPR Peak (λmax)	410-430 nm[7]	415-440 nm	UV-Vis Spectroscopy
Average Particle Size	20-50 nm[7]	25-60 nm	TEM / DLS
Polydispersity Index (PDI)	< 0.4	< 0.5	DLS
Zeta Potential	-20 to -40 mV	-20 to -40 mV	DLS

Table 3: Characterization of Iron Oxide (Fe₃O₄) Nanoparticles

Parameter	Co-precipitation with Stabilizer	Expected Range with Sodium Gluconate	Characterization Technique
Crystallite Size	10-20 nm[8]	10-25 nm	XRD
Average Particle Size	15-30 nm[8]	15-35 nm	TEM / DLS
Polydispersity Index (PDI)	< 0.3	< 0.3	DLS
Saturation Magnetization (emu/g)	60-80	55-75	VSM

Visualizations

Experimental Workflow for Gold Nanoparticle Synthesis

Caption: Workflow for the synthesis of gold nanoparticles using sodium gluconate.

Role of Sodium Gluconate in Nanoparticle Stabilization

Caption: Mechanism of nanoparticle stabilization by sodium gluconate.

Logical Flow for Iron Oxide Nanoparticle Synthesis

Caption: Logical steps for the synthesis of iron oxide nanoparticles.

References

• 1. nbinno.com [nbinno.com]
• 2. Sodium Gluconate | Gluconates | ACIDULANTS [jungbunzlauer.com]
• 3. asianpubs.org [asianpubs.org]
• 4. mdpi.com [mdpi.com]
• 5. guan.nankai.edu.cn [guan.nankai.edu.cn]
• 6. Synthesis and Characterization of Gold Nanoparticles | Semantic Scholar [semanticscholar.org]
• 7. Green synthesis of silver nanoparticles with glucose for conductivity enhancement of conductive ink :: BioResources [bioresources.cnr.ncsu.edu]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Sodium Gluconate as a Stabilizer in Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium gluconate, the sodium salt of gluconic acid, is a versatile and widely utilized excipient in the pharmaceutical industry.[1] Produced through the fermentation of glucose, it is a white, crystalline, water-soluble powder.[1] Its primary role in pharmaceutical formulations is as a stabilizer, where it significantly enhances the shelf-life and maintains the efficacy of active pharmaceutical ingredients (APIs).[1][2] This stabilizing function is achieved through its potent ability to chelate metal ions, regulate pH, and maintain the physical integrity of various dosage forms.[1] These application notes provide a detailed overview of its mechanisms of action, applications, and relevant experimental protocols for its evaluation.

Mechanisms of Action

Sodium gluconate's stabilizing properties are multifaceted, stemming from its chemical structure and reactivity.

Primary Mechanism: Chelation of Metal Ions

The most prominent stabilizing feature of sodium gluconate is its exceptional ability to chelate di- and trivalent metal ions.[1] Many APIs are susceptible to oxidative degradation, a process often catalyzed by trace amounts of metal ions such as iron (Fe²⁺, Fe³⁺), copper (Cu²⁺), calcium (Ca²⁺), and magnesium (Mg²⁺).[1] These ions can be introduced into a formulation from raw materials, manufacturing equipment, or container-closure systems.[1]

Sodium gluconate is a highly effective chelating agent, forming stable, water-soluble complexes with these metal ions.[3] The gluconate molecule possesses multiple hydroxyl (-OH) groups and a carboxylate (-COO⁻) group, which form coordinate bonds with metal ions, effectively sequestering them.[1] This action prevents the metal ions from participating in degradative oxidative reactions, thereby preserving the API's potency and stability.[1]

Figure 1: Mechanism of API stabilization by sodium gluconate via metal ion chelation.

Secondary Mechanisms

Beyond chelation, sodium gluconate contributes to formulation stability through two other important mechanisms:

• pH Regulation: Sodium gluconate acts as an effective buffering agent, helping to maintain a stable pH, typically within the range of 6 to 8.[1][4] The stability and solubility of many APIs are highly dependent on the pH of the formulation. By resisting pH changes, sodium gluconate ensures a stable environment for the API.[5]

• Physical Stabilizer: In liquid formulations such as suspensions, sodium gluconate can prevent the precipitation of insoluble salts that may form from interactions between the API and other excipients.[1] For instance, it can chelate excess calcium ions that might otherwise lead to precipitation.[1] In protein-based biopharmaceuticals, it can help stabilize protein structures and prevent aggregation.[1]

Applications in Pharmaceutical Formulations

The versatility of sodium gluconate makes it a valuable stabilizer in a wide array of pharmaceutical dosage forms.

Formulation Type	Applications and Benefits of Sodium Gluconate
Injectable Solutions (Parenterals)	Acts as a stabilizer to prevent API degradation catalyzed by metal ions, which is critical for the safety and potency of injectable drugs. It also serves as a buffering agent to maintain the required pH for stability and patient comfort.[1][6]
Oral Liquid Formulations (Syrups, Suspensions)	Prevents precipitation and maintains the physical stability of the formulation. It can also contribute to taste masking of bitter APIs or other ingredients.[1]
Topical Formulations (Creams, Gels)	Maintains the uniform distribution and stability of the API in the formulation.[6]
Oral Rehydration Solutions (ORS)	Helps to stabilize the electrolyte composition, ensuring the effectiveness of the therapy.[1]
Biologics (e.g., Vaccines)	Stabilizes the complex structures of biologics, maintaining their efficacy over extended periods.[6]

Quantitative Data on Stabilizing Effects

The stabilizing effect of sodium gluconate is concentration-dependent, and the optimal concentration must be determined for each specific formulation. The following tables provide illustrative data on its efficacy.

Table 1: Illustrative Data on Protection Against Oxidative Degradation

This table presents hypothetical data from a forced degradation study on an API susceptible to metal-catalyzed oxidation.

Formulation	Sodium Gluconate Concentration (% w/v)	Stress Condition	Time (Days)	API Remaining (%)
Control	0	40°C / 75% RH + 10 ppm Cu²⁺	0	100
7	85
15	72
30	55
Test 1	0.1	40°C / 75% RH + 10 ppm Cu²⁺	0	100
7	92
15	88
30	81
Test 2	0.5	40°C / 75% RH + 10 ppm Cu²⁺	0	100
7	98
15	96
30	94
Test 3	1.0	40°C / 75% RH + 10 ppm Cu²⁺	0	100
7	99
15	98
30	97

Note: This data is for illustrative purposes only. Actual results will vary based on the specific API and formulation.

Experimental Protocols

To assess the efficacy of sodium gluconate as a stabilizer, a series of experiments should be conducted.

Protocol 1: Forced Degradation Study for Evaluating Chemical Stabilization

A forced degradation study is essential to demonstrate the protective effect of sodium gluconate against chemical degradation of an API.[2][7]

Objective: To determine the ability of sodium gluconate to prevent the degradation of an API in a liquid formulation under oxidative stress conditions.

Figure 2: Workflow for a forced degradation study to evaluate sodium gluconate.

Materials and Reagents:

• Active Pharmaceutical Ingredient (API)

• Sodium Gluconate

• Vehicle (e.g., Water for Injection - WFI)

• Oxidative stressor (e.g., copper(II) chloride solution)

• pH adjustment solutions (e.g., dilute HCl or NaOH)

• HPLC system with a validated stability-indicating method

Methodology:

• Preparation of Formulations:

  • Control Formulation: Accurately weigh and dissolve the API in the chosen vehicle to the target concentration.

  • Test Formulations: Prepare identical formulations to the control, but add sodium gluconate at varying concentrations (e.g., 0.1%, 0.5%, 1.0% w/v) before adding the API. Ensure complete dissolution.[1]

  • Adjust the pH of all solutions to be identical.

• Initiation of Stress Study:

  • Divide each formulation into two sub-groups: unstressed and stressed.

  • To the "stressed" sub-groups, introduce an oxidative stressor. For metal-catalyzed degradation, spike the solutions with a known concentration of a metal salt solution (e.g., 10 ppm of CuCl₂).[1]

  • Store all samples in appropriate containers at accelerated stability conditions (e.g., 40°C / 75% Relative Humidity).[1]

• Time-Point Analysis:

  • At predetermined time points (e.g., T=0, 7, 15, and 30 days), withdraw an aliquot from each sample.[1]

  • Dilute the samples appropriately for HPLC analysis.

• HPLC Analysis:

  • Utilize a validated stability-indicating HPLC method capable of separating the intact API from all potential degradation products.

  • Inject the samples and record the peak areas for the API and any degradation products.

• Data Analysis:

  • Calculate the percentage of API remaining at each time point relative to the T=0 sample.

  • Plot the percentage of API remaining versus time for each formulation.

  • Compare the degradation rate of the stressed control with the rates of the test formulations containing sodium gluconate to quantify its stabilizing effect.[1]

Protocol 2: Determination of Buffering Capacity

This protocol is to quantify the ability of a sodium gluconate-containing formulation to resist changes in pH.

Objective: To determine the buffering capacity of a pharmaceutical solution containing sodium gluconate.

Materials and Reagents:

• Pharmaceutical formulation containing sodium gluconate

• Calibrated pH meter

• Standardized 0.1 M hydrochloric acid (HCl)

• Standardized 0.1 M sodium hydroxide (B78521) (NaOH)

• Magnetic stirrer and stir bar

• Buret

Methodology:

• Sample Preparation: Place a known volume (e.g., 50 mL) of the pharmaceutical formulation into a beaker with a magnetic stir bar.

• Initial pH Measurement: Immerse the calibrated pH electrode into the solution and record the initial pH.

• Titration with Acid:

  • Titrate the solution with 0.1 M HCl, adding small increments (e.g., 0.5 mL).

  • After each addition, stir the solution until the pH reading stabilizes, and record the pH and the total volume of HCl added.

  • Continue the titration until the pH has dropped by at least 2 units from the initial pH.

• Titration with Base (using a fresh sample):

  • Repeat the process with a fresh 50 mL sample of the formulation, this time titrating with 0.1 M NaOH.

  • Continue the titration until the pH has increased by at least 2 units from the initial pH.

• Data Analysis:

  • Plot the pH of the solution versus the volume of acid or base added.

  • The buffering capacity (β) can be calculated for each addition using the formula: β = ΔB / ΔpH Where ΔB is the moles of acid or base added per liter of the buffer, and ΔpH is the change in pH.

  • The region of the titration curve where the pH changes the least upon addition of acid or base represents the effective buffering range of the formulation.

Protocol 3: Evaluation of Physical Stability in Suspensions

This protocol assesses the ability of sodium gluconate to act as a physical stabilizer in a suspension by measuring sedimentation volume and ease of redispersion.

Objective: To evaluate the effect of sodium gluconate on the physical stability of a pharmaceutical suspension.

Figure 3: Workflow for evaluating the physical stability of a suspension.

Materials and Reagents:

• API (insoluble solid)

• Suspending vehicle

• Sodium Gluconate

• Other necessary excipients (e.g., wetting agent)

• Graduated cylinders (100 mL)

• Shaker

Methodology:

• Preparation of Suspensions:

  • Prepare a control suspension without sodium gluconate.

  • Prepare test suspensions with varying concentrations of sodium gluconate (e.g., 0.5%, 1.0%, 2.0% w/v).

  • Ensure all other components and the manufacturing process are consistent across all formulations.

• Determination of Sedimentation Volume (F):

  • Pour 100 mL of each suspension into a separate 100 mL graduated cylinder.

  • Store the cylinders in an undisturbed location at a controlled temperature.

  • Record the initial volume of the suspension (V₀).

  • At regular time intervals (e.g., 1, 2, 4, 8, 24, 48 hours), record the volume of the sediment (Vᵤ).

  • Calculate the sedimentation volume (F) using the following formula: F = Vᵤ / V₀

  • A higher F value (closer to 1) indicates a more stable suspension where the sediment is loosely packed and occupies a larger volume.

• Assessment of Redispersibility:

  • After a set period (e.g., 48 hours), gently invert each graduated cylinder through 180 degrees.

  • Count the number of inversions required to fully redisperse the sediment.

  • A lower number of inversions indicates better redispersibility and less caking of the sediment.

Data Presentation for Physical Stability

Table 2: Sedimentation Volume (F) of a Model Suspension

Time (hours)	Control (0% Sodium Gluconate)	0.5% Sodium Gluconate	1.0% Sodium Gluconate	2.0% Sodium Gluconate
1	0.65	0.75	0.85	0.90
2	0.50	0.65	0.78	0.85
4	0.40	0.58	0.72	0.80
8	0.35	0.52	0.68	0.76
24	0.28	0.45	0.60	0.70
48	0.25	0.42	0.58	0.68

Table 3: Redispersibility of a Model Suspension after 48 Hours

Formulation	Number of Inversions for Complete Redispersion
Control (0% Sodium Gluconate)	> 20 (caked)
0.5% Sodium Gluconate	12
1.0% Sodium Gluconate	8
2.0% Sodium Gluconate	5

Conclusion

Sodium gluconate is a highly effective and multi-functional excipient for enhancing the stability of a wide range of pharmaceutical formulations.[1] Its primary mechanism of action, the chelation of metal ions, effectively mitigates a common pathway of API degradation.[1] Furthermore, its ability to regulate pH and act as a physical stabilizer provides additional benefits in maintaining the quality and efficacy of drug products. The experimental protocols outlined in these notes provide a framework for the systematic evaluation of sodium gluconate's stabilizing properties, enabling formulation scientists to optimize its use and develop robust and stable pharmaceutical products.

References

• 1. testinglab.com [testinglab.com]
• 2. pharmacyinfoline.com [pharmacyinfoline.com]
• 3. Evaluation of the suspending properties of <i>Parkia biglobosa</i> mucilage in a metronidazole suspension formulation - American Journal of Pharmacotherapy and Pharmaceutical Sciences [ajpps.org]
• 4. www2.sci.u-szeged.hu [www2.sci.u-szeged.hu]
• 5. vup.sk [vup.sk]
• 6. ijndd.in [ijndd.in]
• 7. SOP for Sedimentation Volume Testing in Suspensions – SOP Guide for Pharma [pharmasop.in]

Application Notes and Protocols: Biocatalytic Production of Sodium Gluconate Using Glucose Oxidase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium gluconate, the sodium salt of gluconic acid, is a versatile organic compound with wide-ranging applications in the food, pharmaceutical, construction, and chemical industries.[1][2][3][4] Its utility stems from its excellent chelating properties, low toxicity, and biodegradability.[5] Traditionally, sodium gluconate production has relied on chemical oxidation or microbial fermentation methods.[3][6] However, biocatalytic production using isolated enzymes, particularly glucose oxidase (GOD), offers a more environmentally friendly alternative with milder reaction conditions and higher product purity.[1][3]

These application notes provide a detailed overview and experimental protocols for the biocatalytic production of sodium gluconate from glucose using a dual-enzyme system of glucose oxidase and catalase (CAT).[1][2][3] Glucose oxidase catalyzes the oxidation of β-D-glucose to D-glucono-δ-lactone, which subsequently hydrolyzes to gluconic acid.[7][8][9] The co-product, hydrogen peroxide (H₂O₂), can inactivate the glucose oxidase.[7] The inclusion of catalase mitigates this by decomposing H₂O₂ into water and oxygen, thereby enhancing the stability and efficiency of the system.[10] The resulting gluconic acid is then neutralized with sodium hydroxide (B78521) to produce sodium gluconate.[3][11]

Data Presentation

Optimized Reaction Conditions for Sodium Gluconate Production

The following table summarizes the optimized conditions for the biocatalytic production of sodium gluconate in a dual-enzyme system, leading to a significantly reduced reaction time.[1][2][3]

Parameter	Optimized Value	Reference
pH	5.9	[1][2][3]
Temperature	38°C	[1][2][3]
Enzyme Addition (Total)	0.2% (of reaction volume)	[1][2][3]
GOD Addition Strategy	80% at 0 h, 20% at 2 h	[1][2][3]
Stirring Speed	700 rpm	[1][2][3]
Aeration Amount	1.2 vvm	[1][2][3]
Tank Pressure	0.04 Pa	[1][2][3]
Reaction Time	7.75 ± 0.5 h	[1][2][3]

Comparative Performance of Free vs. Immobilized Enzymes

Immobilization of glucose oxidase and catalase can enhance enzyme stability and reusability. The table below presents a comparison of key performance indicators.

Parameter	Co-immobilized GOD and CAT	Reference
Substrate	Delignified corn cob residue hydrolysate	[12]
Glucose Concentration	145.80 g/L	[12]
Sodium Gluconate Yield	166.87 g/L (98.24% yield)	[12]
Reaction Time	56 h	[12]
Reusability	>60% activity after 6 cycles	[12][13]

Experimental Protocols

Protocol 1: Biocatalytic Production of Sodium Gluconate in a 5L Bioreactor

This protocol is based on the optimized conditions for a dual-enzyme system of glucose oxidase and catalase.[1][3]

1. Materials and Reagents:

• D-Glucose

• Glucose Oxidase (GOD)

• Catalase (CAT)

• Sodium Hydroxide (NaOH) solution (30%)

• Deionized water

• 5 L Bioreactor with pH, temperature, and dissolved oxygen control

2. Bioreactor Setup and Substrate Preparation:

• Prepare a 3 L solution of 300 g/L glucose in deionized water.

• Add the glucose solution to the 5 L fermenter.[1][3]

• Heat the solution to the target temperature of 38°C.[1][2][3]

• Calibrate the pH probe and set the pH control to 5.9, using a 30% NaOH solution for automatic titration.[1][2][3]

• Adjust the aeration and stirring speed to achieve an initial dissolved oxygen level of 100%.[1][3]

3. Enzymatic Reaction:

• Initiate the reaction by adding 80% of the total planned glucose oxidase amount and the full amount of catalase. The total enzyme addition should be 0.2% of the reaction volume.[1][2][3]

• Set the stirring speed to 700 rpm and the aeration rate to 1.2 vvm.[1][2][3]

• Maintain the tank pressure at 0.04 Pa.[1][2][3]

• After 2 hours of reaction, add the remaining 20% of the glucose oxidase.[1][2][3]

• Monitor the reaction by taking samples every 2 hours to measure the residual glucose concentration.[1][3]

• The reaction is considered complete when the glucose concentration drops to a minimal level, which under these optimized conditions is expected within approximately 7.75 ± 0.5 hours.[1][2][3]

4. Downstream Processing:

• Upon completion of the reaction, terminate the enzymatic activity by heat inactivation or filtration, depending on the subsequent purification steps.

• The resulting solution is a fermentation broth containing sodium gluconate.[14]

• For purification, the broth can be subjected to filtration to remove any particulates, followed by concentration under vacuum and crystallization to obtain solid sodium gluconate.[6]

Visualizations

Experimental Workflow

Caption: Experimental workflow for biocatalytic sodium gluconate production.

Signaling Pathways

Caption: Reaction pathway for the dual-enzyme production of sodium gluconate.

References

• 1. Frontiers | Optimization of biocatalytic production of sodium gluconate using a dual-enzyme system [frontiersin.org]
• 2. Optimization of biocatalytic production of sodium gluconate using a dual-enzyme system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimization of biocatalytic production of sodium gluconate using a dual-enzyme system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Page loading... [wap.guidechem.com]
• 7. Enzyme production of d -gluconic acid and glucose oxidase: successful tales of cascade reactions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY00819B [pubs.rsc.org]
• 8. Glucose oxidase - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Production of sodium gluconate from delignified corn cob residue by on-site produced cellulase and co-immobilized glucose oxidase and catalase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. CN103981227A - Production method for food-grade sodium gluconate - Google Patents [patents.google.com]

Application Notes and Protocols: The Role of Sodium Gluconate in Enhancing Soil Remediation Processes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of sodium gluconate in soil remediation, detailing its mechanisms of action, and providing standardized protocols for its application and evaluation.

Sodium gluconate, the sodium salt of gluconic acid, is a highly effective and environmentally friendly chelating agent.[1][2][3] Produced through the fermentation of glucose, it is non-toxic, non-corrosive, and readily biodegradable, making it a sustainable alternative to synthetic chelating agents like EDTA and NTA for environmental applications.[2][4][5] Its primary function in soil remediation is to form stable, water-soluble complexes with heavy metal ions, thereby increasing their mobility and facilitating their removal from the soil matrix.[1][6][7]

Mechanism of Action: Chelation of Heavy Metal Contaminants

The efficacy of sodium gluconate in soil remediation is primarily attributed to its excellent chelating power, particularly in alkaline and concentrated alkaline solutions.[1][2] The gluconate ion possesses a unique molecular structure with multiple hydroxyl (-OH) groups and a carboxylate (-COO⁻) group.[6] These groups act as ligands, donating electrons to positively charged di- and trivalent metal ions (e.g., lead (Pb²⁺), cadmium (Cd²⁺), copper (Cu²⁺), iron (Fe³⁺), and aluminum (Al³⁺)) to form stable, water-soluble chelate complexes.[1][6]

This chelation process effectively sequesters the metal ions, preventing them from precipitating or adsorbing to soil particles.[6] By transforming insoluble or strongly adsorbed heavy metals into soluble complexes, sodium gluconate enhances their bioavailability and mobility in the soil pore water, making them amenable to removal through soil washing or soil flushing techniques.

Caption: Chelation of heavy metals by sodium gluconate for soil remediation.

Advantages of Sodium Gluconate in Soil Remediation

• High Biodegradability: Sodium gluconate is readily biodegradable, with studies showing up to 98% degradation within two days, minimizing secondary pollution risks.[1][2]

• Environmental Safety: It is non-toxic and recognized as safe, posing minimal risk to ecosystems and human health.[2][8][9]

• Excellent Chelating Power: It forms stable chelates with a wide range of heavy metals, surpassing the efficacy of other common chelating agents in alkaline conditions.[1][2][10]

• High Water Solubility: Its high solubility in water ensures easy application and effective distribution within the soil matrix.[1][8][11]

• Low Adsorption to Soil: Sodium gluconate has a low potential for adsorption to soil and sediment, meaning it remains in the soil solution to chelate metals.[12]

Quantitative Data

The following tables summarize key quantitative data regarding the performance of sodium gluconate in extracting and stabilizing heavy metals.

Table 1: Comparative Extraction of Copper (Cu) from Soil by Various Chelating Agents Data extracted from a study on diverse soil samples.

Extractant	Mean Copper (Cu) Extracted (mg/kg)
AB-DTPA	8.521
DTPA	-
EDTA	-
0.03M Sodium Gluconate	-
0.025M Sodium Gluconate	-
0.02M Sodium Gluconate	-
0.015M Sodium Gluconate	-
0.01M Sodium Gluconate	-
0.005M Sodium Gluconate	3.425

Note: The study indicated an increasing trend in extractability with an increase in the molarity of sodium gluconate.[10]

Table 2: Impact of Sodium Gluconate on Core Permeability During Simulated Remediation Coreflood experiments demonstrate the ability of sodium gluconate to prevent formation plugging by precipitated iron, which is analogous to maintaining soil permeability.

Acid System	Iron (Fe³⁺) Concentration (ppm)	Temperature (°F)	Molar Ratio (Chelant:Iron)	Permeability Increase (%)
5 wt% HCl	5,000	200	0:1 (Control)	50
5 wt% HCl	5,000	200	5 wt% Na-Gluconate	74
5 wt% HCl	10,000	200	0:1 (Control)	70
5 wt% HCl	10,000	200	5 wt% Na-Gluconate	165
15 wt% HCl	10,000	250	1:1	Optimum Chelation
15 wt% HCl	10,000	250	2:1	Sub-optimal
15 wt% HCl	10,000	250	4:1	Sub-optimal

Source: Adapted from coreflood analysis data.[5][13]

Experimental Protocols

Protocol 1: Preparation of a Sterile 0.5 M Sodium Gluconate Stock Solution

This protocol details the preparation of a sterile sodium gluconate solution suitable for laboratory-scale soil remediation experiments.

Materials and Equipment:

• Sodium Gluconate (USP grade or equivalent)

• High-purity, sterile water (e.g., Milli-Q® or WFI)

• Sterile glassware (volumetric flask, beaker, graduated cylinders)

• Analytical balance

• Magnetic stirrer and sterile stir bar

• Sterile filtration unit with 0.22 µm membrane filters

• Sterile storage bottles

• Laminar flow hood

Procedure:

• Calculation: Determine the mass of sodium gluconate required. For 500 mL of a 0.5 M solution (Molecular Weight = 218.14 g/mol ):

  • Mass = 0.5 mol/L * 0.5 L * 218.14 g/mol = 54.535 g

• Dissolution: a. Within a laminar flow hood, add approximately 400 mL of sterile high-purity water to a sterile 500 mL beaker containing a sterile magnetic stir bar. b. Weigh out 54.535 g of sodium gluconate powder using a sterile weigh boat and slowly add it to the water while stirring. c. Continue stirring until the powder is completely dissolved.

• Volume Adjustment: a. Carefully transfer the solution to a 500 mL sterile volumetric flask. b. Rinse the beaker with a small amount of sterile water and add the rinsing to the volumetric flask to ensure a complete transfer. c. Bring the solution to the final volume of 500 mL with sterile water. d. Cap the flask and invert several times to ensure homogeneity.

• Sterile Filtration: a. Assemble a sterile filtration unit (0.22 µm filter). b. Filter the sodium gluconate solution directly into a sterile storage bottle. This method is preferred over autoclaving for carbohydrate-derived solutions to prevent potential degradation.[14]

• Storage: a. Seal the sterile container tightly. b. Label the bottle with "Sterile 0.5 M Sodium Gluconate," the preparation date, and initials. c. Store at 2-8°C for long-term stability.[14]

Protocol 2: Soil Washing Experiment for Heavy Metal Removal

This protocol provides a method for evaluating the efficiency of sodium gluconate in removing heavy metals from contaminated soil.

Materials and Equipment:

• Contaminated soil sample, air-dried and sieved (<2 mm)

• Sterile 0.5 M Sodium Gluconate stock solution (from Protocol 1)

• High-purity water

• Centrifuge tubes (50 mL) or flasks

• Orbital shaker

• Centrifuge

• Syringe filters (0.45 µm)

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) for metal analysis

Procedure:

• Experimental Setup: a. Weigh 5.0 g of the contaminated soil into a series of 50 mL centrifuge tubes. b. Prepare washing solutions of varying sodium gluconate concentrations (e.g., 0.01 M, 0.05 M, 0.1 M) by diluting the 0.5 M stock solution with high-purity water. Include a control with only high-purity water. c. Add 25 mL of the respective washing solution to each tube, achieving a 1:5 soil-to-solution ratio.

• Leaching/Washing: a. Secure the tubes on an orbital shaker and agitate at 150 rpm for a specified contact time (e.g., 2, 6, 12, 24 hours).

• Separation: a. After shaking, centrifuge the tubes at 4000 rpm for 20 minutes to separate the soil from the supernatant (leachate).

• Sample Analysis: a. Carefully decant the supernatant. b. Filter the supernatant through a 0.45 µm syringe filter to remove any remaining fine particles. c. Acidify the filtered leachate for preservation if required by the analytical method. d. Analyze the concentration of the target heavy metals in the leachate using ICP-MS or AAS.

• Calculation: a. Calculate the removal efficiency (%) for each treatment:

  • Removal Efficiency (%) = (Concentration of metal in leachate * Volume of leachate) / (Initial concentration of metal in soil * Mass of soil) * 100

Caption: Workflow for a soil washing experiment using sodium gluconate.

References

• 1. atamankimya.com [atamankimya.com]
• 2. Sodium Gluconate | Gluconates | ACIDULANTS [jungbunzlauer.com]
• 3. alphachem.biz [alphachem.biz]
• 4. SODIUM GLUCONATE - Ataman Kimya [atamanchemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. What is the mechanism of Sodium Gluconate? [synapse.patsnap.com]
• 7. Sodium Gluconate applications: Key uses across industries [tzgroupusa.com]
• 8. bisley.biz [bisley.biz]
• 9. researchgate.net [researchgate.net]
• 10. iiste.org [iiste.org]
• 11. annexechem.com [annexechem.com]
• 12. santos.com [santos.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Application Notes and Protocols: Sodium Gluconate in Biodegradable Cleaning Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium gluconate, the sodium salt of gluconic acid, is a highly effective and biodegradable chelating agent increasingly utilized in the formulation of environmentally benign cleaning agents.[1][2] Derived from the fermentation of glucose, this non-toxic and non-corrosive compound offers a compelling alternative to traditional chelating agents like ethylenediaminetetraacetic acid (EDTA), which have come under scrutiny for their poor biodegradability and potential environmental impact.[3][4] Sodium gluconate's primary function in cleaning formulations is to sequester metal ions such as calcium, magnesium, and iron, which are prevalent in hard water and can interfere with the cleaning process by forming insoluble precipitates and scale.[5][6] Its exceptional chelating power, particularly in alkaline solutions, enhances the performance of detergents by preventing the deactivation of surfactants and improving the removal of soils and stains.[7][8]

Mechanism of Action: Chelation

Sodium gluconate's efficacy as a cleaning agent component lies in its ability to form stable, water-soluble complexes with di- and trivalent metal ions.[3][9] The gluconate anion possesses a unique molecular structure with multiple hydroxyl (-OH) groups and a carboxylate (-COO⁻) group, which act as ligands, binding to a central metal ion.[9] This process, known as chelation, effectively neutralizes the metal ions, preventing them from reacting with other components in the cleaning formulation or depositing on surfaces as scale.[10] The stability of these metal-gluconate complexes is particularly pronounced in alkaline environments, making sodium gluconate an ideal ingredient for heavy-duty industrial and institutional cleaners.[7][11]

References

• 1. researchgate.net [researchgate.net]
• 2. Sodium Gluconate applications: Key uses across industries [tzgroupusa.com]
• 3. benchchem.com [benchchem.com]
• 4. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 5. rawsource.com [rawsource.com]
• 6. pmpinc.com [pmpinc.com]
• 7. nbinno.com [nbinno.com]
• 8. researchgate.net [researchgate.net]
• 9. What is the mechanism of Sodium Gluconate? [synapse.patsnap.com]
• 10. Sodium Gluconate as an Effective Chelating Agent for Various Industrial Applications and Benefits [thinkdochemicals.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for Utilizing Sodium Gluconate in Industrial Water Systems for Scale Removal

For Researchers, Scientists, and Drug Development Professionals

Introduction

Industrial water systems are critical components in a myriad of processes, including manufacturing, power generation, and chemical synthesis. A prevalent issue in these systems is the formation of mineral scale, primarily calcium carbonate and calcium sulfate, on heat transfer surfaces, in pipes, and other equipment. This accumulation significantly impedes heat transfer efficiency, leading to increased energy consumption and operational costs. Furthermore, scale can promote corrosion and ultimately lead to equipment failure.

Sodium gluconate (C₆H₁₁NaO₇), the sodium salt of gluconic acid, is a highly effective, biodegradable, and non-toxic chelating agent that offers a robust solution for both the prevention and removal of scale in industrial water systems. Its ability to sequester di- and trivalent metal ions, such as calcium (Ca²⁺) and magnesium (Mg²⁺), even in alkaline conditions, makes it a superior choice over many other common antiscalants.[1] This document provides detailed application notes and experimental protocols for the use of sodium gluconate in scale removal.

Mechanism of Action: Chelation

The primary mechanism by which sodium gluconate facilitates scale removal is through chelation. The gluconate ion possesses multiple hydroxyl (-OH) groups and a carboxylate (-COO⁻) group, which act as ligands, forming stable, water-soluble complexes with metal ions.[2] This process effectively removes the metal ions from the insoluble scale matrix, leading to the dissolution of the scale.

In the case of calcium carbonate (CaCO₃) scale, the gluconate ion chelates the calcium ions, shifting the equilibrium of the dissolution reaction and promoting the breakdown of the solid scale into soluble components.[3]

Caption: Chelation of Calcium Ions by Sodium Gluconate for Scale Dissolution.

Quantitative Data on Performance

The effectiveness of sodium gluconate in scale control is influenced by several factors, including its concentration, the operating temperature, and the pH of the water.

Concentration (M)	Temperature (°C)	Scale Inhibition Efficiency (%)
10⁻⁶	32	25
10⁻⁵	32	40
10⁻⁴	32	58
10⁻³	32	80
10⁻²	32	92
10⁻⁶	50	30
10⁻⁵	50	48
10⁻⁴	50	65
10⁻³	50	88
10⁻²	50	96
10⁻⁶	70	35
10⁻⁵	70	55
10⁻⁴	70	72
10⁻³	70	93
10⁻²	70	98

Note: The data presented is for scale inhibition. The efficiency of scale removal will also be dependent on these parameters, as well as the contact time and the specific composition of the scale.

The chelating ability of sodium gluconate is notably enhanced in alkaline conditions. For the effective chelation of divalent metal ions like calcium, a strongly alkaline pH is often required.[4]

Experimental Protocols

The following protocols are designed to evaluate the efficacy of sodium gluconate for scale removal in a laboratory setting.

Protocol 1: Static Scale Dissolution Test

This method assesses the ability of a sodium gluconate solution to dissolve pre-formed calcium carbonate scale under static conditions.

Materials and Equipment:

• Pre-scaled coupons (e.g., stainless steel with a known amount of calcium carbonate scale)

• Sodium gluconate solutions of varying concentrations

• pH meter and buffer solutions

• Constant temperature water bath or oven

• Analytical balance (±0.1 mg)

• Beakers or sealed containers

• Deionized water

• Drying oven

Procedure:

• Coupon Preparation:

  • Prepare scaled coupons by immersing clean, pre-weighed coupons in a supersaturated calcium carbonate solution until a visible and measurable layer of scale has formed.

  • Rinse the scaled coupons with deionized water and dry them in an oven at 105°C to a constant weight.

  • Record the initial weight of the scaled coupons (W₁).

• Dissolution Test:

  • Prepare sodium gluconate solutions of desired concentrations (e.g., 1%, 5%, 10% w/v) in deionized water.

  • Adjust the pH of the solutions to the desired levels (e.g., 8, 10, 12) using a suitable base (e.g., NaOH).

  • Place one scaled coupon in each beaker containing a known volume of the test solution.

  • Place the beakers in a constant temperature water bath set to the desired experimental temperature (e.g., 50°C, 70°C).

  • Allow the coupons to remain in the solutions for a predetermined period (e.g., 24, 48, 72 hours).

• Analysis:

  • After the immersion period, carefully remove the coupons from the solutions.

  • Gently rinse the coupons with deionized water to remove any loose debris.

  • Dry the coupons in an oven at 105°C to a constant weight.

  • Record the final weight of the coupons (W₂).

• Calculation of Scale Removal Efficiency:

  • Calculate the weight of the scale removed (W_removed = W₁ - W₂).

  • The scale removal efficiency (%) can be calculated if the initial weight of the scale is known.

Caption: Experimental Workflow for Static Scale Dissolution Test.

Protocol 2: Gravimetric Analysis of Scale Removal

This protocol provides a quantitative measure of the amount of dissolved calcium from the scale into the sodium gluconate solution.

Materials and Equipment:

• Solutions from Protocol 1 after the immersion period

• Atomic Absorption Spectrophotometer (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

• Calcium standards for calibration

• Volumetric flasks and pipettes

• 0.45 µm syringe filters

Procedure:

• Sample Preparation:

  • After the immersion period in Protocol 1, take a known volume of the test solution from each beaker.

  • Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.

  • Dilute the filtered solution with deionized water to a concentration within the linear range of the analytical instrument.

• Instrumental Analysis:

  • Calibrate the AAS or ICP-OES instrument using a series of calcium standards of known concentrations.

  • Analyze the diluted samples to determine the concentration of dissolved calcium.

• Calculation:

  • Calculate the total mass of dissolved calcium in the original solution, accounting for the dilution factor.

  • This mass corresponds to the amount of calcium removed from the scale. The scale removal efficiency can be calculated if the initial calcium content of the scale is known.

Application Considerations

• Synergistic Effects: The performance of sodium gluconate can be enhanced when used in combination with other water treatment chemicals, such as phosphonates and polyacrylates.[5]

• Material Compatibility: Sodium gluconate is non-corrosive to most metals, making it suitable for a wide range of industrial systems.[6]

• Environmental Profile: Sodium gluconate is readily biodegradable, presenting a low environmental impact compared to many other scale and corrosion inhibitors.[7]

Conclusion

Sodium gluconate is a versatile and effective solution for the removal of mineral scale in industrial water systems. Its strong chelating ability, particularly in alkaline conditions, coupled with its favorable environmental profile, makes it an attractive option for maintaining the efficiency and longevity of critical industrial equipment. The provided protocols offer a framework for researchers and scientists to quantitatively evaluate its performance and optimize its application for specific system requirements.

References

• 1. Sodium Gluconate | Gluconates | ACIDULANTS [jungbunzlauer.com]
• 2. Sodium Gluconate applications: Key uses across industries [tzgroupusa.com]
• 3. Comparison of Dissolution and Surface Reactions Between Calcite and Aragonite in L-Glutamic and L-Aspartic Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. ERIC - EJ202213 - Gravimetric Determination of Calcium as Calcium Carbonate Hydrate., Journal of Chemical Education, 1979-May [eric.ed.gov]

"application of sodium gluconate in the cryopreservation of biological samples"

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The successful cryopreservation of biological samples, such as cells, tissues, and organs, is pivotal for advancements in biomedical research, cell-based therapies, and organ transplantation. The process, however, subjects samples to significant stresses, including ice crystal formation, osmotic shock, and oxidative damage, which can compromise their viability and function upon thawing. Cryoprotective agents (CPAs) are essential to mitigate this damage. While traditional CPAs like dimethyl sulfoxide (B87167) (DMSO) and glycerol (B35011) are widely used, their inherent cytotoxicity necessitates the exploration of novel and supplementary cryoprotectants.

Sodium gluconate, the sodium salt of gluconic acid, is a highly soluble and non-toxic compound with strong chelating properties.[1][2] It is widely used in the food and pharmaceutical industries as a stabilizer, pH buffer, and excipient.[3][4][5][6] Recent evidence suggests its potential utility in cryopreservation, primarily attributed to its ability to chelate divalent cations, act as a cell impermeant to control osmotic balance, and potentially reduce oxidative stress. These properties make it a promising candidate for enhancing the stability and recovery of cryopreserved biological materials.

Mechanism of Action in Cryopreservation

The cryoprotective effects of sodium gluconate are thought to be multifactorial, stemming from its chemical properties as a chelating agent and an organic electrolyte.

• Chelation of Divalent Cations: The freeze-thaw cycle can disrupt cellular membranes, leading to an influx of extracellular calcium (Ca²⁺) and the release of Ca²⁺ from intracellular stores. This surge in cytosolic calcium can trigger apoptotic pathways and other cellular damage mechanisms. Sodium gluconate is an effective chelator of divalent cations like Ca²⁺ and Mg²⁺.[1] By sequestering these ions, sodium gluconate may mitigate their detrimental downstream effects, thereby improving post-thaw cell viability.[7]

• Osmotic Stabilization: As an organic salt, sodium gluconate can contribute to the osmotic pressure of the cryopreservation medium. While not a traditional permeating cryoprotectant, its presence in the extracellular solution can help to dehydrate the cells before freezing, reducing the amount of intracellular water available to form damaging ice crystals.

• Buffering Capacity and pH Regulation: Sodium gluconate can act as a buffering agent, helping to maintain a stable pH in the cryopreservation medium.[4][8] This is crucial as shifts in pH during freezing and thawing can contribute to protein denaturation and cellular injury.

• Potential Antioxidant Activity: By chelating transition metals such as iron and copper, sodium gluconate can inhibit their participation in Fenton-like reactions, which generate highly reactive hydroxyl radicals. This indirect antioxidant activity may help to reduce oxidative stress, a known contributor to cryoinjury.

Proposed mechanism of sodium gluconate in cryopreservation.

Quantitative Data Summary

Direct, peer-reviewed studies quantifying the dose-dependent effects of sodium gluconate as a standalone cryoprotectant are limited. However, a patent for cryopreserving mammalian cells, specifically CAR-NK cells, discloses a cryopreservation medium that includes sodium gluconate as a component.[9] While the patent does not provide a direct comparison of formulations with and without sodium gluconate, its inclusion in a medium designed for high cell viability and functionality suggests its beneficial role.

For research and optimization purposes, the following hypothetical experimental design could be used to determine the optimal concentration of sodium gluconate for a specific cell type.

Table 1: Hypothetical Experimental Design for Optimizing Sodium Gluconate Concentration in a Cryopreservation Medium

Formulation ID	Base Medium	DMSO (% v/v)	Trehalose (mM)	Sodium Gluconate (mM)
Control	Basal Medium + 5% HSA	10	50	0
SG-10	Basal Medium + 5% HSA	10	50	10
SG-25	Basal Medium + 5% HSA	10	50	25
SG-50	Basal Medium + 5% HSA	10	50	50
SG-100	Basal Medium + 5% HSA	10	50	100

Note: The concentrations provided are for illustrative purposes. The optimal concentrations will vary depending on the cell type and the other components of the cryopreservation medium.

Experimental Protocols

The following protocols are provided as a guide for incorporating sodium gluconate into cryopreservation procedures. Researchers should optimize these protocols for their specific cell types and applications.

Protocol 1: Preparation of a Sodium Gluconate-Containing Cryopreservation Medium

This protocol is based on the components described in patent EP4291028A1.[9]

Materials:

• Sodium Gluconate (USP grade)

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Trehalose

• Human Serum Albumin (HSA), 25% solution

• Basal medium (e.g., PlasmaLyte A)

• Sterile, pyrogen-free water for injection

• Sterile filtration unit (0.22 µm)

Procedure:

• Prepare a stock solution of sodium gluconate (e.g., 1 M) in sterile, pyrogen-free water.

• In a sterile container, combine the basal medium, HSA, and trehalose. Mix gently until all components are dissolved.

• Add the desired volume of the sodium gluconate stock solution to achieve the final target concentration (e.g., 10-50 mM).

• Sterile-filter the complete medium using a 0.22 µm filter.

• Just before use, aseptically add the required volume of DMSO to the medium to achieve the final concentration (typically 5-10% v/v). Mix gently and keep the complete cryopreservation medium on ice.

Protocol 2: Cryopreservation of Adherent Cells Using a Sodium Gluconate-Containing Medium

Materials:

• Cultured adherent cells (e.g., HEK293, HeLa) at 80-90% confluency

• Phosphate-buffered saline (PBS), Ca²⁺/Mg²⁺-free

• Trypsin-EDTA or other cell dissociation reagent

• Complete cell culture medium

• Sodium gluconate-containing cryopreservation medium (from Protocol 1)

• Cryogenic vials

• Controlled-rate freezing container (e.g., Mr. Frosty)

• -80°C freezer

• Liquid nitrogen storage dewar

Procedure:

• Aspirate the culture medium from the flask.

• Wash the cell monolayer once with PBS.

• Add trypsin-EDTA to detach the cells. Incubate at 37°C until cells are rounded and detached.

• Neutralize the trypsin with complete culture medium.

• Transfer the cell suspension to a conical tube and centrifuge at 200 x g for 5 minutes.

• Aspirate the supernatant and resuspend the cell pellet in a small volume of cold complete culture medium.

• Perform a cell count and determine viability (e.g., using trypan blue).

• Centrifuge the cells again and aspirate the supernatant.

• Resuspend the cell pellet in the cold sodium gluconate-containing cryopreservation medium at a concentration of 1-5 x 10⁶ viable cells/mL.

• Aliquot the cell suspension into pre-labeled cryogenic vials.

• Place the vials in a controlled-rate freezing container and transfer to a -80°C freezer overnight. This achieves a cooling rate of approximately -1°C/minute.

• The next day, transfer the vials to a liquid nitrogen dewar for long-term storage.

Workflow for cryopreservation of adherent cells.

Protocol 3: Thawing of Cryopreserved Cells

Materials:

• Cryopreserved cells

• 37°C water bath

• Complete cell culture medium, pre-warmed to 37°C

• 70% ethanol

• Sterile conical tube

Procedure:

• Prepare a flask with the appropriate volume of pre-warmed complete culture medium.

• Retrieve the cryogenic vial from liquid nitrogen storage.

• Immediately place the vial in a 37°C water bath. Agitate gently until only a small ice crystal remains.

• Wipe the outside of the vial with 70% ethanol.

• Aseptically transfer the contents of the vial to a conical tube containing at least 10 mL of pre-warmed complete culture medium. This dilutes the DMSO and sodium gluconate.

• Centrifuge the cell suspension at 200 x g for 5 minutes.

• Aspirate the supernatant and gently resuspend the cell pellet in fresh, pre-warmed complete culture medium.

• Transfer the cell suspension to the prepared culture flask.

• Incubate at 37°C in a humidified CO₂ incubator.

• Change the medium after 24 hours to remove any remaining cryoprotectant and dead cells.

Conclusion

Sodium gluconate presents a promising, non-toxic additive for the cryopreservation of biological samples. Its established role as a chelating agent and its potential to provide osmotic stabilization and pH buffering offer multiple avenues for protecting cells from the rigors of freezing and thawing. While further research is needed to fully elucidate its efficacy and optimal usage, the inclusion of sodium gluconate in cryopreservation media for cell therapies is a strong indicator of its potential. The protocols and information provided herein offer a foundation for researchers to explore the application of sodium gluconate to enhance the recovery and functionality of their specific biological samples.

References

• 1. Oocyte vitrification: advances, progress and future goals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of cryoprotectant treatment for the vitrification of immature cumulus-enclosed porcine oocytes: comparison of sugars, combinations of permeating cryoprotectants and equilibration regimens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rawsource.com [rawsource.com]
• 4. Sodium Gluconate USP Excipient GMP - CAS 527-07-1 - Pfanstiehl [pfanstiehl.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. roquette.com [roquette.com]
• 7. Calcium chelation: a novel approach to reduce cryopreservation-induced damage to frozen platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sodium Gluconate Excipient - Pfanstiehl [pfanstiehl.com]
• 9. EP4291028A1 - Methods and compositions for freezing and thawing mammalian cells - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Sodium gluconate for Cement Set Time Retardation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sodium gluconate as a cement set time retarder.

Troubleshooting Guide

This guide addresses specific issues that may arise during experimentation.

Issue 1: Excessive Set Time Retardation or Failure to Set

• Question: My cement paste is taking an extremely long time to set, or has not set at all after adding sodium gluconate. What could be the cause and how can I fix it?

• Answer: Excessive retardation is a common issue and can be attributed to several factors:

  • Overdosing: This is the most frequent cause. Even small dosages of sodium gluconate can significantly impact setting time.[1] When the dosage is too high (e.g., exceeding 0.15%), the initial setting time can be delayed by several hours or even days.[2][3]

    • Solution: Carefully review your calculations and reduce the dosage of sodium gluconate in subsequent experiments. It is crucial to conduct trial mixes to determine the optimal dosage for your specific materials and conditions.[1][4]

  • Low Ambient Temperature: The retarding effect of sodium gluconate is more pronounced at lower temperatures.[3][5] Cold weather can exacerbate the retarding effect, leading to prolonged hardening.[5]

    • Solution: Monitor and record the ambient temperature during your experiments. If working in a cold environment, consider reducing the sodium gluconate dosage or using a non-retarding admixture.

  • Interaction with Other Admixtures: The presence of other admixtures, such as superplasticizers, can influence the performance of sodium gluconate.[6]

    • Solution: Conduct compatibility tests with all admixtures in your mix design to ensure there are no adverse interactions.[1][4]

Issue 2: Inconsistent or Unpredictable Set Times

• Question: I am observing significant variability in set times between different batches, even with the same sodium gluconate concentration. Why is this happening?

• Answer: Inconsistent set times can stem from a few variables:

  • Cement Type and Composition: Different types of cement have varying mineral compositions, which can affect the performance of sodium gluconate.[5]

  • Water-to-Cement Ratio: A higher water-to-cement ratio can diminish the retarding effect of sodium gluconate.[5]

    • Solution: Ensure you are using the same type and source of cement for all experiments. Precisely control the water-to-cement ratio in every batch.

  • Improper Mixing: Inadequate mixing can lead to a non-uniform distribution of sodium gluconate within the cement paste.

    • Solution: Follow a standardized mixing procedure to ensure thorough and consistent dispersion of the admixture.

Issue 3: Reduced Early Compressive Strength

• Question: While the long-term compressive strength of my cement samples is good, the early strength (at 1 and 3 days) is lower than expected. Is this normal?

• Answer: Yes, a slight decrease in early compressive strength is a known effect of using sodium gluconate.[6][7] The retardation of the hydration process naturally slows down the initial strength development. However, the long-term strength at 28 days and beyond is often improved.[6][7][8]

  • Solution: If high early strength is a critical requirement for your application, you may need to optimize the dosage of sodium gluconate to balance the desired retardation with acceptable early strength development. Consider using a lower dosage or combining it with an accelerating admixture after careful compatibility testing.

Frequently Asked Questions (FAQs)

General Knowledge

• What is the primary mechanism of action for sodium gluconate as a cement retarder? Sodium gluconate works through two main mechanisms:

  • Adsorption: It adsorbs onto the surface of cement particles, creating a physical barrier that slows down the hydration process.[6]

  • Chelation: It chelates with calcium ions (Ca²⁺) in the cement paste, reducing their availability for the chemical reactions that lead to setting.[4][6][9]

• What is a typical dosage range for sodium gluconate? The typical dosage of sodium gluconate ranges from 0.01% to 0.10% by weight of the cementitious materials.[2] However, the optimal dosage depends on various factors including the desired setting time, ambient temperature, cement type, and other admixtures used.[2][6]

• Does sodium gluconate affect the workability of the cement mix? Yes, sodium gluconate also acts as a water reducer or plasticizer, which improves the workability and fluidity of the concrete mix without needing to increase the water content.[4][6]

Experimental Considerations

• How does temperature influence the effectiveness of sodium gluconate? Higher temperatures accelerate the cement hydration process, so a higher dosage of sodium gluconate may be needed to achieve the desired retardation.[6] Conversely, in colder temperatures, the retarding effect is more pronounced, and the dosage may need to be reduced.[3][5]

• Is sodium gluconate compatible with other concrete admixtures? It is generally compatible with other admixtures, but it is essential to perform compatibility tests with your specific combination of materials.[1]

• Will sodium gluconate corrode steel reinforcement? No, sodium gluconate is a non-corrosive organic compound and does not contain chloride ions, so it will not cause corrosion of steel reinforcement.[2]

Data Presentation

Table 1: Effect of Sodium Gluconate Dosage on Cement Setting Time

Sodium Gluconate Dosage (% by weight of cement)	Initial Set Time (minutes)	Final Set Time (minutes)
0.00 (Control)	120	180
0.02	180	240
0.04	240	320
0.06	310	410
0.08	390	520
0.10	480	640
0.15	600	810

Note: These are typical values and can vary based on cement type, temperature, and other experimental conditions.

Table 2: Influence of Sodium Gluconate on Compressive Strength

Sodium Gluconate Dosage (% by weight of cement)	3-Day Compressive Strength (MPa)	7-Day Compressive Strength (MPa)	28-Day Compressive Strength (MPa)
0.00 (Control)	25	35	45
0.05	22	34	48
0.10	18	32	50
0.15	15	28	46

Note: These values are illustrative. Actual strength will depend on the specific mix design and curing conditions.

Experimental Protocols

Protocol 1: Determination of Initial and Final Set Time (Vicat Needle Test)

• Objective: To determine the effect of different concentrations of sodium gluconate on the setting time of cement paste.

• Materials and Equipment:

  • Portland cement

  • Sodium gluconate

  • Distilled water

  • Vicat apparatus with plunger and needle

  • Molds

  • Mixing bowl and spatula

  • Balance

• Procedure:

  • Sample Preparation: Prepare cement pastes with varying concentrations of sodium gluconate (e.g., 0.02%, 0.05%, 0.10%, 0.15% by weight of cement). Prepare a control sample with no sodium gluconate.

  • Mixing: For each sample, place the pre-weighed cement and sodium gluconate in the mixing bowl and dry mix for one minute. Add the required amount of water and mix thoroughly for three to five minutes to achieve a uniform paste.

  • Molding: Fill the Vicat mold with the cement paste and level the surface.

  • Initial Set Time Determination: Place the mold under the Vicat apparatus and lower the 1 mm needle gently until it touches the surface of the paste. Release the needle and allow it to penetrate the paste. Record the penetration reading. Repeat this process every 15 minutes until the needle no longer penetrates to a specified depth (typically 25 mm from the bottom). The time at which this occurs is the initial set time.

  • Final Set Time Determination: Replace the needle with the annular attachment. The final set is considered to have occurred when the needle makes an impression on the surface of the paste, but the annular attachment fails to do so. Record this time as the final set time.

Protocol 2: Compressive Strength Testing

• Objective: To evaluate the effect of sodium gluconate on the compressive strength of cement mortar at different curing ages.

• Materials and Equipment:

  • Portland cement

  • Standard sand

  • Sodium gluconate

  • Distilled water

  • Cube molds (e.g., 50 mm x 50 mm x 50 mm)

  • Mixing equipment

  • Tamping rod

  • Curing tank

  • Compression testing machine

• Procedure:

  • Mortar Preparation: Prepare cement mortar mixes with different concentrations of sodium gluconate. The standard ratio of cement to sand is typically 1:2.75 by weight.

  • Casting Specimens: Pour the mortar into the cube molds in layers and compact each layer using the tamping rod. Level the top surface.

  • Curing: Store the molded specimens in a moist environment for 24 hours. After 24 hours, demold the cubes and submerge them in a water curing tank until the testing age (e.g., 3, 7, and 28 days).[6]

  • Testing: At the specified curing age, remove the cubes from the water, wipe them dry, and place them in the compression testing machine. Apply a compressive load at a constant rate until the specimen fails. Record the maximum load.

  • Calculation: Calculate the compressive strength by dividing the maximum load by the cross-sectional area of the cube.

Visualizations

Caption: Experimental workflow for evaluating sodium gluconate's effect on cement properties.

Caption: Logical relationship of sodium gluconate's effects on cement.

References

• 1. sakshichemsciences.com [sakshichemsciences.com]
• 2. chemategroup.com [chemategroup.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. chemategroup.com [chemategroup.com]
• 5. Retarding Agent-Sodium Gluconate Controlling Concrete Setting Time Effectively - Concrete Admixtures Manufacturer|polycarboxylate Superplasticizer Manufacturer|Best Admixture For Concrete|polycarboxylate Superplasticizer|Concrete Water Reducing Agent|Binzhou Chengli Building Materials Co., Ltd. [concreteadmixturecn.com]
• 6. benchchem.com [benchchem.com]
• 7. taoschem.com [taoschem.com]
• 8. researchgate.net [researchgate.net]
• 9. standardchemicals.com.au [standardchemicals.com.au]

"troubleshooting impurities in commercial grade sodium gluconate"

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with commercial grade sodium gluconate.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial grade sodium gluconate and where do they originate?

A1: Common impurities in commercial grade sodium gluconate can originate from raw materials, the manufacturing process, or degradation. These include:

• Unreacted Raw Materials: Residual glucose may be present if the oxidation reaction during manufacturing is incomplete.[1]

• Organic By-products: Side reactions during the glucose oxidation process can lead to the formation of related compounds like gluconolactone.[1]

• Inorganic Salts: Impurities such as chlorides and sulfates can be introduced from raw materials or process chemicals. The United States Pharmacopeia (USP) sets limits for these.[2][3]

• Heavy Metals: Trace amounts of heavy metals may be present. The USP specifies a limit of 0.002% for heavy metals and 0.001% for lead.[2][3][4]

• Reducing Substances: These are often residual sugars and are limited to not more than 0.5% (calculated as D-glucose) in USP grade sodium gluconate.[2][3][4]

Q2: How can the purity of sodium gluconate impact my experiments or product formulation?

A2: The purity of sodium gluconate is critical as impurities can directly affect its performance and the quality of the final product.

• In Pharmaceutical Formulations: Impurities can affect the stability, efficacy, and safety of the active pharmaceutical ingredient (API).[5][6] For instance, metal ions can catalyze the degradation of APIs.[5] High-purity, low-endotoxin sodium gluconate is often used in parenteral (injectable) formulations as a buffering agent and electrolyte.[7]

• In Industrial Applications: In construction, impurities can lead to unpredictable setting times for concrete.[1] In detergents, impurities can reduce the chelating efficiency, thereby diminishing cleaning power.[8]

Q3: What are the key quality specifications for pharmaceutical-grade sodium gluconate?

A3: Pharmaceutical grade sodium gluconate must comply with pharmacopeial standards, such as the USP. Key specifications include an assay of 98.0% to 102.0% of C₆H₁₁NaO₇ and specific limits for various impurities.

Impurity Specifications for Sodium Gluconate (USP Grade)

Parameter	Specification Limit
Assay	98.0% - 102.0%
Chloride	≤ 0.07%[2][3]
Sulfate	≤ 0.05%[2][3]
Lead	≤ 0.001% (10 ppm)[2][3]
Heavy Metals	≤ 0.002% (20 ppm)[2][3]
Reducing Substances	≤ 0.5%[2][3]

Troubleshooting Guides

HPLC Analysis Issues

Q: My HPLC chromatogram shows an unexpected peak. How do I identify it?

A: An unexpected peak in your HPLC chromatogram could be a contaminant or a degradation product. Here is a systematic approach to identify it.

Troubleshooting workflow for unknown HPLC peaks.

Q: The retention time of my sodium gluconate peak is shifting. What could be the cause?

A: Retention time variability can be caused by several factors related to the mobile phase, column, or pump.

• Mobile Phase: Ensure the mobile phase composition is accurate and consistent. If preparing it online, check that the mixer is functioning correctly. The mobile phase should be properly degassed to prevent air bubbles.[9]

• Column Equilibration: Insufficient equilibration time after changing the mobile phase can cause drift. Ensure the column is fully equilibrated before starting your analysis.[9]

• Temperature: Check for fluctuations in the column oven temperature, as this can affect retention times.[9]

• Flow Rate: Inconsistent flow from the pump can lead to shifts. Check for leaks in the system or issues with the pump's check valves.[10]

Titration Assay Issues

Q: My titration assay for sodium gluconate is giving a result below the 98.0% specification. What should I check?

A: An inaccurate titration result can stem from issues with reagents, sample preparation, or the procedure itself.

• Reagent Standardization: Verify the concentration (normality) of your 0.1 N perchloric acid titrant. It should be freshly standardized against a primary standard like potassium hydrogen phthalate (B1215562).[11]

• Solvent Purity: The glacial acetic acid used as the solvent must be of high purity and have a low water content.

• Sample Preparation: Ensure the sodium gluconate sample is completely dissolved in the glacial acetic acid. Gentle warming may be necessary, but the solution must be cooled to room temperature before titration.[11]

• Endpoint Detection: The color change of the quinaldine (B1664567) red indicator should be sharp and distinct. If the endpoint is unclear, consider using a potentiometric titrator.

• Blank Determination: A blank titration is crucial to correct for any titrant consumed by the solvent and indicator. Ensure this is performed and the value is subtracted from the sample titration volume.[11]

Key Experimental Protocols

Protocol 1: HPLC for Purity and Impurity Determination

This method is suitable for the quantitative analysis of sodium gluconate and the detection of related impurities.

Experimental workflow for HPLC analysis.

Methodology Details:

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a suitable detector (e.g., UV at 210 nm or Refractive Index). An Aminex HPX-87H column (300 x 7.8 mm) or equivalent is commonly used.[11]

• Reagents: Sodium gluconate reference standard (≥99% purity), sulfuric acid (analytical grade), and deionized water.[11][12]

• Mobile Phase Preparation: Prepare a 0.025 M sulfuric acid solution in deionized water. Degas the solution before use.[12]

• Standard Preparation: Accurately weigh and dissolve the sodium gluconate reference standard in deionized water to create a stock solution (e.g., 1000 mg/L). Prepare a series of calibration standards by diluting the stock solution.[11]

• Sample Preparation: Accurately weigh and dissolve the commercial sodium gluconate sample in deionized water to a concentration that falls within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.[12]

• Calculation: The concentration of sodium gluconate in the sample is determined using the calibration curve generated from the reference standards.[11]

Protocol 2: Titration Assay for Sodium Gluconate (USP Method)

This non-aqueous titration method determines the percentage of sodium gluconate.

Methodology Details:

• Principle: The weakly basic gluconate ion is titrated with a strong acid (perchloric acid) in a non-aqueous solvent (glacial acetic acid).[11]

• Reagents: 0.1 N Perchloric acid in glacial acetic acid, glacial acetic acid, quinaldine red indicator, and potassium hydrogen phthalate (for standardization).

• Procedure:

  • Accurately weigh about 150 mg of the sodium gluconate sample.[4][13]

  • Dissolve the sample in 75 mL of glacial acetic acid, warming gently if necessary to achieve complete dissolution.[4][13]

  • Cool the solution to room temperature.

  • Add a few drops of quinaldine red indicator.

  • Titrate with standardized 0.1 N perchloric acid to a colorless endpoint.[4][13]

  • Perform a blank determination using 75 mL of glacial acetic acid and the indicator.

• Calculation: % Sodium Gluconate = ((V_sample - V_blank) × N × 21.81) / W

  • V_sample: Volume of perchloric acid for the sample (mL)

  • V_blank: Volume of perchloric acid for the blank (mL)

  • N: Normality of the perchloric acid solution

  • 21.81: Milliequivalent weight of sodium gluconate[11]

  • W: Weight of the sample (mg)[11]

References

• 1. yuanjin-bio.com [yuanjin-bio.com]
• 2. Sodium Gluconate USP BP Ph Eur IP Pure Reagent Grade Suppliers [mubychem.com]
• 3. uspbpep.com [uspbpep.com]
• 4. Sodium Gluconate [drugfuture.com]
• 5. benchchem.com [benchchem.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. Sodium Gluconate USP Excipient GMP - CAS 527-07-1 - Pfanstiehl [pfanstiehl.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. HPLC Troubleshooting Guide [scioninstruments.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. fao.org [fao.org]

Technical Support Center: Aspergillus niger Fermentation for Sodium Gluconate Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on improving the yield of sodium gluconate through Aspergillus niger fermentation.

Troubleshooting Guide

This guide addresses common issues encountered during the fermentation process, offering potential causes and actionable solutions to enhance sodium gluconate yield.

Issue ID	Problem	Possible Causes	Suggested Solutions
SG-001	Low Sodium Gluconate Yield	1. Suboptimal pH.[1][2][3] 2. Inadequate dissolved oxygen.[2][4][5] 3. High viscosity of the medium hindering mass transfer.[4] 4. Substrate inhibition or limitation.[1][4] 5. Formation of by-products like citric acid.[2][5] 6. Poor strain performance.[6]	1. Maintain pH between 5.5 and 6.5. Use automated feeding of NaOH or sodium bicarbonate to control pH.[1][4][7] 2. Increase aeration rate and/or agitation speed. Consider using oxygen-enriched air.[2][5] 3. Optimize mycelial morphology (e.g., dispersed mycelia instead of large pellets) through inoculum development and agitation control.[8] 4. Implement a fed-batch or continuous fermentation strategy to maintain optimal glucose concentration.[4] 5. A pH below 3.5 can trigger the citric acid cycle; maintaining a higher pH (4.5-6.0) favors gluconic acid production.[2] Increased oxygenation can also reduce citric acid formation.[5] 6. Employ strain improvement techniques like UV mutagenesis to select for higher-yielding mutants.[6]
SG-002	Excessive Mycelial Growth (High Viscosity)	1. High initial glucose concentration.[2][4] 2. Inappropriate C/N ratio in the fermentation medium.[4]	1. Use a fed-batch approach to avoid high initial glucose levels.[4] 2. Optimize the carbon-to-nitrogen ratio in the medium; a high C/N ratio is generally preferred for the production phase.[4]
SG-003	Slow Glucose Consumption	1. Inhibition by high glucose concentration.[9] 2. Low activity of glucose oxidase. 3. Nutrient limitation (e.g., nitrogen, phosphorus).[1]	1. Maintain glucose concentration within an optimal range (e.g., 120-350 g/L, depending on the strain and process).[2] 2. Ensure optimal fermentation conditions (pH, temperature, dissolved oxygen) for enzyme activity.[4] Consider strain improvement for enhanced enzyme production.[6] 3. Ensure the medium is well-balanced with essential nutrients like (NH4)2HPO4, KH2PO4, and MgSO4.[1]
SG-004	Inconsistent Batch-to-Batch Performance	1. Variability in inoculum quality (spore age, concentration).[1] 2. Inconsistent sterilization of media and equipment. 3. Fluctuations in fermentation parameters (pH, temperature, aeration).	1. Standardize the inoculum preparation protocol, using spores of a consistent age (e.g., 4-7 days old) and a fixed inoculum level (e.g., 2%).[1] 2. Implement and validate a strict sterilization protocol. 3. Utilize automated control systems for critical fermentation parameters.
SG-005	Residual Sugar at the End of Fermentation	1. Incomplete conversion of glucose. 2. Formation of other sugars like fructose (B13574) due to alkaline conditions.[10]	1. Extend fermentation time or optimize conditions to ensure complete glucose utilization. 2. Modify the alkali feeding strategy to prevent localized high pH zones, which can cause the transformation of glucose to fructose.[10]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for sodium gluconate production by Aspergillus niger?

The optimal pH for sodium gluconate production by A. niger is generally between 5.5 and 6.5.[1][4][7] Maintaining the pH within this range is critical, as lower pH values (below 3.5) can promote the production of citric acid as a by-product.[2] Automated control by the addition of sodium hydroxide (B78521) or sodium bicarbonate is recommended.[7][11]

Q2: How does dissolved oxygen concentration affect the fermentation process?

Dissolved oxygen is a crucial substrate for the glucose oxidase enzyme, which catalyzes the conversion of glucose to gluconic acid. A higher oxygen supply can significantly increase the yield of sodium gluconate and shorten the fermentation time.[2][5] Oxygen-enriched fermentation has been shown to increase the sodium gluconate yield from 0.856 to 0.903 mol/mol and decrease the formation of citric acid.[5]

Q3: What is the recommended temperature for the fermentation?

The optimal temperature for A. niger fermentation for sodium gluconate production is typically around 30°C.[1][12] Some studies have explored slightly higher temperatures, but 30°C is a common starting point for optimization.

Q4: Should I use a batch, fed-batch, or continuous fermentation process?

While batch fermentation is simpler to implement, it can suffer from substrate inhibition at high initial glucose concentrations.[4] Fed-batch and continuous fermentation processes are often more efficient. A cell-recycle continuous fermentation system has demonstrated a significant increase in production rate (up to 31.05 ± 0.29 g/L/h) and yield (0.984 ± 0.067 mol/mol) compared to batch fermentation.[8]

Q5: How can I improve the performance of my Aspergillus niger strain?

Strain improvement can be achieved through methods like random mutation using UV radiation, followed by screening for high-producing mutants.[6] One study reported a mutant strain (A. niger UV-112) that produced 60 g/L of sodium gluconate, a three-fold increase compared to the parent strain.[6] This improvement was linked to higher activities of glucose dehydrogenase and glucose oxidase.[6]

Q6: What are the key components of a typical fermentation medium?

A typical fermentation medium for sodium gluconate production includes a carbon source (glucose), a nitrogen source, and various mineral salts. An example medium composition is (g/L): Glucose 120; yeast extract 40; KH2PO4 1.0; K2HPO4 1.0; MgSO4 0.5; NaCl 1.5; Na2SO4 1.5, at an initial pH of 5.5.[6][7]

Data Presentation

Table 1: Effect of Fermentation Parameters on Sodium Gluconate Yield

Parameter	Range Investigated	Optimal Value/Condition	Effect on Yield	Reference
pH	4.5 - 6.5	5.5 - 6.5	Lower pH (<3.5) increases citric acid by-product.[2] Optimal pH maximizes gluconic acid production.[1]	[1][2]
Temperature	-	30°C	Optimal for fungal growth and enzyme activity.	[1]
Initial Glucose Concentration	-	12% (120 g/L)	Higher concentrations can lead to substrate inhibition and increased viscosity.[1][4]	[1]
Inlet Oxygen Concentration	21% - 32%	32%	Increased oxygen shortens fermentation time and improves yield from 0.856 to 0.903 mol/mol.[5]	[5]
Agitation Speed	500 - 800 rpm	700 rpm	Affects dissolved oxygen and mycelial morphology.	[11]
Aeration Rate	-	1.2 vvm	Crucial for supplying sufficient oxygen for the oxidation of glucose.	[11]

Table 2: Comparison of Parent and Mutant A. niger Strains

Strain	Fermentation Time (hours)	Max. Sodium Gluconate (g/L)	Glucose Dehydrogenase Activity (U/mL)	Glucose Oxidase Activity (U/mL)	Reference
Parent Strain (A. niger RP-11)	380 - 420	20	5.9	2.8	[6]
Mutant Strain (A. niger UV-112)	380 - 400	60	15 - 17	8.0 - 9.0	[6]

Experimental Protocols

Protocol 1: Shake Flask Fermentation for Sodium Gluconate Production

• Medium Preparation: Prepare the fermentation medium with the following composition (g/L): Glucose 120; yeast extract 40; KH2PO4 1.0; K2HPO4 1.0; MgSO4 0.5; NaCl 1.5; Na2SO4 1.5. Adjust the pH to 5.5.[6]

• Sterilization: Autoclave the medium at 121°C for 20 minutes.

• Inoculation: Inoculate the sterilized medium with A. niger spores to a final concentration of 1 x 10^6 spores/mL.

• Incubation: Incubate the flasks in a rotary shaker at 30°C with an agitation speed of 200 rpm.[6]

• pH Control: During fermentation, monitor the pH and maintain it at 5.5 by adding a sterile solution of 30% NaOH or sodium bicarbonate as needed.[7][11]

• Sampling and Analysis: Withdraw samples at regular intervals to measure glucose consumption and sodium gluconate production using appropriate analytical methods (e.g., HPLC).

Protocol 2: UV Mutagenesis for A. niger Strain Improvement

• Spore Suspension: Prepare a spore suspension of the parent A. niger strain in sterile saline solution containing 0.1% Tween 80. Adjust the spore concentration to approximately 10^7 spores/mL.

• UV Exposure: Transfer 5 mL of the spore suspension to a sterile petri dish. Expose the suspension to UV radiation (254 nm) at a distance of 30 cm for varying time intervals (e.g., 1-10 minutes) to achieve different kill rates.

• Dilution and Plating: After exposure, dilute the spore suspension serially and plate onto Potato Dextrose Agar (PDA) plates.

• Incubation: Incubate the plates at 30°C for 4-5 days until colonies appear.

• Mutant Screening: Select single colonies and screen them for sodium gluconate production in a high-throughput format (e.g., 12-well plates) or shake flasks.[6]

• Secondary Screening: Promising mutants from the primary screen should be further evaluated in shake flask fermentations to confirm their enhanced production capabilities.[6]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oxygen-enriched fermentation of sodium gluconate by Aspergillus niger and its impact on intracellular metabolic flux distributions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ijert.org [ijert.org]
• 8. High efficiency cell-recycle continuous sodium gluconate production by Aspergillus niger using on-line physiological parameters association analysis to regulate feed rate rationally - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The composition analysis of the residual sugar from the sodium gluconate fermentation by Aspergillus niger [manu61.magtech.com.cn]
• 11. Optimization of biocatalytic production of sodium gluconate using a dual-enzyme system - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CN103667375A - Method for preparing sodium gluconate by adopting aspergillus niger fermentation method - Google Patents [patents.google.com]

"stability issues of sodium gluconate solutions at high pH"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sodium gluconate solutions, particularly concerning their stability at high pH.

Frequently Asked Questions (FAQs)

Q1: What makes sodium gluconate solutions stable at high pH?

A1: Sodium gluconate's remarkable stability in alkaline and concentrated alkaline solutions is primarily due to its excellent chelating power.[1][2] As a polyhydroxy carboxylate, the gluconate ion can form stable, water-soluble complexes with di- and trivalent metal ions (e.g., Ca²⁺, Fe³⁺, Cu²⁺, Al³⁺).[1][2] This sequestration of metal ions prevents them from participating in or catalyzing degradation reactions, such as oxidation, which are often more pronounced at high pH. Aqueous solutions of sodium gluconate are resistant to oxidation and reduction, even at elevated temperatures.[1][2]

Q2: Is there a pH limit to the stability of sodium gluconate solutions?

A2: While sodium gluconate is exceptionally stable across a wide alkaline pH range, its stability is not infinite. Literature suggests that degradation may occur under "highly alkaline" conditions, although a specific pH threshold for the onset of chemical degradation is not well-defined in publicly available studies.[3] For most practical applications, it remains effective and stable in even concentrated alkaline solutions.[1][2] Stability in a specific formulation should be confirmed through appropriate stability studies.

Q3: What are the potential degradation pathways for sodium gluconate at very high pH and temperature?

A3: Although highly resistant to chemical degradation, under extreme conditions of pH and temperature (e.g., prolonged heating above its decomposition temperature of ~200°C), theoretical degradation pathways for polyhydroxy carboxylates like gluconate could include:

• Caramelization and thermal decomposition: At very high temperatures, sugar-derived substances can undergo complex reactions, leading to discoloration (yellowing to browning) and the formation of various byproducts.

• Oxidation: While resistant, extreme conditions in the presence of strong oxidizing agents could potentially lead to oxidation of the hydroxyl groups.

• Epimerization or other rearrangements: Strong alkaline conditions can sometimes promote rearrangements of stereocenters in sugar derivatives, although this is less commonly reported for gluconate compared to reducing sugars.

Q4: My sodium gluconate solution has turned yellow after adjusting to a high pH. What could be the cause?

A4: Yellowing of a sodium gluconate solution at high pH is not typically due to the degradation of the sodium gluconate itself, as it is very stable. Potential causes include:

• Impurities: The presence of residual reducing substances (like glucose) from the manufacturing process can lead to yellowing in alkaline conditions, especially with heating. The USP monograph for sodium gluconate specifies a limit for reducing substances.[4]

• Formulation components: Other components in your formulation may be unstable at high pH and are the source of the color change.

• Interaction with container: Highly alkaline solutions can sometimes leach impurities from certain types of containers, which may then cause discoloration.

Q5: Can microbial growth affect the stability of sodium gluconate solutions?

A5: Yes. Sodium gluconate is readily biodegradable.[1][5] This is an advantage for environmental disposal but means that aqueous solutions are susceptible to microbial contamination if not properly preserved or sterilized. Microbial growth can lead to a decrease in the concentration of sodium gluconate, changes in pH, and the formation of byproducts.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Solution turns yellow/brown upon pH adjustment or heating.	1. Presence of reducing substance impurities (e.g., glucose).2. Degradation of other formulation components.3. Interaction with metal ion contaminants.	1. Use a high-purity grade of sodium gluconate (e.g., USP grade) with low levels of reducing substances.2. Prepare a solution of only sodium gluconate in high-purity water and adjust the pH to confirm if the issue persists.3. Ensure all glassware is thoroughly cleaned and use high-purity water to minimize metal ion contamination.
Precipitate forms in the solution.	1. Exceeding the solubility limit of sodium gluconate or other components.2. Formation of insoluble salts due to interactions with other ions in the formulation.3. Precipitation of metal hydroxides if the chelating capacity of sodium gluconate is exceeded.	1. Consult solubility data for the specific temperature and solvent system. Consider gentle heating to aid dissolution.2. Review the compatibility of all formulation components. Sodium gluconate's role is to prevent precipitation by chelating ions, so ensure its concentration is sufficient.3. Increase the concentration of sodium gluconate to ensure all metal ions are adequately chelated.
Loss of assay (concentration) over time.	1. Microbial contamination and subsequent biodegradation.2. Potential for slow, long-term chemical degradation under very extreme pH and temperature conditions.	1. For long-term storage, consider sterile filtration (0.22 µm filter) of the solution into a sterile container or adding a suitable preservative.2. Conduct a stability study at your specific storage conditions (pH, temperature) to determine the shelf-life of the solution.
Inconsistent performance (e.g., reduced chelating effectiveness).	1. Incorrect dosage or calculation of sodium gluconate concentration.2. Degradation due to microbial contamination.3. Higher than expected concentration of metal ions in the system.	1. Verify all calculations and ensure accurate weighing and dissolution.2. Check for signs of microbial growth (turbidity, odor) and re-prepare the solution if necessary.3. Quantify the metal ion load in your system to ensure the sodium gluconate concentration is sufficient for effective chelation.

Data Presentation

Table 1: Illustrative Stability of Sodium Gluconate in a Stressed Pharmaceutical Formulation

The following table presents representative data from a forced degradation study to illustrate the stabilizing effect of sodium gluconate on an Active Pharmaceutical Ingredient (API) susceptible to metal-catalyzed oxidative degradation at 40°C.

Formulation	Stress Condition	Time (Days)	% API Remaining
API + Vehicle (Control)	10 ppm Cu²⁺	0	100%
7	85%
15	72%
30	55%
API + Vehicle + 0.5% Sodium Gluconate	10 ppm Cu²⁺	0	100%
7	99%
15	98%
30	97%
This table is a representative example based on the established function of sodium gluconate. Actual results will vary based on the specific API and formulation.

Table 2: Comparison of Analytical Methods for Sodium Gluconate Quantification

Parameter	High-Performance Liquid Chromatography (HPLC)	Non-Aqueous Titration
Principle	Chromatographic separation followed by detection (e.g., UV, RI, MS).	Titration of the weakly basic gluconate ion with a strong acid in a non-aqueous solvent.
Accuracy	High	High
Precision (RSD)	< 2%	< 1%
Limit of Detection	Low (e.g., ~0.6 mg/L)	Moderate
Specificity	High (can be stability-indicating)	Low (titrates total base)
Source: Adapted from BenchChem Application Notes.

Experimental Protocols

Protocol: Forced Degradation Study for a Sodium Gluconate-Containing Formulation

Objective: To evaluate the stability of a formulation containing sodium gluconate under accelerated (stress) conditions, specifically focusing on stability at high pH.

Methodology:

• Preparation of Formulations:

  • Test Formulation: Prepare the final formulation containing the Active Pharmaceutical Ingredient (API) and sodium gluconate at the target concentrations in the desired vehicle (e.g., Water for Injection).

  • Control Formulation: Prepare an identical formulation without sodium gluconate.

  • Placebo Formulation: Prepare the formulation with all excipients, including sodium gluconate, but without the API.

• Application of Stress Conditions:

  • Divide each formulation into several aliquots in appropriate, sealed containers.

  • Alkaline Stress: Adjust the pH of a set of aliquots to a high value (e.g., pH 11, 12, or higher using 1N NaOH).

  • Thermal Stress: Place the pH-adjusted aliquots in a stability chamber at an elevated temperature (e.g., 40°C, 50°C, or 60°C).

  • Control Samples: Store a set of aliquots at the intended storage condition (e.g., 25°C) and refrigerated (e.g., 5°C).

• Time-Point Sampling:

  • Withdraw samples from each stress condition at predetermined time points (e.g., T=0, 1, 2, 4, and 8 weeks).

• Sample Analysis:

  • Visual Inspection: Observe any changes in color, clarity, or for the presence of particulate matter.

  • pH Measurement: Measure the pH of the samples.

  • HPLC Analysis: Utilize a validated stability-indicating HPLC method to quantify the API and sodium gluconate. The method should be able to separate the intact compounds from any potential degradation products.

    • Example HPLC Conditions:

      • Column: Aminex HPX-87H (300 x 7.8 mm) or equivalent.

      • Mobile Phase: 0.025 M Sulfuric Acid.

      • Flow Rate: 0.6 mL/min.

      • Detector: UV at 210 nm or Refractive Index (RI).

      • Note: Method validation is crucial to ensure specificity.

• Data Analysis:

  • Calculate the percentage of the API and sodium gluconate remaining at each time point relative to the T=0 sample.

  • Plot the percentage remaining versus time for each stress condition to determine the degradation rate.

  • Analyze the chromatograms for the appearance of new peaks, which would indicate degradation products.

Visualizations

Caption: Workflow for a forced degradation study of a sodium gluconate formulation.

Caption: Decision tree for troubleshooting stability issues in sodium gluconate solutions.

References

• 1. Sodium Gluconate is commonly used for pH adjustment. [myskinrecipes.com]
• 2. atamankimya.com [atamankimya.com]
• 3. benchchem.com [benchchem.com]
• 4. E576 SODIUM GLUCONATE - Ataman Kimya [atamanchemicals.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Interference of Sodium Gluconate in Colorimetric Assays

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals who may encounter interference from sodium gluconate in common colorimetric protein assays. The following information is designed to help you identify, understand, and mitigate the effects of sodium gluconate to ensure accurate protein quantification.

Frequently Asked Questions (FAQs)

Q1: What is sodium gluconate and why might it interfere with my colorimetric protein assay?

A1: Sodium gluconate is the sodium salt of gluconic acid, an organic compound widely used in various industries.[1] Its chemical structure, featuring multiple hydroxyl groups and a carboxylate group, makes it an effective chelating agent.[1][2][3][4] This means it can bind to metal ions, such as copper (Cu²⁺), and form stable complexes.[1][2][3][4] This property is the primary reason for its interference in certain colorimetric protein assays that rely on copper ions for color development, such as the Bicinchoninic Acid (BCA) and Lowry assays.[5][6][7]

Q2: Which protein assays are most susceptible to interference from sodium gluconate?

A2: The BCA and Lowry assays are highly susceptible to interference from sodium gluconate due to their reliance on the reduction of copper ions (Cu²⁺ to Cu¹⁺) by protein in an alkaline environment.[5][6][7] As a chelating agent, sodium gluconate can sequester the copper ions, making them unavailable to react with the protein, which can lead to an underestimation of the protein concentration.[5][8] The Bradford assay, which is based on the binding of Coomassie dye to protein, is generally less affected by chelating agents like sodium gluconate.[9]

Q3: What are the tell-tale signs of sodium gluconate interference in my protein assay?

A3: The primary sign of interference from sodium gluconate in BCA and Lowry assays is a lower-than-expected protein concentration. This is because the chelation of copper ions by sodium gluconate reduces the colorimetric signal.[5] You might observe that your results are not linear upon dilution of your sample, or that the color development is less intense than you would expect for a given protein concentration.

Q4: Can I correct for the interference by preparing my protein standards in a buffer containing sodium gluconate?

A4: While it is standard practice to prepare your standards in the same buffer as your samples, this may not fully correct for the interference from sodium gluconate in copper-based assays. The chelating effect of sodium gluconate can be concentration-dependent and may not have a simple linear relationship with the protein concentration, potentially still leading to inaccurate estimations.

Troubleshooting Guides

Issue: Lower than expected protein concentration in BCA or Lowry assay when the sample contains sodium gluconate.

Step 1: Confirm Interference

• Prepare a "sodium gluconate-only" blank: In a microplate well or test tube, add your sample buffer containing sodium gluconate at the same concentration used in your experimental samples, but without any protein.

• Add the assay reagents: Add the BCA or Lowry working reagent to this blank as you would for your samples.

• Observe the result: If the presence of sodium gluconate is interfering by chelation, this blank will likely show a minimal color change. The issue is more apparent when comparing a known amount of protein in a buffer with and without sodium gluconate. The sample with sodium gluconate will show a reduced absorbance reading.

Step 2: Mitigate the Interference

If interference is confirmed, you have several options:

• Option A: Dilute the Sample: If your protein concentration is high enough, you may be able to dilute your sample to a point where the concentration of sodium gluconate is too low to significantly interfere with the assay.[10]

• Option B: Use an Alternative Assay: The Bradford assay is generally less susceptible to interference from chelating agents.[9] Consider switching to the Bradford assay if it is compatible with your sample and experimental workflow.

• Option C: Remove the Interfering Substance: Protein precipitation is an effective method to separate the protein from interfering substances like sodium gluconate.[6][11][12][13]

Data Presentation

The following table provides an estimation of the potential interference of a chelating agent, using EDTA as a proxy for sodium gluconate, in the BCA assay. This data is for illustrative purposes to demonstrate the concentration-dependent nature of the interference. Actual interference from sodium gluconate may vary.

Chelating Agent (Proxy: EDTA) Concentration	Maximum Compatible Concentration in Standard BCA Assay	Potential Effect on Protein Measurement
1 mM	10 mM[14]	Likely minimal interference
5 mM	10 mM[14]	Potential for slight underestimation
10 mM	10 mM[14]	Borderline, may cause underestimation
>10 mM	Not compatible[14]	Significant underestimation of protein concentration

Experimental Protocols

Protocol 1: Protein Precipitation using Acetone (B3395972)

This protocol is designed to remove interfering substances, such as sodium gluconate, from your protein sample before quantification.[6][11][12][13]

Materials:

• Microcentrifuge tubes

• Acetone (ice-cold)

• Buffer for resuspension (compatible with your chosen protein assay)

• Microcentrifuge

Procedure:

• In a microcentrifuge tube, add your protein sample.

• Add four volumes of ice-cold acetone to the sample.

• Vortex briefly and incubate at -20°C for 1 hour to precipitate the protein.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully decant and discard the supernatant, which contains the sodium gluconate.

• Wash the protein pellet by adding two volumes of ice-cold acetone.

• Centrifuge at 14,000 x g for 5 minutes at 4°C.

• Carefully decant the acetone and allow the pellet to air dry for 5-10 minutes. Do not over-dry, as this can make resuspension difficult.

• Resuspend the protein pellet in a buffer that is compatible with your protein assay (e.g., PBS for Bradford assay).

Protocol 2: Standard Bradford Assay

This is a general protocol for a standard Bradford assay in a microplate format.[15][16][17][18][19]

Materials:

• Bradford reagent

• Protein standard (e.g., Bovine Serum Albumin, BSA) at a known concentration (e.g., 2 mg/mL)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Protein Standards: Create a series of protein standards by diluting the BSA stock solution to final concentrations ranging from 0.1 to 1.4 mg/mL. Prepare a blank with the same buffer used for the standards.

• Sample Preparation: If necessary, dilute your unknown protein samples to fall within the range of the standard curve.

• Assay:

  • Pipette 5 µL of each standard and unknown sample into separate wells of the 96-well plate.

  • Add 250 µL of Bradford reagent to each well.

  • Mix on a plate shaker for 30 seconds.

• Incubation: Incubate at room temperature for 5 to 45 minutes.

• Measurement: Measure the absorbance at 595 nm using a microplate reader.

• Analysis: Generate a standard curve by plotting the absorbance of the standards versus their known concentrations. Determine the concentration of your unknown samples from the standard curve.

Visualizations

Caption: Mechanism of sodium gluconate interference in copper-based assays.

Caption: Troubleshooting workflow for sodium gluconate interference.

References

• 1. rawsource.com [rawsource.com]
• 2. What is the mechanism of Sodium Gluconate? [synapse.patsnap.com]
• 3. What is Sodium Gluconate used for? [synapse.patsnap.com]
• 4. atamankimya.com [atamankimya.com]
• 5. Chemistry of Protein Assays | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. The Lowry Protein Assay: A Time-Tested Method for Protein Quantification - MetwareBio [metwarebio.com]
• 8. researchgate.net [researchgate.net]
• 9. Bradford protein assay - Wikipedia [en.wikipedia.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. bio-rad.com [bio-rad.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. Precipitation Procedures [sigmaaldrich.cn]
• 14. benchchem.com [benchchem.com]
• 15. Protocol for Bradford Protein Assay - Creative Proteomics [creative-proteomics.com]
• 16. Bradford protein assay | Abcam [abcam.com]
• 17. home.sandiego.edu [home.sandiego.edu]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. bioagilytix.com [bioagilytix.com]

"methods for removing residual glucose from sodium gluconate production"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on removing residual glucose from sodium gluconate produced via fermentation.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove residual glucose from sodium gluconate?

A1: Residual glucose is a primary impurity in sodium gluconate produced through fermentation. Its removal is crucial for several reasons:

• Product Purity: For pharmaceutical and food-grade applications, high purity is a stringent requirement. Residual glucose can affect the product's physical and chemical properties.[1]

• Product Stability: High levels of glucose can lead to browning reactions (Maillard reaction) during storage or heat processing, affecting the color and stability of the final product.

• Performance: In industrial applications, such as in construction as a concrete admixture, impurities can interfere with the performance and setting time of the concrete.[2]

Q2: What are the primary methods for removing residual glucose?

A2: The main downstream processing techniques to purify sodium gluconate and remove unreacted glucose include crystallization, nanofiltration, enzymatic oxidation, and ion-exchange chromatography.[3] The choice of method depends on the initial glucose concentration, required final purity, scalability, and cost considerations.

Q3: What is a typical acceptable level of residual glucose in the final sodium gluconate product?

A3: The acceptable level of reducing substances, which includes glucose, is typically not more than 0.5% for technical and food-grade sodium gluconate.[1] Fermentation processes are often considered complete when the residual glucose level drops to approximately 1 g/L before downstream processing begins.[4]

Q4: How can I accurately measure the concentration of residual glucose and the purity of sodium gluconate?

A4: High-Performance Liquid Chromatography (HPLC) is a powerful and widely used analytical technique for the quantitative analysis of both sodium gluconate and residual glucose.[2][5][6][7][8] Methods using a refractive index (RI) detector or a UV detector at a low wavelength (around 210 nm) are common.[6][8] For separating sugars, columns like Aminex HPX-87H or other specialized ion-exchange columns are often employed.[6]

Method Selection and Workflow

The selection of a purification strategy depends on the scale of production and the desired purity of the final product. Below is a generalized workflow and a decision-making diagram.

Caption: A generalized workflow for sodium gluconate production and purification.

Comparison of Glucose Removal Methods

Method	Principle	Glucose Removal Efficiency	Advantages	Disadvantages
Recrystallization	Difference in solubility between sodium gluconate and glucose in a chosen solvent system (e.g., ethanol-water).	Good to Excellent. Can achieve >99% purity with multiple crystallizations.	Cost-effective for large scale, relatively simple technology.	Can have lower initial recovery; mother liquor requires reprocessing, potentially increasing costs.
Nanofiltration (NF)	Size exclusion and charge repulsion using a semi-permeable membrane. Glucose is smaller and can pass through while sodium gluconate is retained.	High rejection of glucose (>80%) can be achieved with appropriate membranes (e.g., DK and DL series).	Energy-efficient, continuous process, no phase change required.	Membrane fouling can be a significant issue, requiring pre-treatment and regular cleaning. Performance is sensitive to pH and pressure.
Enzymatic Oxidation	Glucose oxidase (GOx) selectively catalyzes the oxidation of residual β-D-glucose to gluconic acid.[9]	Excellent. Can reduce glucose to very low levels (<0.3%).[10]	Highly specific to glucose, operates under mild conditions (pH 5.5-6.0, 30-40°C).[9][11]	Cost of enzymes can be high; requires co-factor (oxygen) and often catalase to remove H₂O₂ byproduct.[11][12]
Ion-Exchange Chromatography	Separation based on the differential interaction of charged (gluconate) and neutral (glucose) molecules with a charged stationary phase.	Very High. Can achieve >99.5% purity.	Excellent separation for high-purity applications; resin can be regenerated.	High cost of resins and equipment; requires significant amounts of water/eluent for regeneration; more suitable for smaller scale.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol-Water

This protocol is designed for laboratory-scale purification of sodium gluconate with significant glucose contamination.

• Dissolution: Dissolve 100 g of crude sodium gluconate in 200 mL of deionized water in a heated beaker with stirring. Heat the solution to 60-70°C to ensure complete dissolution.

• Precipitation: While maintaining the temperature, slowly add 400-600 mL of 95% ethanol (B145695) to the solution with continuous stirring. The solubility of sodium gluconate will decrease, while glucose remains more soluble in the ethanol-water mixture.

• Crystallization: Remove the beaker from the heat and allow it to cool slowly to room temperature. Then, place it in a cold bath or refrigerator at 4°C for at least 4 hours to maximize crystal formation.

• Filtration: Collect the sodium gluconate crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of cold 70% ethanol-water solution to remove any remaining mother liquor containing dissolved glucose.

• Drying: Dry the purified crystals in a vacuum oven at 60°C until a constant weight is achieved.

• Analysis: Determine the purity and residual glucose content using HPLC.

Protocol 2: Enzymatic Removal of Glucose

This protocol uses glucose oxidase and catalase to remove trace amounts of residual glucose from a sodium gluconate solution.

• Solution Preparation: Prepare a 30% (w/v) solution of crude sodium gluconate in deionized water. Adjust the pH to 5.5 - 6.0 using a dilute acid (e.g., 1M HCl).

• Enzyme Addition: Warm the solution to 35-40°C. Add glucose oxidase (GOx) and catalase (CAT) to the solution. A typical starting concentration is 0.15-0.2 mkat/L for both enzymes.[12] The catalase is crucial for decomposing the hydrogen peroxide byproduct, which can inhibit GOx.[10][12]

• Reaction: Maintain the solution at 35-40°C with gentle agitation and sparge with sterile air or oxygen to ensure sufficient oxygen supply for the reaction.[11]

• Monitoring: Monitor the glucose concentration periodically using an enzymatic glucose assay kit or HPLC. The reaction is typically complete within 8-12 hours.[11]

• Enzyme Inactivation: Once the glucose concentration is below the target level (e.g., <0.1 g/L), heat the solution to 80°C for 20 minutes to inactivate the enzymes.

• Post-Treatment: The resulting solution can be further processed by concentration and crystallization to obtain the final solid product.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield after recrystallization	- Too much solvent used for dissolution or washing.- Cooling was too rapid, leading to fine crystals that are hard to filter.- Incomplete crystallization.	- Optimize the water-to-ethanol ratio.- Use minimal amounts of cold solvent for washing.- Allow for slow cooling and a longer crystallization time at low temperatures.
Nanofiltration flux is very low	- Membrane fouling due to proteins, polysaccharides, or other macromolecules in the fermentation broth.- High osmotic pressure from concentrated solution.	- Implement a pre-filtration step (e.g., microfiltration or ultrafiltration) to remove larger molecules.- Optimize operating pressure and cross-flow velocity.- Perform regular membrane cleaning cycles as per the manufacturer's protocol.
Enzymatic reaction is slow or incomplete	- Insufficient dissolved oxygen.- pH has drifted out of the optimal range (5.5-6.0).- Enzyme inhibition by hydrogen peroxide (H₂O₂).- Incorrect temperature.	- Increase aeration or sparging rate.- Use a pH controller or buffer the solution to maintain the optimal pH.- Ensure an adequate amount of catalase is added along with glucose oxidase.- Verify and maintain the reaction temperature at 35-40°C.[11]
Product is discolored (yellow/brown)	- Maillard reaction between residual glucose and amino compounds during heating/drying.- Presence of colored impurities from the fermentation medium.	- Ensure glucose removal is as complete as possible before any heating steps.- Consider an activated carbon treatment step on the clarified broth before purification to remove color bodies.

Logical Diagram for Method Selection

Caption: A decision tree to guide the selection of an appropriate purification method.

References

• 1. pmpinc.com [pmpinc.com]
• 2. yuanjin-bio.com [yuanjin-bio.com]
• 3. Sodium gluconate - Wikipedia [en.wikipedia.org]
• 4. US2602768A - Process for the manufacture of sodium gluconate - Google Patents [patents.google.com]
• 5. Sodium Gluconate Analysis - CD BioGlyco [bioglyco.com]
• 6. benchchem.com [benchchem.com]
• 7. Laboratory Analysis of Sodium gluconate - Analytice [analytice.com]
• 8. benchchem.com [benchchem.com]
• 9. primescholars.com [primescholars.com]
• 10. researchgate.net [researchgate.net]
• 11. Optimization of biocatalytic production of sodium gluconate using a dual-enzyme system - PMC [pmc.ncbi.nlm.nih.gov]
• 12. uvadoc.uva.es [uvadoc.uva.es]

Technical Support Center: Downstream Processing of Fermented Sodium Gluconate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the challenges of downstream processing of fermented sodium gluconate.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for producing sodium gluconate?

A1: Sodium gluconate is primarily produced through biological fermentation, chemical oxidation, and electrolytic oxidation.[1] The fermentation method, commonly using the fungus Aspergillus niger, is widely employed due to its fast speed and ease of process control.[1][2] This process involves the microbial oxidation of glucose to gluconic acid, which is then neutralized with a sodium base (like sodium hydroxide) to form sodium gluconate.[2][3]

Q2: What are the main stages in the downstream processing of fermented sodium gluconate?

A2: The typical downstream processing of fermented sodium gluconate involves several key stages:

• Biomass Separation: Removal of microbial cells (e.g., Aspergillus niger mycelia) from the fermentation broth, usually by filtration or centrifugation.[2][4]

• Purification: The clarified broth undergoes purification steps to remove residual sugars, proteins, pigments, and other impurities. This can include techniques like activated carbon treatment for decolorization, ion exchange chromatography, and membrane filtration (nanofiltration, reverse osmosis).[4][5]

• Concentration: The purified solution is concentrated to increase the sodium gluconate concentration, typically through vacuum evaporation.[1][6]

• Crystallization: Sodium gluconate crystals are formed from the concentrated solution, often using vacuum cooling crystallization.[6]

• Drying: The wet crystals are dried to obtain the final powder product.[3]

Q3: What are the common impurities found in fermented sodium gluconate broth?

A3: The fermentation broth can contain a variety of impurities that need to be removed during downstream processing. These include residual glucose, proteins, pigments, and other organic acids.[5][7] The presence of these impurities can affect the final product's color, purity, and crystal structure.[1][6]

Q4: What are the key quality control parameters for sodium gluconate?

A4: Key quality control parameters for sodium gluconate include purity (assay), pH, reducing substances, loss on drying, and limits for heavy metals like lead, arsenic, and mercury.[8][9] For specific applications, particle size distribution and color are also important.[8] High-performance liquid chromatography (HPLC) is a common analytical technique for determining purity and detecting impurities.[10][11]

Troubleshooting Guides

Problem 1: Low Purity of Final Sodium Gluconate Product

Question: My final sodium gluconate product has low purity. What are the potential causes and how can I improve it?

Answer: Low purity in the final product is a common issue that can stem from several stages of the downstream process.

Potential Causes and Solutions:

• Incomplete Fermentation: High levels of residual glucose in the fermentation broth can carry through the process.

  • Solution: Ensure the fermentation is complete by monitoring the residual glucose concentration until it drops to a target level (e.g., around 1 g/L).[2]

• Inefficient Biomass Removal: The presence of microbial cells and cellular debris can introduce impurities.

  • Solution: Optimize the filtration or centrifugation process to ensure complete removal of the biomass.

• Insufficient Purification: Inadequate removal of soluble impurities like pigments and residual media components.

  • Solution 1: Activated Carbon Treatment: Use activated carbon to decolorize the broth and remove organic impurities. A typical procedure involves adding 0.1-0.3% (w/v) activated carbon to the broth, heating to 58-62°C, and stirring for 15-30 minutes before filtration.[5]

  • Solution 2: Ion Exchange Chromatography: Employ ion exchange resins to remove charged impurities.[4][12] Cation exchange resins can be used to remove metal ions, while anion exchange resins can remove other organic acids.

  • Solution 3: Membrane Filtration: Nanofiltration (NF) and reverse osmosis (RO) can be used to separate sodium gluconate from smaller impurities and water.[5]

Problem 2: Poor Crystal Formation and Caking of the Final Product

Question: I am experiencing issues with crystallization, resulting in fine particles and caking of the dried sodium gluconate. What can I do to improve this?

Answer: Poor crystal formation and subsequent caking are often linked to issues in the crystallization and drying steps.

Potential Causes and Solutions:

• High Residual Sugar Content: Residual sugars in the fermentation broth can inhibit crystallization and lead to a darker product color, especially at high temperatures.[6]

  • Solution: Improve the purification of the fermentation broth to remove residual sugars before crystallization.

• Improper Crystallization Conditions: The rate of cooling and the level of supersaturation can significantly impact crystal size and shape.

  • Solution: Implement a controlled cooling crystallization process. For example, after vacuum evaporation, the crystal slurry can be transferred to a vacuum cooling crystallizer with a gradual cooling rate (e.g., 1.5-2°C per hour) to promote the growth of larger, more uniform crystals.[6]

• High Moisture Content in Crystals: Inefficient drying can leave excess moisture, leading to caking.

  • Solution: Optimize the drying process. A segmented drying approach in a fluidized bed dryer can be effective.[13] Ensure the final product is stored in airtight, moisture-resistant containers.[13]

• Fine Particle Size: Smaller particles have a larger surface area, making them more prone to moisture absorption and caking.[13]

  • Solution 1: Control the crystallization process to favor the growth of larger crystals.

  • Solution 2: Consider adding a food-grade anti-caking agent, such as silicon dioxide, at a low concentration (e.g., 0.5% to 2% w/w).[13]

Data Presentation

Table 1: Performance of Nanofiltration for Sodium Gluconate Recovery

Feed Solution	Operating pH	Operating Pressure (bar)	SG Concentration (g/L)	Flux (L m⁻² h⁻¹)	Rejection (%)	Recovery (%)
Synthetic Broth	8.0	9	5.55 ± 0.16	74.47 ± 0.39	28.04 ± 2.13	25.21 ± 1.12
OPF Hydrolysate	8.0	9	1.56 ± 0.02	35.72 ± 1.36	-	-
OPEFB Hydrolysate	8.0	9	1.52 ± 0.15	41.29 ± 1.26	-	-
Data adapted from a study on nanofiltration-based recovery of sodium gluconate.[14][15]

Table 2: Typical Quality Specifications for Sodium Gluconate

Parameter	Specification
Assay (Purity)	98.0 – 102.0%
pH (10% solution)	6.8 - 7.5
Reducing Substances	Not more than 0.5%
Loss on Drying	Not more than 0.3%
Heavy Metals (as Pb)	Not more than 10 ppm
Lead	Not more than 2 ppm
Arsenic	Not more than 3 ppm
Data compiled from typical product specifications.[8]

Experimental Protocols

Protocol 1: Purity Determination by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for the quantitative analysis of sodium gluconate.

• Instrumentation:

  • High-Performance Liquid Chromatograph

  • UV Detector or Refractive Index (RI) Detector

• Chromatographic Conditions:

  • Column: A column suitable for organic acid analysis, such as a sulfonated polystyrene-divinylbenzene (PS-DVB) resin column.[11]

  • Mobile Phase: 0.025 mol/L Sulfuric Acid.[11]

  • Flow Rate: 0.6 mL/min.[11]

  • Column Temperature: 25 °C.[11]

  • Detection: UV at 210 nm.[11]

• Standard Preparation:

  • Prepare a stock solution of high-purity sodium gluconate in deionized water.

  • Create a series of working standards by diluting the stock solution to various concentrations to generate a calibration curve.

• Sample Preparation:

  • Accurately weigh and dissolve the sodium gluconate sample in deionized water.

  • Filter the solution through a 0.45 µm syringe filter before injection.[11]

• Data Analysis:

  • Inject the standards and the sample into the HPLC system.

  • Generate a calibration curve by plotting the peak area against the concentration of the standards.

  • Quantify the amount of sodium gluconate in the sample based on its peak area and the calibration curve.[11]

Protocol 2: Laboratory-Scale Crystallization of Sodium Gluconate

This protocol describes a method for vacuum and cooling crystallization.

• Preparation of Supersaturated Solution:

  • Prepare a concentrated sodium gluconate solution (e.g., by vacuum evaporation of the purified fermentation broth). A target concentration could be around 300 g/L.[6]

• Vacuum Evaporation Crystallization:

  • Transfer the solution to a vacuum evaporation crystallizer.

  • Control the temperature at 75-80°C and the vacuum at approximately 0.080 Mpa.[6]

  • Monitor the solid-to-liquid ratio of the slurry. When it reaches a target (e.g., 5:5), proceed to the next step.[6]

• Vacuum Cooling Crystallization:

  • Transfer the crystal slurry to a vacuum cooling crystallization system.

  • Initiate a controlled cooling profile, for example, a cooling rate of 2°C per hour.[6]

  • Maintain a higher vacuum, for instance, 0.090 Mpa.[6]

  • Continue cooling until the temperature reaches approximately 45°C, then discharge the crystal slurry.[6]

• Crystal Recovery and Drying:

  • Separate the crystals from the mother liquor by filtration or centrifugation.

  • Wash the crystals with a minimal amount of cold water or a suitable solvent to remove residual mother liquor.

  • Dry the crystals in a vacuum oven or a fluidized bed dryer at a controlled temperature to achieve the desired moisture content.

Visualizations

General workflow for sodium gluconate downstream processing.

Troubleshooting logic for low product purity.

References

• 1. guidechem.com [guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. Sodium gluconate - Wikipedia [en.wikipedia.org]
• 4. Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN103980110A - Combined separation, purification and extraction process for sodium gluconate mother liquor - Google Patents [patents.google.com]
• 6. CN104610047A - Crystallization technology of sodium gluconate - Google Patents [patents.google.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. pmpinc.com [pmpinc.com]
• 9. fao.org [fao.org]
• 10. Sodium Gluconate Analysis - CD BioGlyco [bioglyco.com]
• 11. benchchem.com [benchchem.com]
• 12. Ion Exchange Process - Ion Exchange [ionexchangeglobal.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. ph01.tci-thaijo.org [ph01.tci-thaijo.org]

Technical Support Center: Preventing Microbial Contamination in Sodium Gluconate Fermentation

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent microbial contamination during sodium gluconate fermentation using Aspergillus niger.

Frequently Asked Questions (FAQs)

Q1: What are the most common microbial contaminants in sodium gluconate fermentation?

A1: The most common contaminants include:

• Bacteria: Primarily Lactic Acid Bacteria (LAB) such as Lactobacillus species, which can thrive in the acidic and high-sugar environment. Other bacteria like Bacillus species may also be present.

• Wild Yeasts: Various species of wild yeast can compete with Aspergillus niger for nutrients, impacting yield.

• Other Molds: Species of Penicillium, Trichoderma, and even other strains of Aspergillus can contaminate the fermentation.

• Bacteriophages: Viruses that infect bacteria can be a significant issue, though they are more common in bacterial fermentations, they can disrupt the overall microbial environment of the process.[1][2][3][4]

Q2: What are the primary sources of these contaminants?

A2: Contamination can originate from several sources throughout the fermentation process:

• Raw Materials: Glucose or corn syrup, and corn steep liquor can harbor bacterial spores and other microbes if not properly sourced and sterilized.

• Air: Airborne bacterial and fungal spores can enter the fermenter through improperly sterilized air inlets or leaks.

• Water: Process water used for media preparation or cleaning can be a source of contamination if not adequately treated.

• Equipment: Inadequate cleaning and sterilization of the fermenter, probes, and associated piping can leave behind microbial residues.

• Personnel: Operators can introduce contaminants through improper aseptic techniques during inoculation, sampling, or maintenance.

Q3: What are the initial signs of a contaminated fermentation batch?

A3: Early detection is crucial. Look for the following signs:

• Visual Cues: The fermentation broth may appear cloudy or milky, or you might observe a slimy film (pellicle) on the surface. The color of the Aspergillus niger mycelium might also appear unusual.

• Olfactory Cues: A foul, sour, or unusual odor emanating from the fermenter is a strong indicator of bacterial contamination.

• Microscopic Examination: A quick check under the microscope can reveal the presence of motile bacteria or budding yeast cells alongside the Aspergillus niger hyphae.

• Process Parameter Deviations: A sudden drop in pH, an unexpected increase in the rate of acid production, or a rapid decrease in dissolved oxygen that doesn't correlate with fungal growth can signal contamination.

Q4: How can I prevent contamination in my sodium gluconate fermentation?

A4: A multi-faceted approach is essential for preventing contamination:

• Sterilization: Ensure all media, equipment, and air are properly sterilized. Autoclaving the media at 121°C for at least 20-30 minutes is a common practice.[5]

• Aseptic Technique: Strict aseptic techniques must be followed during all manipulations, including inoculation and sampling.

• Clean-in-Place (CIP): Implement and validate a robust CIP protocol for cleaning and sanitizing the fermenter and associated equipment between batches.

• Raw Material Quality: Use high-quality raw materials with low microbial loads and consider pre-treatment or sterilization of these materials.

• Positive Pressure: Maintain a positive pressure inside the fermenter to prevent the ingress of contaminated air.

Troubleshooting Guides

Issue 1: Cloudy Broth and a Sour Odor

Potential Cause: Bacterial contamination, likely Lactic Acid Bacteria.

Troubleshooting Steps:

• Immediate Action:

  • Aseptically take a sample for microscopic examination to confirm the presence of bacteria.

  • If confirmed, and the batch is in the early stages, it may need to be discarded to prevent further equipment contamination.

• Investigation:

  • Review Sterilization Records: Verify that the media and fermenter were sterilized at the correct temperature and for the appropriate duration.

  • Check Inoculum: Plate a sample of your Aspergillus niger inoculum on a nutrient-rich agar (B569324) to check for bacterial contamination.

  • Inspect Equipment: Look for any potential leaks in gaskets, seals, or connections where contaminants could enter.

  • Review Aseptic Procedures: Observe the aseptic techniques used during inoculation and sampling for any breaches in sterility.

• Corrective Actions:

  • Re-sterilize all equipment and prepare fresh, sterile media.

  • If the inoculum is contaminated, use a fresh, pure culture.

  • Reinforce training on aseptic techniques for all personnel.

Issue 2: Presence of Green, Black, or White Powdery Growth

Potential Cause: Fungal contamination from other mold species (e.g., Penicillium, other Aspergillus strains).

Troubleshooting Steps:

• Immediate Action:

  • Visually inspect the growth. Different colored spores are a key indicator of contaminating molds.

  • Take a sample for microscopic examination to identify the morphology of the contaminating fungus.

• Investigation:

  • Air Filtration: Check the integrity of the HEPA filters on the air inlet to the fermenter.

  • Environmental Monitoring: Take air samples and swabs from the area around the fermenter to identify the source of the contaminating spores.

  • Raw Material Check: Analyze raw materials for the presence of fungal spores.

• Corrective Actions:

  • Replace or re-certify air filters.

  • Thoroughly clean and sanitize the fermentation area.

  • If raw materials are the source, implement a raw material testing program or find a new supplier.

Quantitative Data Summary

Table 1: Sterilization Parameters for Sodium Gluconate Fermentation Media

Parameter	Value	Notes
Autoclave Temperature	121°C	Standard temperature for steam sterilization.
Autoclave Time	20 - 30 minutes	Time may need to be extended for larger volumes to ensure complete heat penetration.
In-situ Sterilization	121-125°C for 30 min	For industrial-scale fermenters.

Table 2: Typical Microbial Limits for Raw Materials

Raw Material	Parameter	Specification (CFU/g or CFU/mL)
Glucose Syrup	Total Aerobic Microbial Count (TAMC)	< 1,000
Total Yeast and Mold Count (TYMC)	< 100
E. coli	Absent in 10g
Salmonella	Absent in 25g
Corn Steep Liquor	Total Aerobic Microbial Count (TAMC)	< 10,000
Total Yeast and Mold Count (TYMC)	< 1,000

Table 3: Typical Sanitizer Concentrations for Clean-in-Place (CIP)

Sanitizer	Concentration	Contact Time	Notes
Caustic (NaOH)	1-2% (w/v)	20-30 minutes	Effective for removing organic residues. Often used at elevated temperatures (60-80°C).
Peracetic Acid (PAA)	100 - 200 ppm	10-20 minutes	A common final sanitizing rinse. Effective against a broad spectrum of microbes.[6]
Sodium Hypochlorite	200 - 400 ppm	10-15 minutes	Effective, but can be corrosive to stainless steel over time. Thorough rinsing is critical.[6]

Experimental Protocols

Protocol 1: Microbial Plating for Contamination Detection

Objective: To enumerate and identify bacterial and fungal contaminants in a fermentation broth sample.

Materials:

• Sterile dilution blanks (e.g., 9 mL sterile water or saline)

• Sterile pipettes

• Plate Count Agar (PCA) for total bacterial count

• Sabouraud Dextrose Agar (SDA) with chloramphenicol (B1208) for yeast and mold count

• Sterile petri dishes

• Incubator

Methodology:

• Sample Preparation: Aseptically withdraw a representative sample from the fermenter. Due to the viscosity of the broth, a 1:10 initial dilution in sterile water may be necessary to ensure accurate pipetting. Mix thoroughly.

• Serial Dilution: Perform a series of 10-fold serial dilutions of the initial sample.

• Plating:

  • Pipette 0.1 mL of the appropriate dilutions onto the surface of pre-poured and dried PCA and SDA plates.

  • Spread the inoculum evenly over the surface of the agar using a sterile spreader.

• Incubation:

  • Incubate PCA plates at 30-35°C for 24-48 hours.

  • Incubate SDA plates at 25-30°C for 3-5 days.

• Enumeration and Identification:

  • Count the number of colonies on plates with 30-300 colonies.

  • Calculate the colony-forming units per milliliter (CFU/mL) of the original sample.

  • Observe colony morphology and perform further identification tests (e.g., Gram staining, microscopy) on representative colonies.

Protocol 2: Microscopic Examination of Fermentation Broth

Objective: To quickly assess the presence of microbial contaminants.

Materials:

• Microscope slides and coverslips

• Sterile inoculating loop or pipette

• Microscope with phase-contrast optics (recommended)

Methodology:

• Wet Mount Preparation: Aseptically place a small drop of the fermentation broth onto a clean microscope slide.

• Cover Slip: Gently lower a coverslip over the drop, avoiding air bubbles.

• Microscopic Observation:

  • Begin with a low-power objective (10x) to locate areas of interest.

  • Switch to a high-power objective (40x or 100x oil immersion) for detailed observation.

  • Look for the characteristic septate hyphae of Aspergillus niger.

  • Scan for the presence of small, motile or non-motile rod-shaped or coccoid cells (bacteria) or budding oval cells (yeast).

Protocol 3: PCR-Based Detection of Lactic Acid Bacteria

Objective: To specifically and rapidly detect the presence of Lactic Acid Bacteria (LAB) DNA in a fermentation sample.

Materials:

• DNA extraction kit suitable for microbial DNA from complex matrices

• PCR primers specific for a conserved region of the 16S rRNA gene of LAB

• PCR master mix

• Thermal cycler

• Gel electrophoresis equipment

Methodology:

• DNA Extraction:

  • Centrifuge a sample of the fermentation broth to pellet the microbial cells.

  • Wash the pellet with sterile water to remove residual fermentation media components.

  • Extract total genomic DNA from the cell pellet using a commercial DNA extraction kit, following the manufacturer's instructions.

• PCR Amplification:

  • Set up a PCR reaction containing the extracted DNA, LAB-specific primers, and PCR master mix.

  • Run the PCR reaction in a thermal cycler using an appropriate amplification program.

• Gel Electrophoresis:

  • Run the PCR products on an agarose (B213101) gel.

  • Visualize the DNA bands under UV light. The presence of a band of the expected size indicates the presence of LAB DNA in the sample.

Visualizations

References

• 1. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 2. researchgate.net [researchgate.net]
• 3. medium.com [medium.com]
• 4. Anti-Contamination Strategies for Yeast Fermentations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]

"effect of aeration and agitation on sodium gluconate production"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in sodium gluconate production. The following information addresses common issues related to the critical process parameters of aeration and agitation.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of aeration and agitation in sodium gluconate production?

A1: Aeration and agitation are crucial for ensuring an adequate supply of dissolved oxygen, which is essential for the aerobic fermentation process used in sodium gluconate production.[1][2] Proper agitation helps to uniformly distribute oxygen, nutrients, and the microbial or enzymatic catalysts throughout the fermentation broth, leading to improved reaction efficiency.[1][3]

Q2: Which microorganism is commonly used in the fermentation process for sodium gluconate production?

A2: Aspergillus niger, a filamentous fungus, is widely used for the industrial production of sodium gluconate through fermentation.[4][5][6] It is also considered a "Generally Regarded as Safe" (GRAS) organism.[4]

Q3: What are the typical optimal ranges for agitation speed and aeration rate?

A3: Optimal conditions can vary based on the specific strain, medium composition, and bioreactor design. However, studies have identified effective ranges. For instance, an agitation speed of around 700 rpm and an aeration rate of 1.2 vvm (volume of air per volume of medium per minute) have been shown to be optimal in certain experimental setups.[1][3]

Q4: Can oxygen-enriched air be used to enhance production?

A4: Yes, using oxygen-enriched air can significantly shorten the fermentation time and increase the sodium gluconate yield.[7][8] By increasing the inlet oxygen concentration, the volumetric oxygen transfer coefficient (kLa) is improved, leading to more dispersed mycelia and reduced formation of by-products like citric acid.[7]

Q5: How does high viscosity of the fermentation broth affect the process?

A5: High viscosity, a common issue in mycelial cultivations, can impede proper mixing and aeration, leading to poor oxygen transfer.[4] This can negatively impact the growth of Aspergillus niger and the overall efficiency of sodium gluconate production.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Sodium Gluconate Yield	Inadequate dissolved oxygen levels.	Increase the agitation speed and/or aeration rate to improve oxygen transfer.[3] Consider using oxygen-enriched air if the issue persists.[7]
Poor mixing of nutrients and cells.	Optimize the impeller design and agitation speed to ensure homogeneous mixing of the fermentation broth.
Extended Fermentation Time	Suboptimal oxygen supply.	Increasing the aeration rate or using oxygen-enriched air can shorten the fermentation period.[1][7] For example, increasing the aeration ratio from 1 vvm to 1.5 vvm has been shown to reduce the reaction period.[1]
Inefficient microbial or enzymatic activity.	Verify that other process parameters such as temperature and pH are within the optimal range for the specific production strain or enzyme system.
High Broth Viscosity	Dense mycelial growth of Aspergillus niger.	Controlling the morphology of the fungus to form dispersed mycelia rather than dense pellets can improve the volumetric oxygen transfer coefficient (kLa) and reduce viscosity.[9] This can be influenced by seed culture conditions and agitation intensity.
Foaming	High agitation and aeration rates in a protein-rich medium.	Add an appropriate antifoaming agent. Be cautious as excessive use can sometimes interfere with oxygen transfer.
Inconsistent Batch Results	Fluctuations in aeration and agitation control.	Ensure that the bioreactor's control systems for agitation speed and air flow rate are properly calibrated and maintained to provide consistent conditions for each batch.

Experimental Protocols

Protocol 1: Optimization of Agitation Speed

• Objective: To determine the optimal agitation speed for sodium gluconate production in a 5 L bioreactor.

• Materials: 5 L fermenter, glucose solution (300 g/L), glucose oxidase (GOD), catalase (CAT), 30% NaOH solution.[1]

• Procedure:

  • Add 3 L of the glucose solution to the fermenter.

  • Heat the solution to the target temperature of 38°C.[1]

  • Set the initial dissolved oxygen level to 100% by adjusting the aeration and stirring speed.[1]

  • Maintain a constant aeration rate (e.g., 1.0 vvm) and pH (e.g., 5.9, controlled by adding 30% NaOH).[1]

  • Set up parallel experiments with different agitation speeds: 500 rpm, 600 rpm, 700 rpm, and 800 rpm.[1]

  • Add the GOD and CAT enzymes.

  • Collect samples at regular intervals (e.g., every 2 hours) to measure glucose concentration and determine the reaction endpoint.[1]

  • The optimal agitation speed is the one that results in the shortest reaction time to reach the desired product concentration. While higher speeds might increase the reaction rate, consider the potential for increased energy consumption and enzyme damage.[1][3]

Protocol 2: Optimization of Aeration Rate

• Objective: To determine the optimal aeration rate for sodium gluconate production.

• Materials: Same as Protocol 1.

• Procedure:

  • Follow steps 1-3 from Protocol 1.

  • Maintain a constant optimal agitation speed (determined from Protocol 1, e.g., 700 rpm) and pH (e.g., 5.9).[1]

  • Set up parallel experiments with different aeration rates: 0.5 vvm, 1.0 vvm, and 1.5 vvm.[1]

  • Add the GOD and CAT enzymes.

  • Collect samples at regular intervals to monitor the progress of the reaction.

  • The optimal aeration rate is the one that provides the fastest reaction time without causing excessive foaming or other operational issues.

Quantitative Data Summary

Table 1: Effect of Agitation Speed on Reaction Time

Agitation Speed (rpm)	Reaction Time (hours)
500	Slower
600	Moderate
700	Optimal (e.g., ~9 hours)[1]
800	Slightly faster but with higher energy use and potential enzyme damage[1]

Table 2: Effect of Aeration Rate on Reaction Time

Aeration Rate (vvm)	Reaction Time (hours)
0.5	Longer
1.0	Moderate (e.g., 9 hours)[1]
1.5	Shorter (e.g., 8 hours)[1]

Table 3: Optimized Conditions for Sodium Gluconate Production

Parameter	Optimal Value	Reference
Agitation Speed	691-700 rpm	[1]
Aeration Rate	1.2 vvm	[1][3]
Temperature	38°C	[1][3]
pH	5.9	[1][3]

Visualizations

References

• 1. Optimization of biocatalytic production of sodium gluconate using a dual-enzyme system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aeration & agitation in fermentation | PPTX [slideshare.net]
• 3. researchgate.net [researchgate.net]
• 4. ijert.org [ijert.org]
• 5. SODIUM GLUCONATE PRODUCTION. FERMENTATION WITH ASPERGILLUS NIGER | Semantic Scholar [semanticscholar.org]
• 6. naturalflowerpower.com [naturalflowerpower.com]
• 7. Oxygen-enriched fermentation of sodium gluconate by Aspergillus niger and its impact on intracellular metabolic flux distributions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

"troubleshooting poor performance of sodium gluconate as a corrosion inhibitor"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing sodium gluconate as a corrosion inhibitor in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of corrosion inhibition by sodium gluconate?

A1: Sodium gluconate functions as a corrosion inhibitor primarily by forming a protective film on the metal surface.[1][2] This is achieved through a dual mechanism involving chelation and adsorption.[3] The gluconate ion chelates metal ions, such as Fe²⁺, at anodic sites on the metal surface, forming a stable complex.[1][4] This protective layer acts as a barrier, inhibiting the diffusion of dissolved oxygen to the metal surface and thus lowering the corrosion rate.[1]

Q2: Is sodium gluconate an anodic, cathodic, or mixed-type inhibitor?

A2: Studies have shown that sodium gluconate can act as a mixed-type inhibitor, meaning it suppresses both the anodic (metal dissolution) and cathodic (oxygen reduction) reactions.[5][6] However, in some systems, it may predominantly affect the cathodic process.[6]

Q3: What are the key advantages of using sodium gluconate as a corrosion inhibitor?

A3: Sodium gluconate is a versatile inhibitor with several advantages, including:

• Biodegradability and Low Toxicity : It is an environmentally friendly option compared to traditional inhibitors like chromates and polyphosphates.[1][3]

• Effectiveness in Alkaline Solutions : It demonstrates excellent chelating power, particularly in alkaline and concentrated alkaline solutions.[7][8]

• High-Temperature Stability : Unlike many inhibitors that lose efficacy at higher temperatures, sodium gluconate's performance can improve with increasing temperature.[9][10][11][12]

• Scale Inhibition : In addition to corrosion control, it is also an effective scale inhibitor, preventing the precipitation of mineral salts.[3][10][11][12][13]

Troubleshooting Guides

Issue 1: Low Inhibition Efficiency Observed in Experiments

Q: My experiments are showing lower than expected corrosion inhibition efficiency with sodium gluconate. What are the potential causes and how can I troubleshoot this?

A: Several factors can contribute to the poor performance of sodium gluconate. Consider the following troubleshooting steps:

• Concentration Optimization: The concentration of sodium gluconate is critical for effective inhibition. Inhibition efficiency generally increases with concentration up to an optimal point.[5]

  • Recommendation: Conduct a concentration study to determine the optimal dosage for your specific system. Concentrations can range from as low as 100 ppm to higher molar concentrations depending on the conditions.[1][5] A study on mild steel showed over 90% efficiency at a concentration of 10⁻¹ M.[3]

• pH of the Corrosive Medium: The pH of your solution can significantly impact the performance of sodium gluconate.

  • Recommendation: Measure and adjust the pH of your experimental solution. Sodium gluconate is particularly effective in neutral to alkaline conditions.[7] A study on mild steel in a low-chloride environment showed that changing the pH from 7 to 5 significantly lowered the inhibition efficiency.[6]

• Presence of Other Ions: The presence of other ions in the solution can either enhance or interfere with the inhibitory action of sodium gluconate.

  • Synergistic Effects: The presence of certain metal cations, like Zn²⁺ or Ni²⁺, can have a synergistic effect, improving the overall inhibition efficiency.[5][6][14] For example, a formulation with 10 ppm Zn²⁺ and 100 ppm sodium gluconate showed 90% inhibition efficiency for copper.[5]

  • Interfering Ions: High concentrations of aggressive ions like chlorides can increase the corrosion rate and may require higher inhibitor concentrations.[13]

  • Recommendation: Analyze the ionic composition of your solution. Consider introducing synergistic agents if performance is suboptimal.

• Temperature Effects: While sodium gluconate is generally stable at high temperatures, its performance can be temperature-dependent.

  • Recommendation: Ensure your experimental temperature is within the optimal range. For some systems, inhibition efficiency increases with temperature.[9][10][11][12][13] One study noted that for carbon steel, the corrosion inhibition rate increased by over 5% when the temperature was raised from 21°C to 49°C.[10]

Troubleshooting workflow for low inhibition efficiency.

Issue 2: Inconsistent or Non-Reproducible Results

Q: I am observing significant variations in my corrosion inhibition results across different experimental runs. What could be causing this?

A: Inconsistent results often stem from a lack of control over experimental parameters.

• Surface Preparation: The initial state of the metal surface is crucial.

  • Recommendation: Implement a standardized and rigorous procedure for cleaning and preparing your metal coupons before each experiment. This typically involves polishing with abrasive papers, degreasing with a solvent like acetone, rinsing with distilled water, and drying.[5]

• Environmental Control: Fluctuations in environmental conditions can affect corrosion rates.

  • Recommendation: Ensure that the temperature, aeration (dissolved oxygen levels), and agitation of the corrosive medium are kept constant throughout the experiment and are consistent between runs.

• Solution Chemistry: The composition of your corrosive solution must be precise.

  • Recommendation: Use high-purity water and reagents to prepare your solutions. Always prepare fresh solutions for each experiment to avoid changes in concentration due to evaporation or degradation.

Addressing sources of inconsistent experimental results.

Data Presentation

Table 1: Corrosion Inhibition Efficiency of Sodium Gluconate and Formulations

Inhibitor System	Concentration	Metal	Test Method	Inhibition Efficiency (%)
Sodium Gluconate	10⁻¹ M	Mild Steel	Potentiodynamic Polarization	>90%[3]
Sodium Gluconate	100 ppm	Copper	Electrochemical Impedance Spectroscopy	-
Sodium Gluconate + Zn²⁺	100 ppm SG, 10 ppm Zn²⁺	Copper	Electrochemical Impedance Spectroscopy	90%[5]
PAA + Ni²⁺ + Sodium Gluconate	200 ppm PAA, 50 ppm Ni²⁺, 600 ppm SG	Mild Steel	Weight Loss	89%[3][6]
HPMA + Sodium Gluconate + Zn²⁺	40 mg/L	Mild Steel	Weight Loss	>94%[3]

Table 2: Influence of Temperature on Scale Inhibition Efficiency of Sodium Gluconate

Concentration	Temperature	Inhibition Efficiency (%)
10⁻³ M	32°C	85% (approx.)[13]
10⁻² M	32°C	95% (approx.)[13]
10⁻³ M	50°C	90% (approx.)[13]
10⁻² M	50°C	98% (approx.)[13]

Experimental Protocols

1. Weight Loss (Gravimetric) Method

This method determines the average corrosion rate by measuring the mass loss of a metal coupon over time.[3][15]

• Procedure:

  • Preparation: Clean and pre-weigh metal coupons of a known surface area.

  • Immersion: Immerse the coupons in the corrosive solution, both with and without sodium gluconate, for a predetermined time at a controlled temperature.

  • Cleaning: After the exposure period, remove the coupons, clean them to remove corrosion products according to standard procedures (e.g., ASTM G1), and reweigh them.

  • Calculation: The weight loss is used to calculate the corrosion rate and the inhibitor efficiency.

• Inhibition Efficiency (IE) Calculation: IE (%) = [(W₀ - Wᵢ) / W₀] x 100 Where W₀ is the weight loss without the inhibitor and Wᵢ is the weight loss with the inhibitor.[3]

2. Potentiodynamic Polarization

This electrochemical technique provides information on the corrosion rate and the mechanism of inhibition (anodic, cathodic, or mixed).[3]

• Procedure:

  • Setup: Use a three-electrode system consisting of a working electrode (the metal sample), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum), all immersed in the test solution.

  • Measurement: Scan the potential of the working electrode over a range and measure the resulting current.

  • Analysis: Determine the corrosion potential (Ecorr) and corrosion current density (icorr) from the resulting Tafel plots. The inhibition efficiency can be calculated from the icorr values.

3. Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrochemical system, which is useful for studying the formation of protective inhibitor films.[3]

• Procedure:

  • Setup: A three-electrode system is used, similar to potentiodynamic polarization.

  • Measurement: Apply a small amplitude AC signal to the electrode over a range of frequencies and measure the impedance of the system at each frequency.

  • Analysis: Represent the data as Nyquist or Bode plots. The data can be fitted to an equivalent electrical circuit to determine parameters like charge transfer resistance (Rct). An increase in Rct in the presence of the inhibitor indicates the formation of a protective film.

References

• 1. pmpinc.com [pmpinc.com]
• 2. bisley.biz [bisley.biz]
• 3. benchchem.com [benchchem.com]
• 4. What is the mechanism of Sodium Gluconate? [synapse.patsnap.com]
• 5. bepls.com [bepls.com]
• 6. sphinxsai.com [sphinxsai.com]
• 7. benchchem.com [benchchem.com]
• 8. bisley.biz [bisley.biz]
• 9. benchchem.com [benchchem.com]
• 10. Use of sodium gluconate in various industries_KNOWLEDGE_QINGDAO BLKCHEM INTL TRADING CO.,LTD [blkchemintl.com]
• 11. Application of Sodium Gluconate in Construction Industry [cnfunder.com]
• 12. Application fields of sodium gluconate | Sinoright [sinoright.net]
• 13. researchgate.net [researchgate.net]
• 14. Synergistic Effects of Metal Cations and Sodium Gluconate on the Inhibition of Freshwater Corrosion of Mild Steel [jstage.jst.go.jp]
• 15. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Sodium Gluconate and EDTA as Chelating Agents

For researchers, scientists, and drug development professionals, the selection of an appropriate chelating agent is a pivotal decision that can significantly influence experimental outcomes and the stability of product formulations. This guide presents a comprehensive, data-driven comparison of two widely utilized chelating agents: sodium gluconate and ethylenediaminetetraacetic acid (EDTA). This report details their performance based on key parameters including stability constants and chelation capacity, outlines experimental protocols for their evaluation, and provides visual representations of their chelation mechanisms and a general experimental workflow.

Quantitative Performance Comparison

The efficacy of a chelating agent is primarily determined by its ability to form stable complexes with metal ions and the quantity of metal ions it can bind. The following tables summarize the quantitative performance of sodium gluconate and EDTA.

Table 1: General Properties and Stability Constants (log K) of Sodium Gluconate and EDTA

Parameter	Sodium Gluconate	EDTA (Ethylenediaminetetraacetic acid)
Molar Mass ( g/mol )	218.14	292.24 (anhydrous acid)
Biodegradability	Readily biodegradable[1]	Poorly biodegradable[1]
Optimal pH Range	Alkaline[1][2]	Wide pH range (acidic to alkaline)[1][2]
Stability Constants (log K)
Aluminum (Al³⁺)	-	16.4[1]
Calcium (Ca²⁺)	Strong chelation, especially at high pH[1]	10.7[1]
Cadmium (Cd²⁺)	-	16.5[1]
Cobalt (Co²⁺)	-	16.5[1]
Copper (Cu²⁺)	36.6 (alkaline)[1]	18.8[1]
Iron (Fe²⁺)	-	14.3[1]
Iron (Fe³⁺)	37.2 (alkaline)[1]	25.1[1]
Magnesium (Mg²⁺)	-	8.7[1]
Manganese (Mn²⁺)	-	13.9[1]
Nickel (Ni²⁺)	-	18.4[1]
Lead (Pb²⁺)	-	18.0[1]
Zinc (Zn²⁺)	-	16.5[1]

Table 2: Chelation Capacity of Sodium Gluconate and EDTA

Metal Ion	Sodium Gluconate (mg metal/g)	EDTA (mg metal/g)	Conditions
Calcium (Ca²⁺)	~134 (as CaCO₃)[3]	~103 (as CaCO₃)[3]	pH 10, Room Temperature
Copper (Cu²⁺)	~815[4]	-	pH 11, Room Temperature
Magnesium (Mg²⁺)	~199 (as MgSO₄·7H₂O)[4]	~90 (as MgSO₄·7H₂O)[4]	pH 11, Room Temperature
Iron (Fe³⁺)	-	~57[3]	-

Note: Chelation capacity is highly dependent on pH, temperature, and the presence of other ions. The data presented is based on available experimental results under specific conditions and may vary.

Comparative Discussion

EDTA is a powerful and versatile chelating agent, forming highly stable complexes with a wide array of metal ions across a broad pH range.[1][2] Its hexadentate nature, with six donor atoms, contributes to the high stability of its metal complexes.[1] This makes EDTA the preferred choice for applications requiring strong chelation across a wide pH range and for a broad spectrum of metal ions.[1]

Sodium gluconate, while demonstrating lower stability constants with some metal ions in neutral or acidic conditions, exhibits exceptional chelating power, particularly for iron and copper, in alkaline environments.[1] Its effectiveness in high pH solutions surpasses that of many other chelating agents.[1] A significant advantage of sodium gluconate is its ready biodegradability, making it an environmentally friendly alternative to EDTA, which is known for its persistence in the environment.[1] In certain applications, such as in endodontics for smear layer removal, sodium gluconate has been shown to be as effective as EDTA but with significantly less dentinal erosion.[5]

Chelation Mechanisms and Experimental Workflow

Caption: Chelation mechanisms of Sodium Gluconate and EDTA.

Caption: General experimental workflow for comparing chelating agents.

Experimental Protocols

The following are detailed methodologies for determining the key performance indicators of chelating agents.

Determination of Stability Constants (Potentiometric Titration)

This method is used to determine the stability constant (log K) of a metal-chelate complex by monitoring the change in pH of a solution containing the metal ion and the chelating agent upon the addition of a standard solution of a strong base.

Materials:

• pH meter with a combination glass electrode

• Constant temperature water bath

• Burette

• Standardized solutions of the metal salt (e.g., 0.01 M), the chelating agent (e.g., 0.01 M), a strong acid (e.g., 0.1 M HCl), and a strong base (e.g., 0.1 M NaOH, carbonate-free).

• Inert electrolyte solution (e.g., 0.1 M KCl) to maintain constant ionic strength.

Procedure:

• Calibrate the pH meter using standard buffer solutions at the desired experimental temperature.

• Prepare three different solutions for titration:

  • Solution A: A known volume of the standard strong acid and the inert electrolyte.

  • Solution B: Solution A + a known volume of the chelating agent solution.

  • Solution C: Solution B + a known volume of the metal salt solution.

• Titrate each solution with the standardized strong base, recording the pH after each addition of the titrant.

• Plot the pH versus the volume of base added for each titration.

• From the titration curves, calculate the proton-ligand and metal-ligand stability constants using established methods, such as the Irving-Rossotti method.

Determination of Chelation Capacity (Titrimetric Method)

The chelation capacity, which represents the mass of a metal ion that can be bound by a unit mass of the chelating agent, can be determined by a direct titration method.[1]

Materials:

• Burette

• Erlenmeyer flasks

• Standardized solution of a metal salt (e.g., 0.1 M CaCl₂)

• Solution of the chelating agent of known concentration.

• A suitable metal ion indicator (e.g., Eriochrome Black T for calcium and magnesium).

• Buffer solution to maintain the optimal pH for the indicator and the chelation reaction (e.g., ammonia-ammonium chloride buffer for pH 10).[1]

Procedure:

• Pipette a known volume of the chelating agent solution into an Erlenmeyer flask.

• Add the buffer solution and a few drops of the metal ion indicator. The solution should exhibit the color of the free indicator.

• Titrate the solution with the standardized metal salt solution.

• The endpoint is reached when the solution changes color, indicating that all the chelating agent has formed a complex with the metal ion, and the excess metal ions are now reacting with the indicator.

• The chelation capacity is calculated based on the volume of the metal salt solution required to reach the endpoint and the known concentrations of the solutions.[1]

Comparative Analysis using UV-Vis Spectrophotometry

UV-Vis spectrophotometry can be used to compare the relative chelating strengths of different agents.[1] This method is based on the principle that the formation of a metal-chelate complex often results in a change in the absorbance spectrum of a chromophoric molecule.[1]

Materials:

• UV-Vis spectrophotometer

• Cuvettes

• Solutions of the metal ion, the chelating agents (sodium gluconate and EDTA), and a suitable colored indicator that complexes with the metal ion.

Procedure:

• Prepare a series of solutions containing a fixed concentration of the metal ion and the colored indicator, and varying concentrations of the chelating agent (sodium gluconate or EDTA).

• Measure the absorbance of each solution at the wavelength of maximum absorbance for the metal-indicator complex.

• As the concentration of the chelating agent increases, it will compete with the indicator for the metal ion, leading to a decrease in the absorbance of the metal-indicator complex.

• Plot the absorbance versus the concentration of the chelating agent for both sodium gluconate and EDTA.

• By comparing the concentration of each chelating agent required to cause a similar decrease in absorbance, their relative chelating strengths can be determined.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. rawsource.com [rawsource.com]
• 3. Chelating capacity and stability - Green-Mountain Chem [green-mountainchem.com]
• 4. jungbunzlauer.com [jungbunzlauer.com]
• 5. Evaluation of Effect of Natural Extract Sodium Gluconate on Smear Layer and Dentine Decalcification Compared with EDTA – An In-vitro Study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of HPLC Methods for Quantifying Sodium Gluconate in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of sodium gluconate, a widely used excipient and chelating agent, is critical for quality control in the pharmaceutical, food, and industrial sectors. Its analysis in complex matrices presents a significant challenge due to its lack of a strong UV chromophore.[1] This guide provides an objective comparison of various High-Performance Liquid Chromatography (HPLC) methods and other analytical techniques, supported by experimental data and detailed protocols to aid in method selection and validation.

Comparison of Analytical Methods

The selection of an appropriate analytical method for sodium gluconate quantification depends on several factors, including the complexity of the sample matrix, required sensitivity, and the availability of instrumentation.[1] While HPLC is a powerful and common technique, other methods like non-aqueous titration and enzymatic assays offer viable alternatives.

Table 1: Performance Comparison of Key Analytical Methods

Parameter	High-Performance Liquid Chromatography (HPLC)	Non-Aqueous Titration	Enzymatic Assay
Principle	Chromatographic separation followed by detection (e.g., RI, UV, PAD, MS).[2]	Titration of the gluconate ion with a strong acid in a non-aqueous solvent.[2]	Enzymatic conversion of gluconate to a product measured spectrophotometrically.[2]
Selectivity	High to Very High (detector dependent)	Low to Moderate	High
Linearity (R²)	Excellent (typically > 0.999).[2]	Good (reported > 0.999).[2]	Good (typically > 0.98).[2]
Accuracy	High.[2]	High.[2]	Good to High.[2]
Precision (%RSD)	< 2%.[2]	< 1%.[2]	< 5%.[2]
Limit of Detection	Low (e.g., 24.24 µg/L with PAD).[3]	Moderate.[2]	Low.[2]
Limit of Quantification	Low (e.g., ~0.25 µ g/media with MS).[2][4]	Moderate.[2]	Low.[2]
Analysis Time	Moderate (minutes per sample).	Fast.	Slow (requires incubation).
Matrix Suitability	Excellent for complex matrices.[1][2]	Prone to interference in complex matrices.	Can be matrix-dependent.

In-Depth Look at HPLC Methodologies

Due to its versatility, HPLC is often the preferred method for analyzing sodium gluconate in diverse and complex samples. The primary challenge lies in detection, as sodium gluconate lacks a significant chromophore for standard UV-Vis detection at higher wavelengths.[1] However, detection is possible at lower wavelengths (around 210 nm).[1] More advanced detection techniques offer enhanced sensitivity and selectivity.[1]

Table 2: Comparison of Validated HPLC Methods for Sodium Gluconate Quantification

Method	Column Type	Mobile Phase	Detector	Performance Highlights
HPLC-UV	Sulfonated Polystyrene-Divinylbenzene (PS-DVB).[1][5]	0.025 mol/L Sulfuric Acid.[1][5]	UV at 210 nm.[1][5]	Linearity: 0.08-1.0 g/L (R²=0.9998); LOD: 0.204 µg.[5] Suitable for simultaneous determination with sodium acetate (B1210297).[1][5]
Ion Chromatography (IC)-PAD	METROSEP CARB 1 or CarboPac series.[1][3]	150 mmol/L NaOH and 20 mmol/L NaAc.[1]	Pulsed Amperometric Detector (PAD).[1]	Linearity: 0.0856-4.2825 mg/L (R²≥0.9945); LOD: 24.24 µg/L.[3] Highly sensitive and selective, ideal for complex matrices like soap noodles.[1]
HPLC-RI	Aminex HPX-87H.[2]	0.005 M Sulfuric Acid.[2]	Refractive Index (RI).[2]	Robust method for industrial solutions, less sensitive than PAD or MS.
HPLC-MS	C8 or other reversed-phase columns.[4]	Varies (e.g., Acetonitrile/water with ion-pairing agent).[6]	Mass Spectrometry (MS).[1][4]	LOQ: ~0.25 µ g/media .[4] Offers highest selectivity, essential for extremely complex matrices like nuclear waste.[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical results. Below are protocols for the most common HPLC and alternative methods.

Protocol 1: HPLC with UV Detection

This method is effective for the simultaneous determination of sodium gluconate and sodium acetate.[1][5]

• Instrumentation: HPLC system with a UV detector.[1]

• Column: Sulfonated polystyrene-divinylbenzene (PS-DVB) resin column.[1]

• Mobile Phase: Prepare a 0.025 mol/L sulfuric acid solution in deionized water. Degas before use.[1]

• Chromatographic Conditions:

  • Flow Rate: 0.6 mL/min.[1][5]

  • Column Temperature: 25 °C.[1][5]

  • Detection Wavelength: 210 nm.[1][5]

  • Injection Volume: 20 µL.[2]

• Sample Preparation: Dissolve the sample in deionized water and filter through a 0.45 µm syringe filter before injection.[1]

• Data Analysis: Generate a calibration curve using standards of known concentration. Quantify the sample based on the peak area relative to the calibration curve.[1]

Protocol 2: Ion Chromatography with Pulsed Amperometric Detection (IC-PAD)

This protocol is highly sensitive and selective, making it suitable for trace-level quantification in complex matrices.[1]

• Instrumentation: Ion Chromatograph equipped with a Pulsed Amperometric Detector (PAD).[1]

• Column: METROSEP CARB 1 (150 mm x 4.0 mm) or equivalent.[1]

• Mobile Phase: Prepare a solution of 150 mmol/L Sodium Hydroxide (NaOH) and 20 mmol/L Sodium Acetate (NaAc) in deionized water. Degas before use.[1]

• Standard Preparation: Create a stock solution of 1000 mg/L sodium gluconate in deionized water. Prepare working standards by diluting the stock solution to concentrations within the linear range (e.g., 0.5 to 200 mg/L).[1]

• Sample Preparation: Dissolve the sample in deionized water and filter through a 0.45 µm syringe filter.[1]

• Data Analysis: Determine the concentration of sodium gluconate in the sample by comparing its peak area to the calibration curve generated from the working standards.[1]

Protocol 3: Non-Aqueous Titration

A classic, rapid method suitable for less complex matrices where high precision is required.[2][7]

• Reagents: Glacial acetic acid, quinaldine (B1664567) red indicator, 0.1 N perchloric acid in glacial acetic acid.[8]

• Procedure:

  • Accurately weigh and transfer about 150 mg of the sample into a 200-ml Erlenmeyer flask.[8]

  • Add 75 mL of glacial acetic acid and dissolve, heating gently if necessary.[8]

  • Cool the solution and add the quinaldine red indicator.[8]

  • Titrate with 0.1 N perchloric acid to a colorless endpoint.[8]

• Calculation: Perform a blank titration and subtract the blank volume. The percentage of sodium gluconate is calculated based on the volume of titrant consumed.[2]

Visualized Workflows and Decision Logic

To facilitate method development and selection, the following diagrams illustrate the typical validation workflow and a logical path for choosing the most suitable analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Laboratory Analysis of Sodium gluconate - Analytice [analytice.com]
• 5. Simultaneous determination of sodium gluconate and sodium acetate by HPLC with sulfonated polystyrene-divinylbenzene(PS-DVB) polymers columns | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. mt.com [mt.com]
• 8. fao.org [fao.org]

A Comparative Guide to Sodium Gluconate and Other Concrete Admixtures for Enhanced Workability

In the realm of concrete technology, achieving optimal workability is paramount for ensuring the ease of placement, consolidation, and finishing of concrete, which ultimately influences its strength and durability. Chemical admixtures are indispensable in modern concrete mix design for controlling its properties. This guide provides a detailed comparison of sodium gluconate with other common admixtures, focusing on their impact on concrete workability. The information presented is supported by experimental data and detailed methodologies for researchers, scientists, and professionals in the field.

Mechanism of Action: A Brief Overview

Chemical admixtures for workability primarily function by dispersing cement particles, which would otherwise flocculate, trapping water and reducing the fluidity of the mix. The primary mechanisms include:

• Electrostatic Repulsion: Admixture molecules adsorb onto cement particles, imparting a negative charge and causing them to repel each other.

• Steric Hindrance: Long-chain polymer admixtures adsorb onto cement particles, creating a physical barrier that prevents them from agglomerating.

• Retardation: Some admixtures, like sodium gluconate, slow down the cement hydration process, providing a longer time for handling and placing the concrete. Sodium gluconate achieves this through a dual-action mechanism of chelating calcium ions and adsorbing onto the surface of cement particles[1].

Data Presentation: Performance Comparison

The following tables summarize the comparative performance of sodium gluconate against other widely used admixtures such as lignosulfonates and polycarboxylate ether (PCE) superplasticizers.

Table 1: Effect of Different Admixtures on Concrete Slump (Workability)

Admixture Type	Dosage (% by weight of cement)	Initial Slump (mm)	Slump after 60 min (mm)	Slump Retention (%)
Control (No Admixture)	0	80	40	50
Sodium Gluconate	0.06	180	150	83
Lignosulfonate	0.3	150	100	67
Polycarboxylate Ether (PCE)	0.2	220	200	91

Note: The data presented is a representative compilation from various studies and may vary depending on the specific mix design, cement type, and environmental conditions.

Table 2: Influence of Admixtures on Setting Time and Compressive Strength

Admixture Type	Dosage (% by weight of cement)	Initial Setting Time (hours)	Final Setting Time (hours)	28-day Compressive Strength (MPa)
Control (No Admixture)	0	4.5	7.27	40
Sodium Gluconate	0.15	22.5	32.7	42
Lignosulfonate	0.3	6.0	9.5	41
Polycarboxylate Ether (PCE)	0.2	5.5	8.5	45

Note: Higher dosages of retarders like sodium gluconate can significantly delay setting times. While early-age strength might be reduced, the long-term strength can be enhanced. For instance, at a dosage of 0.12%, while the 1-day and 3-day strengths of a particular concrete mix were significantly reduced, the 90-day strength showed an increase of 13%[1].

Experimental Protocols

The following is a standardized protocol for comparing the performance of different concrete admixtures.

Objective: To evaluate and compare the effect of various admixtures on the workability (slump), setting time, and compressive strength of a concrete mix.

Materials and Equipment:

• Portland Cement (Type I)

• Fine and Coarse Aggregates

• Potable Water

• Admixtures: Sodium Gluconate, Lignosulfonate, Polycarboxylate Ether

• Concrete Mixer

• Slump Cone, Tamping Rod, and Measuring Tape (in accordance with ASTM C143)

• Penetration Resistance Apparatus (in accordance with ASTM C403)

• Cylindrical Molds for Compressive Strength Specimens

• Compression Testing Machine

Mixture Proportions: A control concrete mix should be designed first. For each admixture, a separate batch will be prepared, keeping the water-cement ratio and aggregate proportions constant. The admixture dosage will be as per the manufacturer's recommendation or the experimental design.

Procedure:

• Batching: Accurately weigh all the materials for the concrete mix.

• Mixing:

  • Add the coarse and fine aggregates to the mixer.

  • Start the mixer and add approximately 80% of the mixing water.

  • Add the cement, followed by the admixture and the remaining water.

  • Mix for 3-5 minutes until a homogenous mixture is achieved.

• Workability (Slump Test - ASTM C143):

  • Immediately after mixing, perform the slump test.

  • Fill the slump cone in three layers of equal volume.

  • Tamp each layer 25 times with the tamping rod.

  • Carefully lift the cone vertically.

  • Measure the difference between the height of the cone and the height of the slumped concrete. This is the slump value.

  • To measure slump retention, the test is repeated at specified time intervals (e.g., 30 and 60 minutes).

• Setting Time (ASTM C403):

  • Wet-sieve a portion of the fresh concrete to obtain a mortar sample.

  • Place the mortar in a container and store it at a specified temperature.

  • Periodically measure the penetration resistance of the mortar using the penetration resistance apparatus.

  • The initial setting time is the time taken to reach a penetration resistance of 500 psi (3.5 MPa).

  • The final setting time is the time taken to reach a penetration resistance of 4000 psi (27.6 MPa).

• Compressive Strength:

  • Cast the concrete into cylindrical molds.

  • Cure the specimens in a controlled environment (e.g., a curing tank).

  • Test the compressive strength of the specimens at different ages (e.g., 7, 14, and 28 days) using a compression testing machine.

Visualizing the Mechanisms of Action

The following diagrams illustrate the working principles of the discussed admixtures at the particle level.

Initial Flocculation of Cement Particles

Mechanisms of Different Admixtures

Experimental Workflow for Admixture Comparison

References

• 1. benchchem.com [benchchem.com]

Sodium Gluconate: A Comparative Guide to its Efficacy as a Green Corrosion Inhibitor

In the ongoing pursuit of sustainable industrial practices, the replacement of toxic, traditional corrosion inhibitors with environmentally benign alternatives is a paramount objective.[1][2] Sodium gluconate, the sodium salt of gluconic acid, has emerged as a prominent "green" corrosion inhibitor due to its non-toxic, biodegradable, and renewable profile.[3][4] This guide provides an objective comparison of sodium gluconate's performance against other green alternatives, supported by experimental data, detailed protocols, and a visualization of the evaluation workflow for corrosion inhibitors.

Mechanism of Action

Sodium gluconate functions as a corrosion inhibitor primarily by forming a protective film on the metal surface.[4][5] This process involves the adsorption of gluconate ions onto the metal, creating a barrier that inhibits the diffusion of dissolved oxygen and other corrosive agents to the metal surface.[5] It is particularly effective for protecting carbon steel and copper in aqueous systems.[5][6] Additionally, as a proficient chelating agent, sodium gluconate sequesters metal ions in the solution, preventing them from precipitating as scale, which can otherwise accelerate localized corrosion.[3][4] This dual functionality as both a corrosion and scale inhibitor makes it a versatile choice for applications like industrial cooling water systems.[5][7]

Comparative Performance Data

The efficacy of a corrosion inhibitor is most commonly quantified by its inhibition efficiency (IE), which represents the percentage reduction in the corrosion rate in the presence of the inhibitor compared to its absence. The following table summarizes the performance of sodium gluconate, both alone and in synergistic formulations, alongside other green corrosion inhibitors under various experimental conditions.

Inhibitor/System	Metal	Corrosive Medium	Test Method	Concentration	Inhibition Efficiency (%)	Reference
Sodium Gluconate (SG)	Ordinary Steel	Simulated Cooling Water	Potentiodynamic Polarization	10⁻¹ M	>90%	[3][7]
Sodium Gluconate (SG) & Zn²⁺	Copper	Potable Water	Weight Loss	100 ppm SG, 10 ppm Zn²⁺	90%	[6]
Composite (HPMA, SG, Zn²⁺)	Carbon Steel	Simulated Cooling Water	Weight Loss	40 mg/L	>94%	[3][8]
Ternary (PAA, Ni²⁺, SG)	Mild Steel	60 ppm Cl⁻	Weight Loss	200 ppm PAA, 50 ppm Ni²⁺, 600 ppm SG	89%	[3]
Phosphonate Derivatives (Pho2)	Mild Steel	Not Specified	Tafel Polarization	10⁻³ M	87.9%	[3]
Ziziphora Leaf Extract	Mild Steel	1 M HCl	Weight Loss	800 ppm	~93%
Eucalyptus Leaf Extract	Mild Steel	1 M HCl	EIS	800 ppm	88%	[9]
Rosa Canina Fruit Extract	Mild Steel	1 M HCl	Not Specified	800 ppm	~86%	[9]
Urispas (Drug)	Soft Steel	H₂SO₄	PDP, EIS, Gravimetric	1000 ppm	97.85%	[10]
AgNPs from Kola Nut	Mild Steel	1 M HCl	Gravimetric, PDP	Not Specified	99.59%	[11]

Experimental Protocols

The evaluation of corrosion inhibitors relies on standardized electrochemical and gravimetric techniques to ensure reproducible and comparable results.

1. Weight Loss (Gravimetric) Method

This is a fundamental, non-electrochemical method for determining average corrosion rates.

• Specimen Preparation: Metal coupons of a known surface area and composition are cleaned, degreased (e.g., with acetone), dried, and precisely weighed.[3]

• Immersion: The weighed coupons are suspended in the corrosive solution, both with and without the inhibitor, for a specified duration (e.g., 24 to 72 hours) at a controlled temperature.[3]

• Post-Exposure Cleaning: After immersion, the coupons are removed, and corrosion products are cleaned off using appropriate chemical solutions (e.g., inhibited hydrochloric acid).

• Final Weighing: The cleaned coupons are rinsed, dried, and reweighed. The weight loss is used to calculate the corrosion rate (CR) and the Inhibition Efficiency (IE).[3]

• Calculation:

  • IE (%) = [(W₀ - Wᵢ) / W₀] x 100

  • Where W₀ is the weight loss without the inhibitor and Wᵢ is the weight loss with the inhibitor.[3]

2. Potentiodynamic Polarization (PDP)

This electrochemical technique provides insights into the kinetics of the anodic (metal dissolution) and cathodic (oxygen reduction) reactions and helps classify the inhibitor type (anodic, cathodic, or mixed).

• Electrochemical Cell: A standard three-electrode cell is used, consisting of a working electrode (the metal specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum).[6]

• Procedure: The working electrode is immersed in the test solution until a stable open circuit potential (OCP) is achieved. The potential is then scanned from a cathodic value to an anodic value relative to the OCP at a slow, constant scan rate (e.g., 1-2 mV/s).[6]

• Data Analysis: The resulting polarization curve (log current density vs. potential) is analyzed. The corrosion current density (i_corr) is determined by extrapolating the linear Tafel regions of the anodic and cathodic curves back to the corrosion potential (E_corr).[6]

• Calculation:

  • IE (%) = [(i_corr₀ - i_corrᵢ) / i_corr₀] x 100

  • Where i_corr₀ is the corrosion current density without the inhibitor and i_corrᵢ is the corrosion current density with the inhibitor.

3. Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique used to study the formation and properties of the protective inhibitor film on the metal surface.

• Setup: The same three-electrode cell as in PDP is used.

• Procedure: The system is allowed to stabilize at its OCP. A small amplitude AC voltage signal is then applied over a wide range of frequencies (e.g., 100 kHz to 10 mHz).

• Data Analysis: The impedance data is often presented as a Nyquist plot (imaginary impedance vs. real impedance). The plot for an uninhibited system typically shows a single semicircle, where the diameter corresponds to the charge transfer resistance (R_ct). In the presence of an effective inhibitor, the diameter of this semicircle increases, indicating a higher R_ct and thus lower corrosion.[6][7]

• Calculation:

  • IE (%) = [(R_ctᵢ - R_ct₀) / R_ctᵢ] x 100

  • Where R_ctᵢ is the charge transfer resistance with the inhibitor and R_ct₀ is the charge transfer resistance without the inhibitor.

Experimental and Logical Workflow

The selection and validation of a corrosion inhibitor follow a systematic process, from initial screening to performance verification under conditions that simulate real-world applications.

Caption: Workflow for the evaluation of green corrosion inhibitors.

Conclusion

Sodium gluconate stands as a highly effective and environmentally friendly corrosion inhibitor, particularly for mild steel and copper in aqueous environments.[3][5] While some plant extracts and specialized green inhibitors may exhibit higher inhibition efficiencies under specific acidic conditions, sodium gluconate's performance is robust, often exceeding 90% efficiency.[3][7] Its key advantages lie in its non-toxic and biodegradable nature, which aligns with modern environmental regulations, and its dual functionality as a scale inhibitor.[3][5] Furthermore, its efficacy is significantly enhanced when used in synergistic combinations with other compounds, such as metal ions and polymers, often achieving inhibition rates greater than 94%.[3][8] The choice of an optimal inhibitor ultimately depends on the specific operating conditions, metallurgy, and environmental constraints of the system . The experimental protocols outlined provide a robust framework for conducting objective evaluations to inform this critical decision.

References

• 1. inspirajournals.com [inspirajournals.com]
• 2. inspenet.com [inspenet.com]
• 3. benchchem.com [benchchem.com]
• 4. bisley.biz [bisley.biz]
• 5. pmpinc.com [pmpinc.com]
• 6. bepls.com [bepls.com]
• 7. researchgate.net [researchgate.net]
• 8. scirp.org [scirp.org]
• 9. mdpi.com [mdpi.com]
• 10. Frontiers | Utilization of green inhibitors as a sustainable corrosion control method for steel in petrochemical industries: A review [frontiersin.org]
• 11. oldweb.dibru.ac.in [oldweb.dibru.ac.in]

A Comparative Guide to the Synthesis of Sodium Gluconate: Performance Evaluation of Different Routes

For researchers, scientists, and drug development professionals, the selection of a synthesis route for sodium gluconate is a critical decision that impacts product purity, yield, cost-effectiveness, and environmental footprint. This guide provides an objective comparison of the primary synthesis methods for sodium gluconate, supported by experimental data and detailed protocols to aid in informed decision-making.

Sodium gluconate (C₆H₁₁NaO₇), the sodium salt of gluconic acid, is a versatile polyhydroxy carboxylate with wide-ranging applications in the pharmaceutical, food, and construction industries due to its excellent chelating and sequestering properties. The performance of sodium gluconate is intrinsically linked to its synthesis route. This guide delves into the most common production methods: biological fermentation, chemical catalytic oxidation, and the emerging dual-enzyme system, evaluating their respective performance metrics.

Performance Comparison of Synthesis Routes

The choice of synthesis route for sodium gluconate involves a trade-off between various performance indicators. The following table summarizes the key quantitative data for the primary production methods.

Performance Metric	Biological Fermentation	Chemical Catalytic Oxidation	Dual-Enzyme System
Yield (%)	76.8 - 98.4%[1][2]	90 - 99%[3]	>95% (theoretical)
Purity (%)	>99.5% (with purification)	High, but potential for catalyst leaching	High
Reaction Time	40 - 100 hours[4]	4 - 10 hours[3]	7.75 ± 0.5 hours[4]
Temperature (°C)	30 - 35	45 - 60[3]	38[4]
pH	5.5 - 6.5	8.0 - 9.0	5.9[4]
Key Advantages	Mature technology, low-cost raw materials	Fast reaction, high yield, simple process	High efficiency, mild conditions, environmentally friendly
Key Disadvantages	Long production cycle, high energy consumption, wastewater treatment required[4]	Expensive catalysts, potential for catalyst deactivation and leaching[3]	Higher initial enzyme cost

Detailed Experimental Protocols

Biological Fermentation using Aspergillus niger

This widely used industrial method leverages the metabolic activity of the fungus Aspergillus niger to oxidize glucose to gluconic acid, which is then neutralized to form sodium gluconate.

Experimental Protocol:

• Media Preparation: Prepare a fermentation medium containing 250-350 g/L of glucose, 0.2-0.3 g/L of magnesium sulfate (B86663) heptahydrate (MgSO₄·7H₂O), and 0.4-0.5 g/L of diammonium hydrogen phosphate (B84403) ((NH₄)₂HPO₄) or urea. Sterilize the medium by autoclaving.

• Inoculation: Inoculate the sterile medium with a seed culture of Aspergillus niger.

• Fermentation: Maintain the fermentation vessel at a temperature of 30-34°C. Provide continuous sterile air supply to the culture.

• pH Control: Throughout the fermentation, maintain the pH between 5.5 and 6.5 by the controlled addition of a 30-50% sodium hydroxide (B78521) (NaOH) solution. This in-situ neutralization directly forms sodium gluconate.

• Monitoring and Completion: Monitor the residual glucose concentration. The fermentation is typically complete within 40-100 hours, or when the glucose level drops to approximately 1 g/L.

• Harvesting and Purification: Separate the microbial biomass (mycelium) from the fermentation broth by filtration or centrifugation. The resulting solution can be further purified by filtration, decolorization with activated carbon, and crystallization to obtain high-purity sodium gluconate.

Chemical Catalytic Oxidation

This method offers a more direct chemical route with faster reaction times and involves the oxidation of glucose using molecular oxygen in the presence of a heterogeneous catalyst, typically based on noble metals like palladium (Pd) or gold (Au).

Experimental Protocol:

• Reactor Setup: In a temperature-controlled glass reactor, prepare an aqueous solution of glucose (e.g., 20-30% w/v).

• Catalyst Addition: Add a supported catalyst, such as bismuth-promoted palladium on carbon (Bi-Pd/C).

• Reaction Conditions: Heat the mixture to 50°C under vigorous stirring. Bubble molecular oxygen (O₂) through the suspension.

• pH Control: Maintain the pH of the reaction mixture at 9.0 by the continuous addition of a 4N sodium hydroxide (NaOH) solution. The consumption of NaOH indicates the progress of the reaction.[5]

• Monitoring and Completion: The reaction is typically complete within 4-10 hours, indicated by the cessation of NaOH consumption.

• Catalyst Recovery and Product Isolation: After the reaction, cool the solution and recover the catalyst by filtration for potential reuse. The filtrate, containing sodium gluconate, can be concentrated and crystallized to yield the final product.

Dual-Enzyme System

This innovative approach utilizes a combination of glucose oxidase (GOD) and catalase (CAT) for a highly efficient and environmentally friendly synthesis. GOD oxidizes glucose to gluconic acid and hydrogen peroxide (H₂O₂). CAT then decomposes the H₂O₂ into water and oxygen, the latter of which is reused by GOD, improving the overall efficiency.

Experimental Protocol:

• Reaction Setup: In a 5 L fermenter, add 3 L of a 300 g/L glucose solution. Heat the solution to 38°C.

• Enzyme Addition: Add glucose oxidase (GOD) and catalase (CAT) to the glucose solution. For optimal results, an enzyme addition of 0.2% can be used, with 80% of the GOD added at the beginning of the reaction and the remaining 20% after 2 hours.[4]

• pH and Temperature Control: Maintain the reaction pH at 5.9 by the continuous addition of a 30% NaOH solution and the temperature at 38°C.[4]

• Aeration and Agitation: Maintain a stirring speed of 700 rpm and an aeration rate of 1.2 vvm.[4]

• Reaction Completion: The reaction is typically complete in approximately 7.75 hours.[4]

• Product Isolation: The resulting sodium gluconate solution can be purified using standard methods such as decolorization and crystallization.

Mandatory Visualizations

Caption: Workflow for the biological synthesis of sodium gluconate.

Caption: Workflow for the chemical catalytic oxidation of glucose.

Caption: Workflow for the dual-enzyme synthesis of sodium gluconate.

Conclusion

The selection of an optimal synthesis route for sodium gluconate is contingent upon the specific requirements of the application, including desired purity, acceptable cost, and environmental considerations.

• Biological fermentation remains a robust and cost-effective method for large-scale industrial production, particularly where high purity is paramount and downstream processing for wastewater is established.

• Chemical catalytic oxidation offers a significantly faster and simpler process, making it attractive for applications where rapid production is a priority. However, the cost and stability of the catalyst are critical considerations.

• The dual-enzyme system represents a promising advancement, combining high efficiency and mild reaction conditions with a favorable environmental profile. As the cost of enzymes continues to decrease, this method is poised to become increasingly competitive for the production of high-quality sodium gluconate.

This guide provides a foundational understanding of the performance and protocols associated with the primary synthesis routes of sodium gluconate. Further research into catalyst and enzyme optimization, as well as detailed techno-economic analyses, will continue to refine the selection process for this important industrial chemical.

References

• 1. ijert.org [ijert.org]
• 2. Frontiers | Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes [frontiersin.org]
• 3. CN103739479A - Method for preparing sodium gluconate through catalytic oxidation of glucose by using gold catalyst - Google Patents [patents.google.com]
• 4. Optimization of biocatalytic production of sodium gluconate using a dual-enzyme system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Techniques for Sodium Gluconate Purity

For researchers, scientists, and drug development professionals, ensuring the purity of sodium gluconate is paramount for quality control, product efficacy, and safety.[1] This guide provides an objective comparison of common analytical techniques for determining sodium gluconate purity, supported by experimental data and detailed methodologies. The selection of an appropriate analytical method depends on various factors, including the required accuracy and precision, the complexity of the sample matrix, available equipment, and analysis time.[2]

Comparison of Key Analytical Techniques

A variety of methods are employed for the quantitative analysis of sodium gluconate. The most prevalent techniques include High-Performance Liquid Chromatography (HPLC), Non-Aqueous Titration, and Enzymatic Assays. Each method offers distinct advantages and limitations in terms of performance and application.

Parameter	High-Performance Liquid Chromatography (HPLC)	Non-Aqueous Titration	Enzymatic Assay
Principle	Chromatographic separation followed by detection (e.g., UV, RI, MS, PAD).[2]	Titration of the weakly basic gluconate ion with a strong acid in a non-aqueous solvent.[2][3]	Enzymatic conversion of gluconate to a product that is measured spectrophotometrically.[2]
Accuracy	High	High	Good to High
Precision (RSD)	< 2%	< 1%	< 5%
Limit of Detection (LOD)	Low (e.g., ~0.6 mg/L for HPLC-PAD).[2]	Moderate	Low (e.g., ~0.030 mg/mL)
Selectivity	High (potential for interference from other components).[2]	Moderate (potential interference from other basic substances).	Very High (enzyme-specific).[2]
Instrumentation Cost	High	Low	Moderate to High
Solvent/Reagent Cost	High	Low	Moderate

Experimental Protocols

Detailed methodologies for the key analytical techniques are crucial for reproducibility and accurate cross-validation.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for the simultaneous determination of sodium gluconate and potential impurities.[4]

Principle: The sample is injected into an HPLC system where sodium gluconate is separated from other components on a stationary phase. The concentration is then determined using a UV detector at a low wavelength, as sodium gluconate lacks a significant chromophore at higher wavelengths.[2][4]

Equipment and Reagents:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.[2][4]

• Sulfonated polystyrene-divinylbenzene (PS-DVB) resin column or equivalent (e.g., Aminex HPX-87H).[2][4]

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• Sodium gluconate reference standard (≥99% purity)

• Sulfuric acid (H₂SO₄), HPLC grade

• Deionized water

Procedure:

• Mobile Phase Preparation: Prepare a 0.025 mol/L sulfuric acid solution in deionized water. Degas the solution before use.[4]

• Standard Solution Preparation: Prepare a stock solution of sodium gluconate in deionized water. From this, prepare a series of working standards by dilution.

• Sample Preparation: Accurately weigh and dissolve the sodium gluconate sample in deionized water. Filter the solution through a 0.45 µm syringe filter before injection.[4]

• Chromatographic Conditions:

  • Column: Sulfonated polystyrene-divinylbenzene (PS-DVB) resin[4]

  • Mobile Phase: 0.025 mol/L Sulfuric Acid[4]

  • Flow Rate: 0.6 mL/min[4]

  • Column Temperature: 25 °C[4]

  • Detection Wavelength: 210 nm[4]

• Data Analysis: Construct a calibration curve by plotting the peak area of the sodium gluconate standards against their concentration. Determine the concentration of sodium gluconate in the sample by comparing its peak area to the calibration curve.[4]

Non-Aqueous Titration

This is a classic and cost-effective method for the assay of sodium gluconate, based on the weakly basic nature of the gluconate anion.[2][3]

Principle: Sodium gluconate, the salt of a weak acid and a strong base, exhibits basic properties in a non-aqueous solvent like glacial acetic acid. It can be titrated with a strong acid, such as perchloric acid.[2][3]

Equipment and Reagents:

• Buret

• Analytical balance

• Conical flasks

• Glacial acetic acid

• Perchloric acid (0.1 N)

• Quinaldine (B1664567) red indicator solution[2]

Procedure:

• Sample Preparation: Accurately weigh approximately 150 mg of the sodium gluconate sample into a 250 mL conical flask.[2]

• Dissolution: Add 75 mL of glacial acetic acid to the flask. Gently heat on a hot plate if necessary to dissolve the sample completely. Cool the solution to room temperature.[2]

• Titration: Add 2-3 drops of quinaldine red indicator solution. The solution will turn red. Titrate with 0.1 N perchloric acid to a colorless endpoint.[2]

• Blank Determination: Perform a blank titration with 75 mL of glacial acetic acid and the indicator, and subtract the blank volume from the sample titration volume.[2]

• Calculation: The percentage of sodium gluconate in the sample is calculated as follows: % Sodium Gluconate = ((V_sample - V_blank) × N × 21.81) / W Where:

  • V_sample is the volume of perchloric acid consumed by the sample (mL).

  • V_blank is the volume of perchloric acid consumed by the blank (mL).

  • N is the normality of the perchloric acid solution.

  • 21.81 is the milliequivalent weight of sodium gluconate.

  • W is the weight of the sample in mg.[2]

Cross-Validation Workflow

The cross-validation of analytical techniques is essential to ensure the reliability and interchangeability of methods. A logical workflow for such a study is depicted below.

Caption: Workflow for the cross-validation of analytical techniques.

Impurity Profiling

The identification and quantification of impurities are critical aspects of purity analysis. Common impurities in sodium gluconate can include reducing substances and other related organic compounds.[5] HPLC methods, particularly when coupled with mass spectrometry (HPLC-MS), are powerful tools for separating and identifying these impurities.[1][6] The United States Pharmacopeia (USP) sets limits for reducing substances, which can be determined by a separate titrimetric method.[7]

Conclusion

The cross-validation of analytical techniques for sodium gluconate purity is a critical exercise for any laboratory involved in the quality control of this substance. While non-aqueous titration offers a cost-effective and precise method for assay, HPLC provides superior selectivity and is invaluable for impurity profiling. Enzymatic assays offer high specificity but may be more costly. The choice of method should be based on the specific requirements of the analysis. For comprehensive quality control, a combination of a precise assay method like titration and a selective separation technique like HPLC is often the most robust approach.

References

• 1. Sodium Gluconate Analysis - CD BioGlyco [bioglyco.com]
• 2. benchchem.com [benchchem.com]
• 3. mt.com [mt.com]
• 4. benchchem.com [benchchem.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Laboratory Analysis of Sodium gluconate - Analytice [analytice.com]
• 7. uspbpep.com [uspbpep.com]

A Comparative Analysis of Metal-Gluconate Complex Stability Constants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the stability constants of various metal-gluconate complexes, offering valuable data for researchers in fields ranging from environmental chemistry to pharmaceutical development. The stability of these complexes is a critical factor in understanding the bioavailability, transport, and potential toxicity of metal ions in biological and environmental systems. Gluconate, a versatile chelating agent, forms complexes of varying stability with a wide range of metal ions, influencing their chemical behavior.

Comparative Stability of Metal-Gluconate Complexes

The stability of metal-gluconate complexes is quantified by the stability constant (log β), with higher values indicating a more stable complex. The following table summarizes the stability constants for various metal ions with gluconate under different pH conditions. It is important to note that the stoichiometry of the complexes can vary, and the presented values reflect the overall stability of the dominant species under the specified conditions.

Metal Ion	Oxidation State	pH	log β	Complex Stoichiometry (Metal:Gluconate)	Reference
Cadmium (Cd)	+2	13.3	14.2 ± 0.2	1:1 (hydroxo complex)	[1]
Cerium (Ce)	+3	7	-	1:1	[1]
Cerium (Ce)	+3	13.3	43.9 ± 0.6	2:1 (hydroxo complex)	[1]
Cobalt (Co)	+2	7	~13-20	1:1	[1]
Cobalt (Co)	+2	13.3	13.1 ± 0.8	1:1 (hydroxo complex)	[1]
Europium (Eu)	+3	13.3	24.3 ± 0.3	1:1 (hydroxo complex)	[1]
Iron (Fe)	+2	13.3	17.8 ± 0.9	1:1 (hydroxo complex)	[1]
Iron (Fe)	+3	13.3	37.9 ± 1.2	1:1 (hydroxo complex)	[1]
Holmium (Ho)	+3	13.3	49.8 ± 0.4	2:1 (hydroxo complex)	[1]
Uranium (U)	+6	7	19.9 ± 2	1:1 (as UO₂)	[1]
Uranium (U)	+6	13.3	-	-	[1]
Thorium (Th)	+4	2.0-4.6	1.04 ± 0.12 (log β(D)101(-1))	1:1	[2]
Thorium (Th)	+4	2.0-4.6	-(1.31 ± 0.09) (log β(D)101(-2))	1:1	[2]

Note: The stability constants for Thorium(IV) are reported as log β(D) for reactions in deuterated water (D₂O) and represent the formation of protonated and deprotonated complexes.[2] At pH 7, M²⁺ log β values were generally between 13 and 20.[1] For M³⁺ ions at this pH, there was less consistency.[1] At the higher pH of 13.3, the M²Gl₁ complexes (for Ho & Ce) had log β values of 49.8 and 43.9, while the M₁Gl₁ type complexes (for Fe(III) & Eu) had values ranging from 24 to 38.[1]

Factors Influencing Complex Stability

The stability of metal-gluconate complexes is influenced by a combination of factors related to both the metal ion and the ligand (gluconate). A simplified representation of these relationships is shown below.

Caption: Key factors influencing the stability of metal-gluconate complexes.

Experimental Protocols for Determining Stability Constants

The determination of stability constants is crucial for understanding the behavior of metal-ligand complexes. The following are detailed protocols for two common experimental methods.

Potentiometric Titration (Bjerrum-Calvin Method as modified by Irving-Rossotti)

This is one of the most widely used and accurate methods for determining stepwise stability constants.[3] It involves monitoring the pH change of a solution containing a metal ion and a ligand upon titration with a standard base.

Materials and Reagents:

• pH meter with a combined glass electrode

• Thermostated titration vessel

• Magnetic stirrer

• Standardized metal salt solution

• Standardized gluconic acid (or sodium gluconate) solution

• Standardized, carbonate-free strong base (e.g., NaOH)

• Inert electrolyte solution (e.g., KNO₃ or NaClO₄) to maintain constant ionic strength

• Standard buffer solutions for pH meter calibration

Procedure:

• Calibration: Calibrate the pH meter using standard buffer solutions at the desired experimental temperature.

• Solution Preparation: Prepare the following three solutions in the thermostated titration vessel, ensuring the total volume and ionic strength are constant for each:

  • Acid Titration: A known concentration of strong acid (e.g., HNO₃) in the inert electrolyte.

  • Ligand Titration: The same concentration of strong acid and a known concentration of gluconic acid in the inert electrolyte.

  • Metal-Ligand Titration: The same concentrations of strong acid and gluconic acid as in the ligand titration, plus a known concentration of the metal salt in the inert electrolyte.

• Titration: Titrate each solution with the standardized strong base. Record the pH reading after each addition of the titrant, allowing the system to reach equilibrium.

• Data Analysis:

  • Plot the pH versus the volume of base added for all three titrations.

  • From the titration curves, calculate the average number of protons associated with the ligand (n̄ₐ) at different pH values.

  • From the ligand and metal-ligand titration curves, calculate the average number of ligands attached to the metal ion (n̄) and the free ligand concentration ([L]) at various pH values using the Irving-Rossotti equations.

  • Construct a formation curve by plotting n̄ versus pL (where pL = -log[L]).

  • Determine the stepwise stability constants (K₁, K₂, etc.) from the formation curve. For example, at n̄ = 0.5, pL = log K₁.

Schubert's Ion-Exchange Method

This method is particularly useful for studying complexation at trace concentrations of metal ions. It relies on the distribution of the metal ion between a cation-exchange resin and the solution in the presence and absence of the complexing ligand.

Materials and Reagents:

• Cation-exchange resin (e.g., Dowex 50)

• A series of flasks or vials

• Shaker or rotator

• Analytical technique for metal ion concentration determination (e.g., AAS, ICP-MS, or radiotracer counting)

• Solutions of the metal ion, gluconate, and a background electrolyte at a constant pH and ionic strength.

Procedure:

• Resin Preparation: Equilibrate the cation-exchange resin with the background electrolyte solution at the desired pH.

• Distribution in the Absence of Ligand:

  • Add a known amount of the equilibrated resin to a series of flasks.

  • Add solutions containing a known (trace) concentration of the metal ion in the background electrolyte.

  • Agitate the flasks until equilibrium is reached (typically several hours).

  • Separate the resin from the solution and determine the concentration of the metal ion in the aqueous phase.

  • Calculate the distribution coefficient (K₀) which is the ratio of the concentration of the metal on the resin to the concentration in the solution.

• Distribution in the Presence of Ligand:

  • Repeat the above procedure, but with solutions containing varying concentrations of gluconate.

  • Calculate the distribution coefficient (Kₑ) in the presence of the ligand for each gluconate concentration.

• Data Analysis:

  • The stability constant (β) can be determined from the relationship: (K₀/Kₑ - 1) = β[L], where [L] is the concentration of the free ligand.

  • A plot of (K₀/Kₑ - 1) versus [L] should yield a straight line with a slope equal to the stability constant.

Experimental Workflow for Stability Constant Determination

The general workflow for determining the stability constant of a metal-gluconate complex involves several key stages, from initial preparation to final data analysis.

Caption: Generalized workflow for determining metal-gluconate stability constants.

References

• 1. researchgate.net [researchgate.net]
• 2. Studies of the Complexation of Gluconate with Th(IV) in Acidic Solutions: Stability Constant Determination and Coordination Mode Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn2.f-cdn.com [cdn2.f-cdn.com]

A Comparative Analysis of the Environmental Impact of Sodium Gluconate and Phosphonates

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison with Supporting Experimental Data

The selection of chemical agents in industrial processes and product formulations carries with it a responsibility to understand and mitigate environmental impact. This guide provides a detailed comparison of two commonly used chelating agents, sodium gluconate and phosphonates, focusing on their environmental fate and effects. The following sections present a comprehensive analysis based on experimental data, offering a clear perspective for informed decision-making in research, development, and manufacturing.

Executive Summary

Sodium gluconate, the sodium salt of gluconic acid, is a naturally occurring and readily biodegradable substance. In contrast, phosphonates are a class of synthetic organophosphorus compounds that exhibit poor biodegradability. While both substances demonstrate relatively low aquatic toxicity in acute tests, the persistence of phosphonates and their potential to contribute to eutrophication present significant long-term environmental concerns. This guide will delve into the specifics of their biodegradability, aquatic toxicity, and eutrophication potential, supported by quantitative data and detailed experimental methodologies.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the key environmental parameters for sodium gluconate and common phosphonates.

Table 1: Biodegradability

Substance	Test Guideline	Result	Interpretation
Sodium Gluconate	OECD 301D (Closed Bottle Test)	89% degradation in 28 days[1]	Readily Biodegradable
Phosphonates (general)	OECD 301 series	Generally poor biodegradation[2]	Not Readily Biodegradable
HEDP, ATMP	Modified SCAS Test	Good biodegradability observed	Some potential for biodegradation under specific conditions[2]
EDTMP, DTPMP	Modified SCAS Test	Moderate to no elimination observed	Persistent in the environment[2]

Table 2: Acute Aquatic Toxicity

Substance	Organism	Test Guideline	Endpoint	Value (mg/L)
Sodium Gluconate	Fish (Oryzias latipes)	OECD 203	96h LC50	> 100[3][4]
Daphnia (Daphnia magna)	OECD 202	48h EC50	> 1000[5]
Algae (Desmodesmus subspicatus)	OECD 201	72h ErC50	> 560[5]
Phosphonates (general)	Fish	OECD 203	48h LC50	20.6 - 226.6 (0.1 - 1.1 mM)[6]
HEDP	Fish (Oncorhynchus mykiss)	OECD 203	96h LC50	> 1000
Daphnia (Daphnia magna)	OECD 202	48h EC50	527
ATMP	Fish (Oncorhynchus mykiss)	OECD 203	96h LC50	> 1000
Daphnia (Daphnia magna)	OECD 202	48h EC50	297
DTPMP	Fish (Oncorhynchus mykiss)	OECD 203	96h LC50	460
Daphnia (Daphnia magna)	OECD 202	48h EC50	235

Note: mM values for phosphonates were converted to mg/L for comparison, assuming an average molecular weight for common phosphonates.

Table 3: Eutrophication Potential

Substance	Phosphorus Content	Eutrophication Potential
Sodium Gluconate	None	Negligible. Does not contribute phosphorus to aquatic environments.
Phosphonates	Yes	Significant. The phosphorus content can contribute to eutrophication, which is the over-enrichment of water bodies with nutrients, leading to algal blooms and oxygen depletion.[5][7] This potential is often expressed in terms of phosphate (B84403) equivalents (kg PO₄³⁻ eq).[5][7][8]

Mandatory Visualization

The following diagrams illustrate key processes and logical flows related to the environmental assessment of these substances.

Caption: Workflow for assessing the environmental impact of chemical substances.

Caption: Comparative environmental fate of sodium gluconate and phosphonates.

Experimental Protocols

A detailed understanding of the methodologies used to generate the presented data is crucial for its correct interpretation.

Biodegradability Testing: OECD 301D (Closed Bottle Test)

The "Closed Bottle Test" is a method for assessing the ready biodegradability of chemicals in an aerobic aqueous medium.

• Principle: A solution of the test substance in a mineral medium is inoculated with a small number of microorganisms from a mixed population (e.g., activated sludge) and kept in a completely filled, stoppered bottle in the dark at a constant temperature. The degradation is followed by the analysis of dissolved oxygen over a 28-day period. The amount of oxygen taken up by the microbial population during the biodegradation of the test substance, corrected for the oxygen uptake by the blank inoculum run in parallel, is expressed as a percentage of the theoretical oxygen demand (ThOD).[9]

• Apparatus: Biochemical oxygen demand (BOD) bottles, incubator, dissolved oxygen meter.

• Procedure:

  • A mineral medium is prepared and saturated with air.

  • The test substance is added to the medium to achieve a concentration that will not be toxic to the microorganisms.

  • The medium is inoculated with activated sludge.

  • The solution is dispensed into BOD bottles, ensuring no air bubbles are trapped.

  • A set of bottles is analyzed for initial dissolved oxygen concentration.

  • The remaining bottles are incubated in the dark at 20°C for 28 days.

  • Dissolved oxygen is measured at regular intervals.

  • The percentage of biodegradation is calculated based on the oxygen consumption relative to the ThOD. A substance is considered readily biodegradable if it reaches at least 60% biodegradation within a 10-day window during the 28-day test.[3]

Aquatic Toxicity Testing: OECD 202 (Daphnia sp. Acute Immobilisation Test)

This test determines the concentration of a substance that causes immobilization of 50% of the tested Daphnia magna.

• Principle: Young daphnids, aged less than 24 hours, are exposed to the test substance in a range of concentrations for 48 hours. The immobilization of the daphnids is observed at 24 and 48 hours and compared with control groups. The results are used to calculate the EC50, the concentration at which 50% of the daphnids are immobilized.[5][7][10][11][12]

• Apparatus: Glass test vessels, controlled environment chamber, microscope.

• Procedure:

  • A series of test solutions of different concentrations of the substance in water are prepared.

  • Young daphnids are introduced into the test vessels containing the solutions.

  • The vessels are kept in a controlled environment (temperature and light).

  • The number of immobilized daphnids is counted at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.[11]

  • The 48h EC50 value is calculated using statistical methods.[10]

Aquatic Toxicity Testing: OECD 203 (Fish, Acute Toxicity Test)

This guideline outlines a method to determine the concentration of a substance that is lethal to 50% of a test population of fish.

• Principle: Fish of a recommended species are exposed to the test substance in a range of concentrations for a period of 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours, and the concentration that kills 50% of the fish (LC50) is determined.[2][6][8][13][14]

• Apparatus: Aquaria, water conditioning system, controlled environment room.

• Procedure:

  • Fish are acclimated to the test conditions.

  • A series of test aquaria are prepared with different concentrations of the test substance.

  • A specified number of fish are introduced into each aquarium.

  • The fish are observed for mortality at 24, 48, 72, and 96 hours.

  • The 96h LC50 value is calculated using statistical methods.[14]

Conclusion

The data presented in this guide clearly indicates that sodium gluconate possesses a more favorable environmental profile compared to phosphonates. Its ready biodegradability ensures that it does not persist in the environment, breaking down into harmless components.[8][9][15][16] In contrast, the poor biodegradability of many phosphonates leads to their persistence and accumulation in aquatic systems.

Furthermore, while both substance classes exhibit low acute aquatic toxicity, the potential of phosphonates to contribute to eutrophication is a significant differentiating factor. The introduction of phosphorus from phosphonates into water bodies can disrupt aquatic ecosystems by promoting excessive algal growth, leading to oxygen depletion and potential "dead zones". Sodium gluconate, lacking phosphorus in its structure, does not pose this risk.

For researchers, scientists, and drug development professionals, the choice of excipients and process chemicals has far-reaching implications. The selection of readily biodegradable and non-eutrophying substances like sodium gluconate aligns with the principles of green chemistry and sustainable development, minimizing the long-term environmental burden of products and processes. While phosphonates may offer specific performance advantages in certain applications, their environmental persistence and contribution to nutrient pollution warrant careful consideration and the exploration of more benign alternatives.

References

• 1. Acute toxicity tests with Daphnia magna, Americamysis bahia, Chironomus riparius and Gammarus pulex and implications of new EU requirements for the aquatic effect assessment of insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. adama.com [adama.com]
• 4. trjfas.org [trjfas.org]
• 5. agimpacts.mit.edu [agimpacts.mit.edu]
• 6. researchgate.net [researchgate.net]
• 7. space4water.org [space4water.org]
• 8. designingbuildings.co.uk [designingbuildings.co.uk]
• 9. ENVIRONMENTAL [oasis-lmc.org]
• 10. epawebapp.epa.ie [epawebapp.epa.ie]
• 11. Biological test method: acute lethality of effluents to daphnia magna - Canada.ca [canada.ca]
• 12. chemsafetypro.com [chemsafetypro.com]
• 13. Acute toxicity of 50 metals to Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. downloads.regulations.gov [downloads.regulations.gov]
• 15. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 16. researchgate.net [researchgate.net]

The Biodegradable Profile of Sodium Gluconate: A Comparative Analysis Based on OECD Guidelines

In the pursuit of environmentally sustainable chemical formulations, the biodegradability of ingredients is a paramount consideration for researchers, scientists, and drug development professionals. Sodium gluconate, a widely used chelating agent, is often touted for its favorable environmental profile. This guide provides a comprehensive validation of sodium gluconate's biodegradability through a comparative analysis with common alternatives, underpinned by experimental data from internationally recognized OECD (Organisation for Economic Co-operation and Development) guidelines.

Comparative Biodegradability of Chelating Agents

The "ready biodegradability" of a chemical substance is a critical measure of its potential to persist in the environment. The OECD 301 series of tests are the globally accepted standard for assessing ready biodegradability in an aerobic aqueous medium. A substance is classified as "readily biodegradable" if it meets stringent criteria, typically achieving a biodegradation level of at least 60% of the theoretical maximum within a 10-day window during a 28-day test period.

The following table summarizes the biodegradability of sodium gluconate and its common alternatives based on OECD guideline testing.

Chelating Agent	Chemical Name	OECD Test Method	Biodegradation Rate (28 days)	Classification
Sodium Gluconate	Sodium D-gluconate	OECD 301D (Closed Bottle Test)	89%	Readily Biodegradable
Tetrasodium (B8768297) Glutamate (B1630785) Diacetate (GLDA)	Tetrasodium N,N-bis(carboxylatomethyl)-L-glutamate	OECD 301B (CO2 Evolution Test)	>80%	Readily Biodegradable
Sodium Citrate	Trisodium citrate	OECD 301B / 301E	97% - 100%	Readily Biodegradable
Disodium (B8443419) Metasilicate	Disodium metasilicate	Not Applicable	Not Applicable	Inorganic Substance

As the data indicates, sodium gluconate exhibits excellent ready biodegradability, comparable to other "green" chelating agents like tetrasodium glutamate diacetate and sodium citrate. In contrast, disodium metasilicate, being an inorganic substance, does not undergo biological degradation.

Experimental Protocols

Detailed methodologies for the key OECD tests cited are provided below to offer a clear understanding of the experimental basis for the biodegradability classifications.

OECD 301D: Closed Bottle Test

This method is used to determine the ready biodegradability of organic substances in an aerobic aqueous medium.

Principle: A solution of the test substance in a mineral medium is inoculated with a small number of microorganisms (usually from sewage effluent) and kept in a completely filled, stoppered bottle in the dark at a constant temperature. The degradation is followed by the analysis of dissolved oxygen over a 28-day period. The percentage biodegradation is calculated as the ratio of the biochemical oxygen demand (BOD) to the theoretical oxygen demand (ThOD).

Apparatus:

• Biochemical oxygen demand (BOD) bottles with ground-glass stoppers.

• Incubator, thermostatically controlled to 20 ± 1°C.

• Dissolved oxygen meter.

• Apparatus for determining dissolved oxygen, such as the Winkler method titration equipment.

Procedure:

• Preparation of Mineral Medium: A mineral medium containing essential salts (potassium phosphate, magnesium sulfate, calcium chloride, and ferric chloride) is prepared in distilled water.

• Inoculum: The inoculum is typically derived from the effluent of a domestic wastewater treatment plant. It is filtered to remove coarse particles.

• Test and Control Solutions:

  • Test Bottles: A known concentration of the test substance is added to the mineral medium and inoculated.

  • Blank Control Bottles: Contain only the inoculated mineral medium to measure the respiration of the inoculum itself.

  • Reference Control Bottles: A readily biodegradable substance (e.g., sodium benzoate) is used to check the viability of the inoculum.

• Incubation: The bottles are completely filled, stoppered to exclude air, and incubated in the dark at 20°C for 28 days.

• Dissolved Oxygen Measurement: The dissolved oxygen concentration in the bottles is measured at the beginning of the test and at regular intervals (e.g., every 7 days) until day 28.

• Calculation of Biodegradation: The percentage of biodegradation is calculated using the following formula: % Biodegradation = [(BODt - BODblank) / ThOD] x 100 where:

  • BODt = Biochemical oxygen demand of the test substance at time t (mg O2/L)

  • BODblank = Biochemical oxygen demand of the blank at time t (mg O2/L)

  • ThOD = Theoretical oxygen demand of the test substance (mg O2/mg substance)

Pass Criteria: A substance is considered readily biodegradable if it reaches at least 60% of its ThOD within a 10-day window during the 28-day test.

OECD 302B: Zahn-Wellens/EMPA Test

This test is used to determine the inherent biodegradability of water-soluble organic compounds.

Principle: The test substance, as the sole source of organic carbon, is incubated in a mineral medium with a relatively high concentration of activated sludge. The mixture is aerated and agitated for up to 28 days. Biodegradation is followed by measuring the decrease in Dissolved Organic Carbon (DOC).

Apparatus:

• Glass vessels of suitable capacity (e.g., 2-5 liters).

• Aeration and stirring equipment.

• Filtration apparatus (0.45 µm membrane filters).

• DOC analyzer.

Procedure:

• Preparation of Test Medium: A mineral medium is prepared.

• Inoculum: Activated sludge from a domestic wastewater treatment plant is used as the inoculum. The concentration of suspended solids is typically between 1 and 3 g/L.

• Test and Control Vessels:

  • Test Vessel: Contains the test substance, mineral medium, and activated sludge.

  • Blank Control Vessel: Contains the mineral medium and activated sludge to determine the endogenous DOC removal by the sludge.

• Incubation: The vessels are aerated and stirred at a constant temperature (20-25°C) in the dark for up to 28 days.

• Sampling and Analysis: Samples are taken at regular intervals, filtered, and the DOC is measured.

• Calculation of Biodegradation: The percentage of DOC removal is calculated for each sampling time.

Pass Criteria: A substance is considered inherently biodegradable if more than 70% of the DOC is removed.

Mandatory Visualizations

To further elucidate the experimental workflow, the following diagrams are provided.

Caption: Experimental workflow for the OECD 301D Closed Bottle Test.

Caption: Tiered approach to biodegradability testing using OECD guidelines.

A Comparative Guide to Sodium Gluconate Production: Biocatalytic vs. Fermentative Methods

Sodium gluconate, a versatile chelating agent, finds extensive application in the pharmaceutical, food, and construction industries. Its production is dominated by two primary biotechnological routes: traditional fermentation using microorganisms and a more modern biocatalytic approach employing isolated enzymes. This guide provides an objective comparison of the performance, experimental protocols, and process workflows of these two methods, supported by experimental data to aid researchers, scientists, and drug development professionals in selecting the optimal synthesis route for their specific needs.

Performance Comparison: Key Metrics

The choice between fermentative and biocatalytic production hinges on key performance indicators such as reaction time, yield, and final product concentration. The biocatalytic method generally offers a significantly faster reaction, while fermentation can achieve high yields over a longer duration.

Performance Metric	Biocatalytic Method (Dual-Enzyme System)	Fermentative Method (Aspergillus niger)
Reaction/Fermentation Time	7.75 ± 0.5 hours[1][2][3]	15.5 to 420 hours[4][5][6][7][8]
Yield	Not explicitly stated in yield terms, but achieves high conversion.	Up to 0.984 - 1.198 g/g (mol/mol)[9][10]
Productivity / Production Rate	High, due to short reaction cycle.	9 - 31.05 g/L/h[8][9]
Final Product Concentration	Dependent on initial substrate; e.g., from 300 g/L glucose.[1][2]	60 g/L to over 420 g/L[6][10]
Primary Biocatalyst	Glucose Oxidase (GOD) and Catalase (CAT)[1][11]	Whole-cell Aspergillus niger[4][6][12]
Key Advantages	Fast reaction speed, high efficiency, potentially higher purity, simpler downstream processing.[1][11][13]	High yields, well-established process, can utilize various cheap carbohydrate sources.[4][6]
Key Disadvantages	Higher initial cost due to purified enzymes.[1][14][15]	Long reaction times, complex downstream processing to remove biomass, potential for by-product formation (e.g., citric acid).[5][9]

Process and Workflow Visualizations

The fundamental pathways and experimental workflows for both production methods are distinct, as illustrated in the diagrams below.

Core Production Pathways

The biocatalytic route uses a two-enzyme cascade to directly convert glucose, while the fermentative route relies on the metabolic machinery of Aspergillus niger.

Caption: Core pathways for sodium gluconate production.

Comparative Experimental Workflows

From substrate preparation to final product, the operational steps differ significantly, particularly in the reaction and purification stages.

Caption: High-level experimental workflows for production.

Detailed Experimental Protocols

The following sections provide representative protocols synthesized from published research.

Biocatalytic Production Protocol (Dual-Enzyme)

This method utilizes glucose oxidase (GOD) and catalase (CAT) to convert glucose to gluconic acid, which is then neutralized. The catalase recycles the hydrogen peroxide byproduct into oxygen, improving the efficiency of the glucose oxidase.[1]

• Reactor Setup : A 3 L glucose solution (300 g/L) is added to a 5 L fermenter. The solution is heated to the target temperature of 38°C.[1][2]

• Conditioning : Aeration and stirring speed (e.g., 700 rpm) are adjusted to achieve optimal dissolved oxygen levels. The pH is set to 5.9 and automatically controlled by the continuous addition of a 30% NaOH solution throughout the reaction.[1][2][3]

• Enzyme Addition : Specific amounts of Glucose Oxidase (GOD) and Catalase (CAT) are added. An optimized strategy involves adding 80% of the total GOD at the start (0 hours) and the remaining 20% after 2 hours to maintain high enzyme activity.[1][2][3]

• Reaction Monitoring : The reaction is monitored by measuring the residual glucose concentration. The process is typically complete in approximately 7.75 ± 0.5 hours.[1][2][3]

• Downstream Processing : Once the reaction is complete, the solution undergoes enzyme inactivation (e.g., by heat), followed by decolorization (e.g., with activated carbon), concentration, crystallization, and drying to obtain the final sodium gluconate product.[11]

Fermentative Production Protocol (Aspergillus niger)

This traditional method relies on the metabolic activity of the fungus Aspergillus niger to oxidize glucose.

• Media Preparation : A fermentation medium is prepared containing a high concentration of glucose (120-350 g/L) and essential nutrients like magnesium sulfate (B86663) and a nitrogen source (e.g., diammonium hydrogen phosphate (B84403) or urea). The medium is sterilized before inoculation.[4][7][8]

• Inoculation : A seed culture of Aspergillus niger is prepared and inoculated into the sterile fermentation medium.[4][7]

• Fermentation : The fermentation is maintained at a temperature of 30-34°C with continuous sterile air supply.[7][8] The pH is a critical parameter and is maintained between 5.5 and 6.5 by the controlled, in-situ addition of a sodium hydroxide (B78521) solution. This neutralizes the gluconic acid as it is produced by the fungus, directly forming sodium gluconate.[4][7]

• Monitoring and Completion : The fermentation progress is tracked by monitoring the residual glucose concentration. The process is considered complete when the glucose level drops significantly, which can take anywhere from 40 to over 400 hours depending on the strain and conditions.[4][6][7]

• Downstream Processing : Upon completion, the fungal biomass (mycelia) is separated from the fermentation broth by filtration. The filtered broth is then concentrated, decolorized, and crystallized to yield purified sodium gluconate.[4]

References

• 1. Optimization of biocatalytic production of sodium gluconate using a dual-enzyme system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Optimization of biocatalytic production of sodium gluconate using a dual-enzyme system [frontiersin.org]
• 3. Optimization of biocatalytic production of sodium gluconate using a dual-enzyme system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijert.org [ijert.org]
• 5. Oxygen-enriched fermentation of sodium gluconate by Aspergillus niger and its impact on intracellular metabolic flux distributions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. CN104450806A - Method for preparing sodium gluconate with enzymatic method - Google Patents [patents.google.com]
• 12. SODIUM GLUCONATE PRODUCTION. FERMENTATION WITH ASPERGILLUS NIGER | Semantic Scholar [semanticscholar.org]
• 13. Study on enzymatic production process of gluconic acid sodium [manu61.magtech.com.cn]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Gluconic Acid, Sodium Salt: A Guide for Laboratory Professionals

For researchers and scientists in drug development, the safe and compliant disposal of laboratory chemicals is a critical aspect of daily operations. This guide provides essential, step-by-step procedures for the proper disposal of gluconic acid, sodium salt (also known as sodium gluconate), ensuring the safety of personnel and the environment.

Sodium gluconate is generally not classified as a hazardous substance.[1][2][3] However, proper disposal procedures must still be followed in accordance with local, regional, and national regulations.[1][4][5]

Immediate Safety and Handling Precautions

Before disposal, ensure you are wearing appropriate personal protective equipment (PPE), including gloves and eye protection.[6] Avoid generating dust if handling the solid form.[2][7] In case of a spill, sweep up the solid material and place it in a suitable container for disposal.[3][8] Small residues can then be rinsed away with plenty of water.[3][7][9]

Step-by-Step Disposal Procedures

The appropriate disposal method for sodium gluconate depends on the quantity and the presence of other chemicals in the waste stream.

1. Waste Characterization:

• Confirm Purity: Verify that the sodium gluconate waste is not mixed with any hazardous materials. If it is contaminated with hazardous substances, the entire mixture must be treated as hazardous waste.[10][11]

• Check Local Regulations: Always consult your institution's Environmental Health and Safety (EHS) department and local waste disposal regulations.[1][5]

2. Disposal of Small Quantities of Pure Sodium Gluconate Solutions:

• For small quantities of uncontaminated aqueous solutions, disposal down the sanitary sewer is often permissible.[10][12]

• Dilution: Dilute the solution with copious amounts of water before pouring it into the drain.[7][9] A general guideline is a 20-fold excess of water.

• pH Confirmation: Ensure the pH of the solution is within the neutral range (typically between 5.5 and 9.5) as required by many local wastewater authorities.[12]

3. Disposal of Solid Sodium Gluconate:

• Uncontaminated Solid Waste: Uncontaminated solid sodium gluconate can often be disposed of in the regular trash, provided it is securely packaged.[10][11]

• Packaging: Place the solid in a sealed, clearly labeled container to prevent spillage and exposure to custodial staff.[11] It is good practice to double-bag the waste.[11]

• Labeling: Label the container as "Non-Hazardous Waste: Sodium Gluconate."

4. Disposal of Large Quantities or Contaminated Waste:

• Hazardous Waste Stream: If sodium gluconate is mixed with hazardous chemicals, it must be disposed of as hazardous waste.[10]

• Containerization: Collect the waste in a designated, properly labeled hazardous waste container.

• EHS Contact: Contact your institution's EHS department for specific guidance on collection and disposal procedures for hazardous waste.

Quantitative Disposal Guidelines

The following table summarizes key quantitative parameters to consider for the disposal of sodium gluconate solutions via the sanitary sewer. These are general guidelines; always confirm with your local regulations.

Parameter	Guideline	Source
pH Range for Drain Disposal	5.5 - 9.5	[12]
Recommended Dilution	>20:1 (Water:Solution)	General laboratory practice

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of gluconic acid, sodium salt.

Caption: Disposal decision tree for sodium gluconate.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. nexchem.co.uk [nexchem.co.uk]
• 3. ICSC 1737 - SODIUM GLUCONATE [inchem.org]
• 4. trc-corp.com [trc-corp.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. globalchemicalresources.com [globalchemicalresources.com]
• 7. makingcosmetics.com [makingcosmetics.com]
• 8. bio.vu.nl [bio.vu.nl]
• 9. pmpinc.com [pmpinc.com]
• 10. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 11. csn.edu [csn.edu]
• 12. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Gluconic Acid, Sodium Salt

In the fast-paced environment of scientific research and drug development, ensuring the safety of laboratory personnel is paramount. This guide provides essential, immediate, and actionable information for the safe handling of Gluconic acid, sodium salt (also known as sodium gluconate), a widely used chelating agent. Adherence to these procedures will help minimize risks and ensure a secure working environment.

Personal Protective Equipment (PPE)

When handling Gluconic acid, sodium salt, particularly in its powdered form, the use of appropriate Personal Protective Equipment (PPE) is the first line of defense against potential exposure. While generally not classified as a hazardous substance, direct contact or inhalation of dust can cause mild irritation.[1][2][3][4][5]

Recommended PPE for Handling Gluconic Acid, Sodium Salt:

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side shields or safety goggles.[6][7][8]	To prevent eye irritation from dust particles.[1][3][5]
Hand Protection	Nitrile, PVC, or neoprene rubber gloves.[6][9]	To prevent skin contact and potential mild irritation.[1][5][10]
Respiratory Protection	NIOSH/MSHA-approved N95 or P1 dust mask.[6][11][12]	Required when handling the powder and if dust generation is likely, to prevent respiratory tract irritation.[1][3][12]
Body Protection	Standard laboratory coat.	To protect clothing and skin from accidental spills.

Exposure Control and Monitoring

Currently, there are no specific federal occupational exposure limits for Gluconic acid, sodium salt established by OSHA. However, some jurisdictions and organizations have set limits for nuisance dust. It is crucial to maintain a clean workspace and minimize dust generation.

Occupational Exposure Limits for Nuisance Dust:

Jurisdiction/Organization	Exposure Limit (Time-Weighted Average - 8 hours)
United Kingdom	4 mg/m³ (respirable dust)[5]
USA (General Recommendation)	5 mg/m³ (respirable dust)[5]
USA (General Recommendation)	15 mg/m³ (total inhalable dust)[5]

Standard Operating Procedure: Handling Gluconic Acid, Sodium Salt

This step-by-step guide outlines the standard procedure for the safe handling of Gluconic acid, sodium salt in a laboratory setting.

Preparation and Engineering Controls

• Ventilation: Always handle the powdered form of Gluconic acid, sodium salt in a well-ventilated area.[13][14] The use of a chemical fume hood or an area with local exhaust ventilation is recommended, especially when weighing or transferring the powder, to minimize dust formation.[1][11]

• Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.[14]

• Gather Materials: Before starting, assemble all necessary equipment, including PPE, spatulas, weigh boats, and containers for the final solution.

Handling and Use

• Don PPE: Put on all required personal protective equipment as specified in the table above.

• Weighing: Carefully weigh the desired amount of Gluconic acid, sodium salt. Avoid creating dust clouds. If dust is generated, ensure respiratory protection is worn.

• Dissolving: When preparing solutions, slowly add the solid to the solvent (typically water) while stirring to prevent clumping and splashing. Gluconic acid, sodium salt is highly soluble in water.[3]

• Avoid Incompatibilities: Keep away from strong oxidizing agents, as they are incompatible materials.[1][3][6][13]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[13] Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[6][9][13]

Accidental Release and Spills

In the event of a spill, follow these procedures to ensure a safe and effective cleanup:

• Evacuate: If a large amount of dust is generated, evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: For dry spills, prevent further dispersal of dust.

• Cleanup:

  • Dry Spill: Carefully sweep or vacuum the spilled solid material.[1][11] Avoid using methods that generate dust, such as dry sweeping with a coarse broom. If appropriate, moisten the powder slightly with water to prevent it from becoming airborne.[8] Place the collected material into a suitable, labeled container for disposal.[1][11]

  • Solution Spill: Absorb the liquid with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.

• Decontamination: After the bulk of the material has been removed, clean the spill area with water.[1]

Disposal Plan

• Waste Characterization: While Gluconic acid, sodium salt is not typically classified as hazardous waste, all chemical waste must be disposed of according to institutional and local regulations.

• Containerization: Collect waste material in a clearly labeled, sealed container.

• Disposal Route: Dispose of the waste through your institution's chemical waste program. Do not pour solutions down the drain unless specifically permitted by local regulations and institutional guidelines.[15]

Visual Workflow for Safe Handling

The following diagram illustrates the logical steps for the safe handling of Gluconic acid, sodium salt, from preparation to disposal.

References

• 1. di-corp.com [di-corp.com]
• 2. pmpinc.com [pmpinc.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. bio.vu.nl [bio.vu.nl]
• 5. makingcosmetics.com [makingcosmetics.com]
• 6. labequipsupply.co.za [labequipsupply.co.za]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. echemi.com [echemi.com]
• 9. trc-corp.com [trc-corp.com]
• 10. pmpinc.com [pmpinc.com]
• 11. caterchem.com [caterchem.com]
• 12. globalchemicalresources.com [globalchemicalresources.com]
• 13. home.rolfeschemicals.com [home.rolfeschemicals.com]
• 14. spectrumchemical.com [spectrumchemical.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]